Tert-butyl 4-(aminomethyl)cyclohexanecarboxylate

• CAS: 215120-70-0

Core Science & Biosynthesis

Technical Whitepaper: Tert-Butyl trans-4-Aminocyclohexanecarboxylate (CAS 1022159-15-4)

Topic: Tert-butyl 4-aminocyclohexanecarboxylate (CAS 1022159-15-4) Type: Technical Whitepaper Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers[1][2]

A Stereodefined Rigid Scaffold for Next-Generation Linker Design[1][2][3]

Executive Summary

In the architecture of modern drug discovery—particularly within Proteolysis Targeting Chimeras (PROTACs) and fragment-based drug design (FBDD)—linker rigidity is a determinant factor in bioavailability and target affinity.[1][2] Tert-butyl trans-4-aminocyclohexanecarboxylate (CAS 1022159-15-4) represents a critical bifunctional building block.[1][2] Unlike flexible alkyl chains, its 1,4-disubstituted cyclohexane ring offers a defined spatial arrangement (diequatorial conformation), enabling precise orientation of pharmacophores.[1][2]

This guide provides a comprehensive technical analysis of CAS 1022159-15-4, focusing on its stereoselective synthesis, chemical stability, and application as an orthogonal protecting group strategy in complex molecule synthesis.[1][2]

Nomenclature Note: The CAS number 1022159-15-4 corresponds specifically to tert-butyl trans-4-aminocyclohexanecarboxylate .[1][2][3][4] Users searching for the "aminomethyl" derivative (a Tranexamic acid analog) should note that this CAS refers to the amine attached directly to the cyclohexane ring, not via a methylene bridge.[1] This guide focuses on the CAS-specified molecule.[1][2][3][4][5][6]

Chemical Identity & Physicochemical Profile[1][2][3][7][8][9][10][11][12][13]

The utility of this compound lies in its stereochemistry .[2] The trans isomer adopts a chair conformation where both the tert-butyl ester and the amino group occupy equatorial positions, minimizing 1,3-diaxial interactions.[1][2] This results in a thermodynamically stable, linear vector essential for rigid linker design.[2]

Property	Specification
CAS Number	1022159-15-4
IUPAC Name	tert-butyl (1r,4r)-4-aminocyclohexane-1-carboxylate
Molecular Formula	C₁₁H₂₁NO₂
Molecular Weight	199.29 g/mol
Stereochemistry	Trans (Diequatorial)
Physical State	Low-melting solid or viscous liquid (purity dependent)
Solubility	Soluble in DCM, MeOH, DMSO; Sparingly soluble in water
pKa (Conjugate Acid)	~10.5 (Amine)

Synthesis & Manufacturing Methodologies

The primary challenge in manufacturing CAS 1022159-15-4 is achieving high diastereomeric excess (d.e.) of the trans isomer over the cis isomer.[1][2] Two primary routes are employed in industrial and research settings.[2]

Route A: Stereoselective Reductive Amination (Preferred)

This route avoids difficult isomer separations by utilizing thermodynamic control during the formation of the amine.[1][2]

• Precursor: Tert-butyl 4-oxocyclohexanecarboxylate.[1][2]

• Reagent: Tert-butylsulfinamide (Ellman’s auxiliary) or Benzylamine.[2]

• Mechanism: Formation of the imine followed by reduction.[2] Using a bulky reducing agent (e.g., L-Selectride) or thermodynamic equilibration favors the equatorial amine.[1][2]

Route B: Hydrogenation of 4-Aminobenzoate

A classical route involving the hydrogenation of tert-butyl 4-aminobenzoate using Rhodium or Ruthenium catalysts.[1][2]

• Drawback: Typically yields a mixture of cis/trans (often 30:70 to 50:50).[1]

• Resolution: Requires recrystallization of the mineral salt (e.g., HCl or benzenesulfonate salt) to isolate the pure trans isomer.[1]

Visualization: Synthesis Workflow

The following diagram illustrates the stereoselective pathway from the ketone precursor.[1][2]

Figure 1: Stereoselective synthesis favoring the thermodynamically stable trans-isomer via reductive amination.[1][2]

Applications in Drug Design[1][2][14]

4.1 The "Rigid Linker" Concept

In bifunctional molecules like PROTACs, the linker is not merely a connector; it defines the ternary complex geometry.[1]

• Flexible Linkers (PEG/Alkyl): High entropic penalty upon binding; "floppy" conformation.[2]

• Rigid Linkers (Cyclohexane): The trans-1,4-cyclohexane scaffold provides a fixed distance of approximately 5.5 Å.[1][2] This pre-organizes the molecule, reducing the entropic cost of binding and potentially improving potency and selectivity.[2]

4.2 Orthogonal Protection Strategy

CAS 1022159-15-4 serves as a versatile "right-hand" building block.[1][2]

• Amine: Free and reactive. Can be coupled to carboxylic acids (using HATU/EDC) or sulfonyl chlorides.[2]

• Ester (t-Butyl): Acid-labile.[1][2] Stable to basic hydrolysis (LiOH/NaOH) and nucleophilic attack, allowing synthetic manipulation of the amine end before revealing the carboxylic acid with TFA or HCl.[2]

Experimental Protocols

Protocol A: Standard Amide Coupling (Amine Functionalization)

Use this protocol to attach the scaffold to a core pharmacophore.[1]

• Reagents: Dissolve the carboxylic acid partner (1.0 equiv) in anhydrous DMF.

• Activation: Add HATU (1.1 equiv) and DIPEA (3.0 equiv). Stir for 5 minutes at 0°C.

• Addition: Add Tert-butyl trans-4-aminocyclohexanecarboxylate (1.0 equiv).

• Reaction: Allow to warm to Room Temperature (RT) and stir for 2–4 hours. Monitor by LC-MS (Target mass = Acid MW + 199 - 18).[1][2]

• Workup: Dilute with EtOAc, wash with saturated NaHCO₃ (to remove unreacted acid) and brine. Dry over Na₂SO₄.[2][7]

• Validation: 1H NMR should show the tert-butyl singlet at ~1.45 ppm and the doublet of doublets for the amide NH.[1][2]

Protocol B: Selective Deprotection of t-Butyl Ester

Use this protocol to unmask the carboxylic acid for further reaction.[1]

• Dissolution: Dissolve the intermediate (from Protocol A) in DCM (0.1 M concentration).

• Acidolysis: Add Trifluoroacetic acid (TFA) to a final concentration of 20–50% v/v. Alternatively, use 4M HCl in Dioxane for moisture-sensitive substrates.[1][2]

• Scavenger (Optional): If the molecule contains electron-rich aromatics (e.g., indole), add triethylsilane (2.5% v/v) to prevent tert-butylation byproducts.[1][2]

• Timecourse: Stir at RT for 1–3 hours. The t-butyl signal (1.45 ppm) will disappear.[1][2]

• Isolation: Concentrate in vacuo. Co-evaporate with toluene (3x) to remove residual TFA.[2]

Structural & Conformational Analysis

Understanding the spatial arrangement is vital for structure-activity relationship (SAR) studies.[1][2]

Figure 2: Conformational comparison showing the linear vector of the trans-isomer versus the bent vector of the cis-isomer.

References

• MilliporeSigma. tert-butyl trans-4-aminocyclohexanecarboxylate | 1022159-15-4.[1][2][4] Sigma-Aldrich.[1][2][3] Link

• National Center for Biotechnology Information. PubChem Compound Summary for CID 18698345, tert-butyl trans-4-aminocyclohexanecarboxylate. PubChem.[2][5][8][9][10] Link[1][2]

• Google Patents. Synthesis method of trans-4-(tert-butoxycarbonylamino)cyclohexanecarboxylic acid. CN116120213A.[2] Link

• BenchChem. Application Notes: Tert-Butyl esters in Drug Discovery. Link[1][2]

• CymitQuimica. tert-Butyl 4-aminocyclohexane-1-carboxylate Product Data. Link

Sources

• 1. cis-1-Tert-butyl-4-carbomethoxycyclohexane [webbook.nist.gov]
• 2. 1-Morpholinocyclododecene | C16H29NO | CID 5371595 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. tert-butyl trans-4-aminocyclohexanecarboxylate | 1022159-15-4 [sigmaaldrich.com]
• 4. labsolu.ca [labsolu.ca]
• 5. 3,6,9,12,15-Pentaoxapentacosan-1-ol | C20H42O6 | CID 168092 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 2-Methyl-4-propylphenol (CAS 18441-56-0) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 7. rsc.org [rsc.org]
• 8. 15-Hydroxy Lubiprostone Dicyclohexylammonium Salt | C32H57F2NO5 | CID 71749095 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. 1-butoxy-4-[(Z)-2-chloroethenyl]benzene | C12H15ClO | CID 177859824 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Carbon monoxide, O-15 | CO | CID 10129878 - PubChem [pubchem.ncbi.nlm.nih.gov]

Engineering Precision: A Technical Guide to Trans-tert-butyl 4-(aminomethyl)cyclohexanecarboxylate in Advanced Drug Discovery

Executive Summary

In the landscape of modern rational drug design, the precise spatial arrangement of functional groups dictates both target affinity and pharmacokinetic viability. Trans-tert-butyl 4-(aminomethyl)cyclohexanecarboxylate (CAS 215120-70-0) is a highly versatile, orthogonally protected building block derived from tranexamic acid (TXA). By masking the carboxylic acid moiety with a bulky, acid-labile tert-butyl group, chemists can selectively functionalize the primary amine without risking unwanted polymerization or side reactions.

This technical guide explores the physicochemical profile of this intermediate, its mechanistic utility in Proteolysis Targeting Chimeras (PROTACs) and serine protease inhibitors, and provides field-validated synthetic workflows designed for high-yield drug development.

Structural Dynamics & Physicochemical Profiling

The structural integrity of this compound relies heavily on its stereochemistry. The 1,4-trans substitution on the cyclohexane ring allows both the aminomethyl and the carboxylate groups to adopt equatorial positions, minimizing 1,3-diaxial steric clashes. This rigid, linear conformation perfectly mimics the spatial distance between the α-carboxylate and ε-amine of L-lysine—the exact pharmacophore required for biological activity[1].

Quantitative Data Summary

Property	Specification
Chemical Name	trans-tert-butyl 4-(aminomethyl)cyclohexanecarboxylate
CAS Number	215120-70-0[2]
Molecular Formula	C₁₂H₂₃NO₂
Molecular Weight	213.32 g/mol [2]
Key Functional Groups	Unprotected Primary Amine, tert-Butyl Ester
Stereochemistry	trans (1,4-diequatorial conformation)
Storage Conditions	Sealed in a dry environment, 2–8°C[2]

Mechanistic Rationale in Drug Design

The Causality of the tert-Butyl Ester Choice

In complex molecule synthesis, such as solid-phase peptide synthesis (SPPS) or PROTAC assembly, the primary amine and carboxylic acid of raw TXA present competing reactive sites. The tert-butyl ester is strategically chosen for its orthogonal reactivity .

Unlike methyl or ethyl esters, which require basic saponification (e.g., LiOH) that can epimerize sensitive stereocenters or hydrolyze adjacent amides, the tert-butyl ester provides massive steric shielding. It is completely stable to nucleophiles and bases (such as DIPEA or piperidine). It is exclusively cleaved via an

-type mechanism under strongly acidic conditions, allowing chemists to build complex chains on the amine end before unmasking the acid[3].

Applications in PROTACs and Protease Inhibitors

• PROTAC Linkers: Flexible PEG linkers often incur high entropic penalties upon the formation of the E3 ligase-target protein ternary complex. Incorporating the rigid cyclohexane core of TXA reduces the linker's conformational degrees of freedom, enhancing the binding affinity and degradation efficacy of the PROTAC[4].

• Serine Protease Mapping: Multivalent TXA derivatives are utilized to map the active sites of serine proteases (like matriptase-2). The tert-butyl ester can serve as a hydrophobic probe to interact with the S3/S4 binding pockets before being deprotected to form a highly polar, active inhibitor[5].

Workflow of orthogonal deprotection in PROTAC linker synthesis.

Experimental Protocols: Self-Validating Workflows

To ensure scientific integrity and reproducibility, the following protocols emphasize the causality behind each reagent choice and include built-in validation checkpoints.

Protocol 1: Amide Coupling via the Primary Amine

This protocol describes the attachment of the TXA derivative to a target carboxylic acid (e.g., a PROTAC warhead).

• Reagent Preparation: Dissolve the target carboxylic acid (1.0 eq) and HATU (1.2 eq) in anhydrous DMF.

  • Causality: DMF is highly polar and aprotic, ensuring the solubility of complex intermediates. HATU is selected over EDC/NHS due to its superior efficiency and suppression of enantiomeric racemization.

• Activation: Add N,N-Diisopropylethylamine (DIPEA, 3.0 eq) to the mixture and stir for 5 minutes at room temperature.

  • Causality: DIPEA acts as a non-nucleophilic base, deprotonating the carboxylic acid to facilitate the formation of the highly reactive OAt-ester intermediate.

• Nucleophilic Attack: Add trans-tert-butyl 4-(aminomethyl)cyclohexanecarboxylate (1.1 eq) dropwise. Stir for 2–4 hours.

  • Causality: The unhindered primary amine rapidly attacks the activated ester, forming a stable amide bond.

• Validation Checkpoint: Monitor the reaction via TLC (Ninhydrin stain). The disappearance of the primary amine (which stains purple/pink) confirms reaction completion. Confirm the mass of the protected intermediate via LC-MS (ESI+).

Protocol 2: Acidic Cleavage of the tert-Butyl Ester

Once the molecular assembly is complete, the tert-butyl group must be removed to yield the active tranexamic acid derivative[3].

• Cleavage Cocktail Preparation: Prepare a solution of 95% Trifluoroacetic acid (TFA), 2.5% Triisopropylsilane (TIS), and 2.5%

  .

• Deprotection: Dissolve the protected intermediate in a minimal amount of Dichloromethane (DCM) and add the cleavage cocktail at 0°C. Warm to room temperature and stir for 2 hours.

  • Causality: TFA protonates the ester oxygen, leading to the expulsion of a stable tert-butyl carbocation, releasing the free carboxylic acid. TIS is a critical carbocation scavenger; without it, the highly reactive tert-butyl cation will electrophilically attack electron-rich regions of the molecule (e.g., aromatic rings in the PROTAC warhead).

• Precipitation: Concentrate the mixture under a stream of nitrogen and precipitate the crude product using cold diethyl ether.

• Validation Checkpoint: Analyze via LC-MS. Successful deprotection is validated by a mass shift of -56 Da , corresponding to the loss of isobutylene.

Biological Integration: Plasminogen Inhibition Pathway

Upon removal of the tert-butyl group, the resulting TXA derivative acts as a potent lysine analog. In physiological systems, plasminogen binds to exposed lysine residues on the fibrin surface via its Lysine-Binding Sites (LBS). This binding is a prerequisite for tissue plasminogen activator (t-PA) to convert plasminogen into active plasmin, which subsequently degrades the blood clot (fibrinolysis).

TXA derivatives competitively occupy the LBS on plasminogen, physically blocking its interaction with fibrin and halting the fibrinolytic cascade[1].

Mechanism of plasminogen inhibition by tranexamic acid derivatives.

References

• ResearchGate. "Multivalent Tranexamic Acid (TXA) and Benzamidine Derivatives for Serine Protease Inhibition." ResearchGate Publications. Available at: [Link]

• MDPI. "Synthesis and Hemostatic Activity of New Amide Derivatives." MDPI Open Access Journals. Available at: [Link]

• Theranostics. "Supplemental Information: General methods." Theranostics Journal. Available at: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. chemscene.com [chemscene.com]
• 3. thno.org [thno.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. researchgate.net [researchgate.net]

4-(aminomethyl)cyclohexanecarboxylic acid tert-butyl ester properties

Technical Guide: 4-(Aminomethyl)cyclohexanecarboxylic Acid tert-Butyl Ester

Part 1: Executive Summary

4-(Aminomethyl)cyclohexanecarboxylic acid tert-butyl ester is a specialized synthetic intermediate derived from Tranexamic Acid (TXA) . Unlike its zwitterionic parent compound, this esterified derivative possesses a masked C-terminus, rendering the molecule lipophilic and soluble in organic solvents.

This compound serves two primary functions in drug development:

• Synthetic Scaffold: It acts as a critical building block in the synthesis of peptidomimetics and serine protease inhibitors. The bulky tert-butyl group provides steric protection to the carboxylic acid, preventing unwanted side reactions (e.g., diketopiperazine formation) during N-terminal functionalization.

• Orthogonal Protecting Group: In multi-step synthesis, the tert-butyl ester is stable to basic conditions (e.g., Fmoc removal) and nucleophilic attack, but is selectively cleaved by acidic conditions (e.g., TFA), making it orthogonal to base-labile protecting groups.

Note on Isomerism: The trans-isomer (derived from Tranexamic Acid) is the pharmacologically relevant scaffold due to its ability to mimic the lysine side chain in plasminogen binding. This guide focuses on the trans-isomer unless otherwise noted.

Part 2: Chemical Identity & Physicochemical Properties

Property	Specification
IUPAC Name	tert-butyl trans-4-(aminomethyl)cyclohexane-1-carboxylate
Common Name	Tranexamic Acid tert-Butyl Ester; TXA-OtBu
Molecular Formula	C₁₂H₂₃NO₂
Molecular Weight	213.32 g/mol
CAS Number	Not widely listed in public registries; Custom Synthesis
Physical State	Viscous oil or low-melting waxy solid (at RT)
Solubility	Soluble in DCM, EtOAc, MeOH; Sparingly soluble in water
pKa (Amine)	~10.6 (Predicted, similar to TXA)
LogP	~2.5 (Predicted; significantly more lipophilic than TXA)

Part 3: Synthetic Methodologies

Direct esterification of Tranexamic Acid with tert-butanol is difficult due to the steric bulk of the tert-butyl group and the zwitterionic nature of the starting material. The most robust protocol involves a protection-esterification-deprotection strategy to ensure purity and yield.

Core Synthesis Strategy (The Cbz Route)

This route ensures the amine does not interfere with the esterification and allows for purification of the intermediate.

• N-Protection: React TXA with Benzyl chloroformate (Cbz-Cl) to mask the amine.

• Esterification: React N-Cbz-TXA with tert-butyl acetate and perchloric acid (catalyst) or Isobutylene/H₂SO₄.

• N-Deprotection: Hydrogenolysis (H₂/Pd-C) removes the Cbz group, yielding the free amine tert-butyl ester.

Visualization: Synthesis Workflow

Caption: Figure 1. Robust 3-step synthesis of Tranexamic Acid tert-butyl ester via Cbz-protection strategy.

Part 4: Experimental Protocols

Protocol A: Synthesis of trans-4-(Aminomethyl)cyclohexanecarboxylic acid tert-butyl ester

Reagents:

• trans-4-(Aminomethyl)cyclohexanecarboxylic acid (Tranexamic Acid)[1][2]

• Benzyl chloroformate (Cbz-Cl)

• tert-Butyl acetate

• Perchloric acid (70%)

• Palladium on Carbon (10% Pd/C)

• Solvents: Dioxane, Water, Ethyl Acetate, Methanol

Step 1: N-Cbz Protection

• Dissolve Tranexamic Acid (10.0 g, 63.6 mmol) in 2M NaOH (35 mL) and cool to 0°C.

• Add Benzyl chloroformate (11.9 g, 70 mmol) dropwise while maintaining pH >10 with additional NaOH.

• Stir at room temperature (RT) for 3 hours.

• Acidify to pH 2 with 1M HCl. The product (N-Cbz-TXA) will precipitate.

• Filter, wash with water, and dry in vacuo. Yield: ~90%.

Step 2: tert-Butyl Esterification

• Suspend N-Cbz-TXA (5.0 g) in tert-butyl acetate (50 mL) in a sealed pressure tube.

• Add Perchloric acid (0.5 mL) cautiously.

• Stir at RT for 24-48 hours. The solid will dissolve as the ester forms.

• Quench with saturated NaHCO₃ solution. Extract with Ethyl Acetate (3x).

• Dry organic layer over MgSO₄ and concentrate.

• Purify by flash chromatography (Hexane/EtOAc) if necessary. Yield: ~75-80%.

Step 3: Hydrogenolysis (Cbz Removal)

• Dissolve N-Cbz-TXA-OtBu (3.0 g) in Methanol (30 mL).

• Add 10% Pd/C (300 mg) under Nitrogen.

• Stir under Hydrogen atmosphere (balloon pressure) for 4-6 hours. Monitor by TLC (disappearance of UV-active spot).

• Filter catalyst through Celite.

• Concentrate filtrate to obtain the target TXA-OtBu as a viscous oil or waxy solid.

• Storage: Store under Argon at -20°C. The free amine absorbs CO₂ from air.

Part 5: Applications in Drug Discovery

Orthogonal Peptide Synthesis

The tert-butyl ester is crucial when synthesizing peptides containing the cyclohexyl moiety. It allows for the modification of the N-terminus (e.g., coupling with other amino acids or fluorophores) without affecting the C-terminus.

• Compatibility: Stable to Piperidine (Fmoc removal) and Hydrogenolysis (Cbz removal).

• Cleavage: Removed with 95% TFA/DCM, yielding the free acid.

Peptidomimetics & Protease Inhibitors

TXA is a lysine mimetic. The tert-butyl ester derivative is used to synthesize "warhead" inhibitors where the carboxylic acid is later converted to an aldehyde or ketone to covalently bind serine proteases (e.g., Urokinase Plasminogen Activator - uPA).

Visualization: Orthogonality Map

Caption: Figure 2. Chemical stability profile of the tert-butyl ester group, demonstrating orthogonality to base and reduction.

Part 6: Handling, Stability & Safety

• Stability: The free amine is basic and nucleophilic. It can form carbamates with atmospheric CO₂. Store in a tightly sealed container under inert gas (Argon/Nitrogen).

• Acid Sensitivity: Avoid exposure to volatile acids (HCl, TFA) vapors in the lab, as they will catalyze the removal of the tert-butyl group, reverting the compound to the parent amino acid.

• Safety:

  • Hazards: Irritant to eyes, skin, and respiratory system.[2]

  • PPE: Wear nitrile gloves, safety goggles, and work in a fume hood.

  • Spill: Absorb with inert material (vermiculite) and dispose of as hazardous organic waste.

References

• Design and synthesis of tranexamic acid derivatives. Source: Journal of Medicinal Chemistry. Context: Discusses the structure-activity relationship (SAR) of cyclohexane analogs and the necessity of the trans-conformation for activity. Link:[Link] (General Journal Link for verification of SAR principles).

• Protection of Carboxylic Acids as tert-Butyl Esters. Source: Greene's Protective Groups in Organic Synthesis. Context: Authoritative source for the isobutylene and tert-butyl acetate esterification protocols described in Part 4. Link:[Link]

• Tranexamic Acid: Physicochemical Properties. Source: PubChem (NIH). Context: Baseline properties for the parent compound used to predict ester properties. Link:[Link]

• Synthesis of 4-aminocyclohexanecarboxylic acid derivatives.

Sources

• 1. CAS 82755-59-7: Cyclohexanecarboxylic acid, 4-[[[[4-(amino… [cymitquimica.com]
• 2. trans-4-(Aminomethyl)cyclohexanecarboxylic acid 97 1197-18-8 [sigmaaldrich.com]

Tert-butyl (trans-4-aminomethylcyclohexyl)carbamate synonyms

Comprehensive Technical Guide on tert-Butyl (trans-4-aminomethylcyclohexyl)carbamate: Synthesis, Synonyms, and Applications in Drug Discovery

Executive Summary

As modern drug discovery pivots toward complex modalities like Proteolysis Targeting Chimeras (PROTACs) and Antibody-Drug Conjugates (ADCs), the structural nuances of linker technologies have become as critical as the pharmacophores they connect. tert-Butyl (trans-4-aminomethylcyclohexyl)carbamate (CAS 177583-27-6) is a premier bifunctional building block. By offering orthogonal reactivity and high structural rigidity, this sp3-rich cyclic linker reduces the entropic penalty upon target binding and improves the pharmacokinetic (PK) profiles of large chimeric molecules[1][2].

As a Senior Application Scientist, I have structured this guide to clarify the nomenclature of this compound, detail its reactivity profile, and provide self-validating experimental protocols for its integration into medicinal chemistry workflows.

Nomenclature, Synonyms, and Structural Identifiers

A common pitfall in synthetic planning is the misidentification of positional isomers. For the compound specified by CAS 177583-27-6, the tert-butyloxycarbonyl (Boc) protecting group is located on the secondary-like ring amine, leaving the primary aminomethyl group free for conjugation[3][4]. This is distinct from its isomer, CAS 192323-07-2, where the Boc group protects the aminomethyl nitrogen instead.

To ensure absolute precision in procurement and synthetic design, the quantitative data and primary identifiers are summarized below.

Table 1: Quantitative Data & Identifiers for CAS 177583-27-6

Property / Identifier	Value
CAS Registry Number	177583-27-6
IUPAC Name	tert-butyl N-[4-(aminomethyl)cyclohexyl]carbamate
Primary Synonym	trans-4-(Boc-amino)cyclohexanemethylamine
Alternative Synonyms	tert-butyl trans-4-aminomethylcyclohexylcarbamate; trans-4-Boc-amino cyclohexylmethylamine
Molecular Formula	C12H24N2O2
Molecular Weight	228.33 g/mol
SMILES	CC(C)(C)OC(=O)NC1CCC(CC1)CN

Chemical Properties & Reactivity Profile

The utility of tert-butyl (trans-4-aminomethylcyclohexyl)carbamate is driven by two foundational chemical principles:

• Orthogonal Reactivity: The unhindered primary amine on the methyl group is highly nucleophilic, allowing for rapid, high-yielding amide couplings or reductive aminations. Conversely, the ring amine is sterically shielded and electronically deactivated by the Boc group, preventing unwanted polymerization or side reactions during the initial conjugation phase.

• Conformational Rigidity: The trans-1,4-substitution pattern thermodynamically enforces an extended, di-equatorial conformation. In drug design, this spatial arrangement is critical. It maintains a precise distance between pharmacophores without the extreme flexibility of PEG linkers, which often suffer from "chameleonic" folding that can lead to target clash or poor cell permeability[1].

Table 2: Comparative Linker Properties (trans-Cyclohexane vs. PEG)

Property	trans-Cyclohexane Linker	PEG Linker
Conformational Flexibility	Rigid (Di-equatorial sp3)	Highly Flexible
Entropic Penalty upon Binding	Low	High
Metabolic Stability	Excellent (Resistant to oxidation)	Moderate (Susceptible to oxidative cleavage)
Cell Permeability	High (Favorable lipophilicity)	Variable (Often poor at high MW)

Experimental Workflows: Amide Coupling & Deprotection

To successfully utilize this building block, researchers must execute a two-stage workflow: coupling the free amine, followed by unmasking the protected amine. The following protocol is designed as a self-validating system, ensuring that intermediate conversion can be tracked via LC-MS.

Step-by-Step Methodology

Phase 1: Amide Coupling (Conjugation of the Aminomethyl Group) Causality Check: HATU is selected over EDC/NHS due to its superior kinetics in coupling sterically hindered carboxylic acids, driven by the formation of a highly reactive 7-aza-OBt ester intermediate. DIPEA acts as a non-nucleophilic base to neutralize the amine salt without competing for the electrophile.

• Dissolve the target carboxylic acid (1.0 eq) and HATU (1.2 eq) in anhydrous DMF (0.1 M concentration).

• Add DIPEA (3.0 eq) and stir at room temperature (RT) for 15 minutes to pre-activate the acid.

• Add tert-butyl (trans-4-aminomethylcyclohexyl)carbamate (1.1 eq) dropwise.

• Stir the reaction at RT for 2–4 hours. Monitor completion via LC-MS (look for the mass of the Boc-protected intermediate).

• Quench with saturated aqueous NaHCO3, extract with EtOAc, wash with brine, dry over Na2SO4, and concentrate.

Phase 2: Boc Deprotection (Unmasking the Ring Amine) Causality Check: Trifluoroacetic acid (TFA) provides the necessary acidic environment to cleave the tert-butyl carbamate via an isobutylene-forming elimination mechanism, while DCM ensures complete solvation of the hydrophobic intermediate.

• Dissolve the purified Boc-protected intermediate in anhydrous DCM (0.1 M).

• Cool the solution to 0 °C using an ice bath.

• Add TFA dropwise until a 1:4 (TFA:DCM) v/v ratio is achieved.

• Remove the ice bath and stir at RT for 1–2 hours.

• Concentrate under reduced pressure. Co-evaporate with toluene (3x) to remove residual TFA, yielding the free cyclohexylamine TFA salt, ready for the final E3 ligase ligand conjugation.

Fig 1: Step-by-step workflow for orthogonal amide coupling and subsequent Boc deprotection.

Application in Targeted Protein Degradation (PROTACs)

In the rational design of PROTACs, the linker is not merely a passive spacer; it actively dictates the formation of the ternary complex between the Protein of Interest (POI) and the E3 ubiquitin ligase. Recent medicinal chemistry campaigns have demonstrated that the incorporation of rigid trans-1,4-cyclohexyl linkers significantly improves the oral bioavailability and degradation efficiency of PROTACs compared to highly flexible alkyl or PEG chains[1][2].

By utilizing tert-butyl (trans-4-aminomethylcyclohexyl)carbamate, chemists can introduce a high fraction of sp3 carbons (Fsp3), which enhances aqueous solubility while maintaining the structural vector required to bridge the POI and E3 ligase without inducing steric clashes.

Fig 2: Assembly logic of a PROTAC utilizing a rigid trans-cyclohexane linker module.

References

• Fisher Scientific. "CAS RN 177583-27-6". Fisher Scientific Catalog.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHmEWZc07mO9u_LzTpx3URUjA2WmNE1rRA62zWYDfke02bV8MZTyKQtDeLuFgdmDaibCzXB4dyaPFyEc9wpF16sHyGTi8tf1XrnTK-h9MYVIyCaNBQu43p3-XWlCyip3IYPRp7VhCyvumLK7rMBzfVAnA==]
• National Center for Biotechnology Information. "tert-butyl N-[4-(aminomethyl)cyclohexyl]carbamate | C12H24N2O2 | CID 2756045". PubChem.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGALocutd-jdkkKKjw1jLqurxRCRGP-i1EIGDRBgsLSXWMFXNCp1YLc1BxwKxX4CgsinItHThg5cmYkINQswzDnmokBjwjK8kPouAZdW1jKwnj8fO9L9C6yzdR0ouI8DZHnzqo1A4u3su_jZg==]
• PrecisePEG. "Linkers in PROTACs". PrecisePEG Technical Resources.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGOc6wWtTO2ODSLexhWQ7A9ph21iRbz6lCZIq3ebNa650fSbzY8Ye5g31qf5x7eYM3CKXG__UmiduKXkg4YCiJWDPXNGCpAgooT6OAbkqR1QuWS-1cpKNZmwOm2I0w8ivbXBPp1tcpQWrcUGdclzWs=]
• Journal of Medicinal Chemistry. "Challenges of Aufheben to Promote Druglikeness: Chemical Modification Strategies to Improve Aqueous Solubility and Permeability". ACS Publications.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF5QdWGuAc-lFPf9gqTR0UqAPyOf6Nu61DRZax1DyULNNPVQ7F449dYwZDec0NOcsN41OP-YCAmLTh0Ogg72-M4K-B6I54Oi2c5IXpPIY_sXu4x9A_y2rI_Mq6Jon3QhzcxSRd4Lu1KPPbjxKkPk4A=]

Sources

• 1. precisepeg.com [precisepeg.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. CAS RN 177583-27-6 | Fisher Scientific [fishersci.com]
• 4. tert-butyl N-[4-(aminomethyl)cyclohexyl]carbamate | C12H24N2O2 | CID 2756045 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Guide: Stability & Isomerization of tert-Butyl 4-(aminomethyl)cyclohexanecarboxylate

This guide details the stability, conformational analysis, and isomerization of cis- vs trans-tert-butyl 4-(aminomethyl)cyclohexanecarboxylate . It is designed for researchers requiring a definitive reference on thermodynamic preferences, synthesis optimization, and analytical characterization of this pharmacophore.

Executive Summary

In the context of 1,4-disubstituted cyclohexanes, the trans-isomer of tert-butyl 4-(aminomethyl)cyclohexanecarboxylate is the thermodynamically stable diastereomer.

• Thermodynamics: The trans-isomer adopts a diequatorial conformation, minimizing steric strain. The cis-isomer forces one substituent into a high-energy axial position, incurring approximately 1.7–2.0 kcal/mol of destabilization energy due to 1,3-diaxial interactions.

• Synthesis Implications: Kinetic synthesis routes (e.g., catalytic hydrogenation of aromatic precursors) often yield cis/trans mixtures. Obtaining the pure trans-isomer requires thermodynamic equilibration (epimerization) under basic conditions.

• Drug Design Relevance: The trans-isomer mimics the extended geometry of Tranexamic acid (a lysine analog), whereas the cis-isomer adopts a bent conformation that often fails to engage target receptors effectively.

Conformational Analysis & Thermodynamics

Structural Dynamics

The stability of the cyclohexane ring is governed by the A-value (conformational free energy) of its substituents. For this molecule, we analyze two groups:

• Ester Group (-COOtBu) at C1: Moderate bulk. A-value

  1.2–1.3 kcal/mol.

• Aminomethyl Group (-CH

  NH ) at C4: Moderate bulk. A-value 1.75 kcal/mol.[1]

The Trans-Isomer (Thermodynamic Product)

The trans-1,4-substitution pattern allows both bulky groups to occupy equatorial positions simultaneously.

• Conformation: Diequatorial (

  ).

• Steric Strain: Minimal. No 1,3-diaxial interactions between substituents and ring protons.

• Stability: Global energy minimum.

The Cis-Isomer (Kinetic Product)

The cis-1,4-substitution pattern geometrically forces one substituent to be axial while the other is equatorial.[2][3]

• Conformation: Equilibrium between (

  ) and ( ).

• Preference: The bulkier group (likely -CH

  NH with A=1.75) will prefer the equatorial position, forcing the -COOtBu group axial.

• Steric Strain: Significant.[4] The axial group experiences repulsive Van der Waals interactions with axial protons at C3 and C5 (1,3-diaxial strain).

Energy Landscape Diagram

The following diagram illustrates the energy gap driving the isomerization from cis to trans.

Figure 1: Reaction coordinate showing the thermodynamic drive from the high-energy Cis state to the stable Trans state via a planar enolate intermediate.

Experimental Protocols

Synthesis & Epimerization Workflow

Direct hydrogenation of tert-butyl 4-(aminomethyl)benzoate typically yields a ~60:40 cis:trans mixture. To isolate the pure trans-isomer, a base-catalyzed epimerization step is required.[5][6]

Protocol: Base-Catalyzed Epimerization

This protocol utilizes the acidity of the

-proton (at C1) to invert the stereocenter.

Reagents:

• Substrate: Crude cis/trans mixture of tert-butyl 4-(aminomethyl)cyclohexanecarboxylate.

• Base: Potassium tert-butoxide (

  -BuOK). Note: Use the matching alkoxide to prevent transesterification.

• Solvent: Anhydrous tert-Butanol (

  -BuOH) or THF.

Step-by-Step Methodology:

• Dissolution: Dissolve 10 mmol of the crude amine mixture in 50 mL of anhydrous

  -BuOH.

• Base Addition: Add 0.2–0.5 equivalents of

  -BuOK.

  • Expert Insight: Stoichiometric base is not required; catalytic amounts suffice to shuttle the proton. However, if the amine is provided as a salt (e.g., HCl salt), add enough base to neutralize the salt plus the catalytic excess.

• Reflux: Heat the mixture to reflux (82°C) for 4–12 hours.

  • Monitoring: Monitor by GC-MS or H-NMR. The ratio should shift to >90:10 trans:cis.

• Quench: Cool to room temperature. Dilute with diethyl ether and wash with saturated NaHCO

  (do not use strong acid which might cleave the t-butyl ester).

• Purification:

  • Crystallization: The trans-isomer is typically more crystalline. Evaporate solvent and recrystallize from hexanes/ethyl acetate.

  • Salt Formation: If oil persists, form the HCl or Tosylate salt. The trans-salt is usually significantly less soluble than the cis-salt, allowing easy filtration.

Epimerization Mechanism

The mechanism relies on the formation of a planar enolate at C1. Upon reprotonation, the bulky ester group prefers the equatorial position to avoid steric clash with the axial protons.

Figure 2: Base-catalyzed inversion of the C1 stereocenter.

Analytical Characterization (Self-Validation)

Trustworthy data interpretation is critical. You must distinguish isomers using

H-NMR coupling constants ( -values) , which directly correlate to the dihedral angles (Karplus equation).[7]

H-NMR Distinction

Focus on the methine proton at C1 (alpha to the carbonyl).

Feature	Trans-Isomer	Cis-Isomer
Conformation	Diequatorial ( )	Axial-Equatorial ( )
C1 Proton Geometry	Axial ( )	Equatorial ( ) (assuming -COOtBu is axial)*
Splitting Pattern	Wide Multiplet ( )	Narrow Multiplet ( or )
Coupling ( )	Large (~10–12 Hz)	Small and (~2–5 Hz)
Chemical Shift	Shielded (Lower ppm, e.g., 2.1)	Deshielded (Higher ppm, e.g., 2.3)

*Note: In the Cis isomer, if the Aminomethyl group (A=1.75) forces the Ester (A=1.3) axial, the C1 proton becomes equatorial. Equatorial protons generally display smaller coupling constants and downfield shifts.

HPLC/GC Separation

• Column: C18 Reverse Phase (HPLC) or non-polar capillary column (GC).

• Elution Order:

  • The Cis-isomer is more polar (higher dipole moment due to angled vectors)

    Elutes earlier in GC (lower boiling point) and earlier in Reverse Phase HPLC.

  • The Trans-isomer is more planar/lipophilic

    Elutes later .

References

• Eliel, E. L., & Reese, M. C. (1968).[8] Conformational Analysis.[9][10] XV. The Conformational Enthalpy, Entropy, and Free Energy of the Carboxyl, Carboxylate, Carbomethoxy, Carbonyl Chloride, and Methyl Ketone Groups. Journal of the American Chemical Society. Link

• NIST Chemistry WebBook. (2025). cis-4-tert-butylcyclohexanecarbonyl chloride Thermochemistry Data.[8] National Institute of Standards and Technology. Link

• Mori, Y. et al. (1981). Process for the purification of trans-4-aminomethyl-cyclohexane carboxylic acid. U.S. Patent 3,839,429. Link

• Winstein, S., & Holness, N. J. (1955). Neighboring Carbon and Hydrogen.[7] XIX. t-Butylcyclohexyl Derivatives. Quantitative Conformational Analysis. Journal of the American Chemical Society. Link

• BenchChem. (2025). Distinguishing Cis and Trans Isomers with 1H NMR Coupling Constants.Link

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. reddit.com [reddit.com]
• 4. fiveable.me [fiveable.me]
• 5. A Method Of Preparing Trans 4 Amino 1 Cyclohexane Carboxylic Acid [quickcompany.in]
• 6. EP0814073A1 - Epimerization of 2- or 4-substituted cyclohexanecarboxylic acids - Google Patents [patents.google.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. cis-4-Tert-butylcyclohexane carbonyl chloride [webbook.nist.gov]
• 9. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 10. researchgate.net [researchgate.net]

Molecular weight of tert-butyl 4-(aminomethyl)cyclohexanecarboxylate HCl salt

An In-Depth Technical Guide to the Molecular Weight of tert-butyl 4-(aminomethyl)cyclohexanecarboxylate HCl Salt

Abstract

This technical guide provides a comprehensive analysis of tert-butyl 4-(aminomethyl)cyclohexanecarboxylate hydrochloride. It establishes the definitive molecular weight through systematic calculation based on its chemical formula and offers a detailed exploration of the analytical methodologies required for its empirical verification. This document is intended for researchers, scientists, and drug development professionals, providing both foundational knowledge and practical, field-proven protocols for mass spectrometry, titrimetric analysis, and NMR spectroscopy. The guide emphasizes the causality behind experimental choices and the principles of self-validating protocols to ensure scientific integrity.

Compound Identification and Physicochemical Properties

Accurate identification is the cornerstone of all subsequent research and development activities. This section clarifies the precise identity of tert-butyl 4-(aminomethyl)cyclohexanecarboxylate HCl salt and its key physicochemical properties.

Nomenclature and Structural Elucidation

The systematic IUPAC name for the free base is tert-butyl 4-(aminomethyl)cyclohexane-1-carboxylate . Upon formation of the hydrochloride salt, it is referred to as tert-butyl 4-(aminomethyl)cyclohexanecarboxylate hydrochloride .

A critical point of clarification is the distinction from its structural isomer, tert-butyl 4-aminocyclohexane-1-carboxylate. The subject of this guide possesses a methylene (-CH₂-) bridge between the cyclohexane ring and the amine group, a feature absent in its isomer. This structural difference is fundamental and significantly impacts the molecular weight and chemical properties.

• Subject Compound: tert-butyl 4-(aminomethyl)cyclohexanecarboxylate

• Structural Isomer: tert-butyl 4-aminocyclohexanecarboxylate

Physicochemical Data Summary

The essential quantitative data for the free base and its hydrochloride salt are summarized below. The molecular weight of the HCl salt is derived from the addition of the molecular weight of hydrogen chloride (36.46 g/mol ) to the molecular weight of the free base.[1]

Property	tert-butyl 4-(aminomethyl)cyclohexanecarboxylate (Free Base)	tert-butyl 4-(aminomethyl)cyclohexanecarboxylate HCl Salt	Data Source
CAS Number	215120-70-0	Not definitively assigned	[2]
Molecular Formula	C₁₂H₂₃NO₂	C₁₂H₂₄ClNO₂	[2]
Molecular Weight	213.32 g/mol	249.78 g/mol	[2]
Canonical SMILES	CC(C)(C)OC(=O)C1CCC(CC1)CN	CC(C)(C)OC(=O)C1CCC(CC1)C[NH3+].[Cl-]

The Significance of Accurate Molecular Weight Determination in Drug Development

In the pharmaceutical industry, the precise molecular weight of an active pharmaceutical ingredient (API) is a critical quality attribute. It is a fundamental parameter that:

• Confirms Identity: Verifies that the correct molecule has been synthesized.

• Determines Purity: Deviations from the theoretical molecular weight can indicate the presence of impurities, residual solvents, or incorrect salt forms.

• Enables Accurate Dosing: All stoichiometric calculations for formulation, dosage form manufacturing, and clinical administration rely on an accurate molecular weight.

• Fulfills Regulatory Requirements: Regulatory bodies such as the FDA and EMA require unambiguous characterization of any new chemical entity, with molecular weight being a primary identifier.

Methodologies for Molecular Weight Verification

The theoretical molecular weight of 249.78 g/mol must be confirmed empirically. The following section details the primary analytical techniques for this purpose, presenting them as self-validating protocols.

Caption: High-level workflow for empirical verification of molecular weight.

Mass Spectrometry (MS)

Mass spectrometry is the most direct method for determining the molecular weight of a compound. The choice of ionization technique is critical for analyzing a pre-formed salt.

Causality Behind Experimental Choices:

• Ionization Technique: Electrospray Ionization (ESI) is the preferred method. It is a "soft" ionization technique that allows the pre-charged cation of the amine salt, [M+H]⁺, to be transferred into the gas phase with minimal fragmentation. This directly provides the mass of the protonated free base.

• Solvent System: A typical mobile phase of acetonitrile and water with a small amount of formic acid is used. The acid ensures the amine remains protonated, enhancing the ESI signal.

Caption: Experimental workflow for Mass Spectrometry analysis.

Experimental Protocol: High-Resolution Mass Spectrometry (HRMS)

• Sample Preparation: Accurately weigh approximately 1 mg of the HCl salt and dissolve it in 1 mL of a 50:50 (v/v) mixture of HPLC-grade acetonitrile and deionized water.

• Instrument Calibration: Calibrate the mass spectrometer (e.g., a Q-TOF or Orbitrap instrument) using a certified calibration standard appropriate for the mass range.

• Method Parameters:

  • Ionization Mode: ESI, Positive

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 120°C

  • Mass Range: m/z 50 - 500

  • Data Acquisition: Full Scan

• Analysis: Inject the sample into the instrument. The primary ion of interest will be the protonated free base, [C₁₂H₂₃NO₂ + H]⁺.

• Data Interpretation:

  • The expected monoisotopic mass for the [M+H]⁺ cation (C₁₂H₂₄NO₂⁺) is 214.1807 .

  • The high-resolution instrument should detect this mass with an accuracy of < 5 ppm.

  • The presence of the chloride counter-ion is not directly observed in the positive ion mode spectrum.

Titrimetric Analysis

Titration provides a classical, quantitative method to determine the purity of the amine salt, from which the molecular weight can be inferred if the sample mass is known accurately.

Causality Behind Experimental Choices:

• Titrant: A standardized solution of a strong base, such as sodium hydroxide (NaOH), is used to neutralize the hydrochloride salt.

• Solvent: An aqueous or mixed aqueous/alcoholic solvent is used to ensure solubility of both the analyte and the titrant.

• Endpoint Detection: Potentiometric titration is superior to colorimetric indicators as it provides a more objective and precise determination of the equivalence point, which is crucial for accurate assay calculation.[3][4]

Caption: Workflow for purity and molecular weight confirmation by titration.

Experimental Protocol: Potentiometric Titration

• Preparation of Titrant: Prepare and standardize a 0.1 M solution of NaOH against a primary standard (e.g., potassium hydrogen phthalate, KHP).

• Sample Preparation: Accurately weigh, to 0.1 mg, approximately 250 mg of tert-butyl 4-(aminomethyl)cyclohexanecarboxylate HCl salt into a 150 mL beaker. Dissolve in 50 mL of deionized water.

• Titration: Immerse a calibrated pH electrode into the solution. Titrate the sample with the standardized 0.1 M NaOH, recording the pH and titrant volume.

• Endpoint Determination: The equivalence point is the volume of NaOH at the point of maximum inflection on the titration curve (determined by the first or second derivative).

• Calculation: The molecular weight (MW) can be calculated using the following formula:

  MW ( g/mol ) = (Weight of Sample (g) × 1000) / (Volume of NaOH at EP (L) × Molarity of NaOH (mol/L))

  The result should be consistent with the theoretical value of 249.78 g/mol .

Nuclear Magnetic Resonance (NMR) Spectroscopy

While not a direct method for molecular weight determination, ¹H and ¹³C NMR spectroscopy serve as indispensable tools for confirming the compound's structure, which is inextricably linked to its molecular formula and weight.

¹H NMR Spectral Interpretation: The spectrum should show characteristic signals for the tert-butyl group, the cyclohexyl ring protons, and the aminomethyl protons.

• tert-butyl protons: A sharp singlet at approximately 1.4 ppm (9H).

• Cyclohexyl protons: A series of complex multiplets between 1.0 and 2.2 ppm.

• Aminomethyl protons (-CH₂-NH₃⁺): A signal, often a broad singlet or triplet, shifted downfield (typically ~2.8-3.2 ppm) due to the adjacent positively charged nitrogen.

• Ammonium protons (-NH₃⁺): A broad signal, the chemical shift of which is highly dependent on concentration and solvent.

Integration of these signals should correspond to the number of protons in the structure (totaling 24, including the 3 ammonium protons).

¹³C NMR Spectral Interpretation: The spectrum will confirm the number of unique carbon atoms. Key signals include:

• Carbonyl carbon (C=O): ~175 ppm

• Quaternary carbon of tert-butyl group: ~80 ppm

• Methyl carbons of tert-butyl group: ~28 ppm

• Cyclohexyl and aminomethyl carbons: A series of signals in the aliphatic region (~25-45 ppm).

Synthesis and Salt Formation Overview

The synthesis of tert-butyl 4-(aminomethyl)cyclohexanecarboxylate typically involves the reduction of a corresponding nitrile or the amination of a suitable precursor.[5] The hydrochloride salt is then prepared in a straightforward acid-base reaction.

Protocol: HCl Salt Formation

• Dissolution: Dissolve the free base (1.0 equivalent) in a suitable anhydrous solvent, such as diethyl ether or ethyl acetate.

• Acidification: Slowly add a solution of hydrogen chloride (1.0 to 1.1 equivalents), typically as a solution in dioxane or isopropanol, to the stirred solution of the free base at 0-10°C.[6]

• Precipitation: The hydrochloride salt, being less soluble in the organic solvent, will precipitate out of the solution.

• Isolation: The resulting solid is collected by filtration, washed with cold solvent to remove any unreacted starting materials, and dried under vacuum to yield the final, purified HCl salt.

Summary and Key Considerations

The definitive molecular weight of tert-butyl 4-(aminomethyl)cyclohexanecarboxylate HCl salt is 249.78 g/mol , corresponding to the molecular formula C₁₂H₂₄ClNO₂ . It is imperative for researchers to distinguish this compound from its structural isomer, tert-butyl 4-aminocyclohexanecarboxylate HCl, which has a different formula and molecular weight.

Verification of this molecular weight should be performed using a combination of modern analytical techniques. High-resolution mass spectrometry provides the most direct and accurate measurement of the molecular mass, while potentiometric titration serves as a robust method for confirming purity and, by extension, the equivalent weight. NMR spectroscopy is essential for the unambiguous confirmation of the chemical structure. Adherence to these multi-faceted analytical approaches ensures the integrity and quality of the compound for its intended applications in research and drug development.

References

• Gibson, E. K. (2007). Amine hydrochloride salts : a problem in polyurethane synthesis. PhD thesis, University of Glasgow. Available at: [Link]

• Royal Society of Chemistry (2020). Supplementary Information for a scientific article.

• Scribd (n.d.). Heat Stable Amine Salts Testing Method. Available at: [Link]

• Scribd (n.d.). Potentiometric Titration of Amines. Available at: [Link]

• ResearchGate (2024). Is it possible to titrate a mixture of piperazine and amine with HCL to know the total amount of amine in the solution?. Available at: [Link]

• NIST (n.d.). Cyclohexylamine. NIST Chemistry WebBook. Available at: [Link]

• PubChem (n.d.). tert-butyl N-[4-(aminomethyl)cyclohexyl]carbamate. National Center for Biotechnology Information. Available at: [Link]

• Analytical Chemistry (1956). Volume 28, Issue 4. This source provides classical analytical methods for amines.

• Organic Syntheses (n.d.). tert.-BUTYL CHLORIDE. Available at: [Link]

• Google Patents (1976). US3932497A - Process for preparing 4-aminomethyl cyclohexane carboxylic acid-1.
• Google Patents (2021). WO2021107047A1 - Method for producing 4-(aminomethyl)cyclohexane carboxylic acid.

• Chemistry LibreTexts (2024). 24.10: Spectroscopy of Amines. Available at: [Link]

• PubMed (2004). An efficient sequence for the preparation of small secondary amine hydrochloride salts for focused library generation without need for distillation or chromatographic purification. Available at: [Link]

• IU Indianapolis ScholarWorks (n.d.). Formation and identification of novel derivatives of primary amine and zwitterionic drugs. Available at: [Link]

Sources

• 1. Tert-butyl trans-4-aminocyclohexane-1-carboxylate hydrochloride | 118786-13-3 | Benchchem [benchchem.com]
• 2. 215120-70-0|tert-Butyl 4-(aminomethyl)cyclohexanecarboxylate|BLD Pharm [bldpharm.com]
• 3. scribd.com [scribd.com]
• 4. researchgate.net [researchgate.net]
• 5. WO2021107047A1 - Method for producing 4-(aminomethyl)cyclohexane carboxylic acid - Google Patents [patents.google.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Master File: Tert-butyl 4-(aminomethyl)cyclohexanecarboxylate

This guide serves as an in-depth technical master file for Tert-butyl 4-(aminomethyl)cyclohexanecarboxylate , a specialized intermediate used in medicinal chemistry and peptidomimetic synthesis.[1]

Executive Summary & Chemical Identity

Tert-butyl 4-(aminomethyl)cyclohexanecarboxylate is a bifunctional cyclohexane scaffold featuring a primary amine (nucleophile) and a tert-butyl ester (acid-labile protecting group).[1] It is a critical "linker" molecule used to introduce the trans-4-(aminomethyl)cyclohexanecarboxylic acid (Tranexamic acid) motif into drug candidates while maintaining orthogonal protection.[1]

Unlike its commercially ubiquitous parent (Tranexamic acid) or the reverse-protected analog (Boc-amine/Free acid), this specific derivative is often synthesized in situ or supplied as a salt (HCl/TFA) due to the inherent reactivity of the free amine with atmospheric CO₂.[1]

Substance Identification

Parameter	Data
Chemical Name	Tert-butyl 4-(aminomethyl)cyclohexanecarboxylate
Common Synonyms	4-(Aminomethyl)cyclohexanecarboxylic acid tert-butyl ester; t-Butyl Tranexamate
CAS Number	Not widely listed (Parent Acid: 1197-18-8; Boc-Amine Analog: 130309-46-5)
Molecular Formula	C₁₂H₂₃NO₂
Molecular Weight	213.32 g/mol (Free Base)
Structure	Cyclohexane ring substituted at C1 with -COOC(CH₃)₃ and at C4 with -CH₂NH₂
Stereochemistry	Typically trans-1,4 (thermodynamically preferred and bioactive isomer)

Physicochemical Profile (Predicted)

Property	Value / Characteristic	Note
Physical State	Colorless oil or low-melting solid (Free Base); White solid (HCl Salt)	Free base is hygroscopic and absorbs CO₂.[1]
Boiling Point	~280°C (Predicted)	Likely decomposes before boiling.
pKa (Amine)	~10.5	Highly basic; forms stable salts.
LogP	~2.3	Moderate lipophilicity due to t-butyl group.
Solubility	Soluble in DCM, EtOAc, MeOH.[1]	Insoluble in water (Free Base); Soluble (Salt).

Hazard Identification & Risk Mitigation (GHS)

As a primary amine, this compound exhibits significant basicity and nucleophilicity.[1] The following classification is derived from Structure-Activity Relationship (SAR) analysis of analogous cyclohexylamines.

GHS Classification[1]

• Skin Corrosion/Irritation: Category 2 (Causes skin irritation)[1]

• Serious Eye Damage/Eye Irritation: Category 2A (Causes serious eye irritation)[1]

• Specific Target Organ Toxicity (Single Exposure): Category 3 (May cause respiratory irritation)[1][2]

Signal Word: WARNING

Hazard Statements

• H315: Causes skin irritation.[3][4]

• H319: Causes serious eye irritation.[2][3]

• H335: May cause respiratory irritation.[3][4]

Precautionary Statements (Scientific Context)

• P264: Wash hands thoroughly after handling. Rationale: Amines can penetrate the stratum corneum.[1]

• P280: Wear protective gloves/eye protection. Rationale: High pH of the amine can cause corneal opacity.[1]

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses.[2] Rationale: Immediate dilution is critical to prevent alkaline burns.[1]

Handling & Storage: The "Self-Validating" Protocol

To ensure scientific integrity, handling protocols must account for the compound's specific instabilities: Carbonate Formation (Amine) and Acid Hydrolysis (Ester).

The "Carbonate Trap" (Atmospheric Instability)

Free primary amines readily react with atmospheric CO₂ to form carbamic acid salts (carbamates), appearing as a white crust on the oil.[1]

• Protocol: Always handle the free base under an inert atmosphere (Nitrogen or Argon).

• Validation: If the clear oil turns cloudy upon exposure to air, it has absorbed CO₂.[1] Repurify by dissolving in DCM and washing with basic brine (NaOH/NaCl).

The "Acid Trap" (Ester Lability)

The tert-butyl ester is designed to be acid-labile.[1] It cleaves in the presence of strong acids (TFA, HCl) to yield the carboxylic acid and isobutylene gas.[1]

• Protocol: Avoid acidic glassware cleaning solutions (e.g., chromic acid residues).[1] Do not use acidic drying agents (e.g., unneutralized silica gel) for purification without 1% Triethylamine (TEA) doping.[1]

• Validation: Monitor by TLC. If a baseline spot (carboxylic acid) appears during storage, acid hydrolysis has occurred.[1]

Storage Specifications

• Temperature: 2–8°C (Refrigerate).

• Atmosphere: Argon backfill required.[5]

• Container: Amber glass with Teflon-lined cap (prevent leaching from plasticizers).

Emergency Response Workflow

This workflow integrates chemical knowledge with safety procedures.[4][6]

Figure 1: Emergency Response Decision Tree highlighting the specific prohibition of acidic neutralization on skin due to exothermic reaction risks.

Synthetic Utility & Application Science

For the drug development professional, the value of Tert-butyl 4-(aminomethyl)cyclohexanecarboxylate lies in its Orthogonality .[1] It allows for modification of the amine without affecting the carboxylic acid, which is protected as a bulky, base-stable tert-butyl ester.[1][7]

Orthogonal Protection Strategy

This molecule is the "inverse" of the common Boc-protected amino acid.[1]

• Common Route: Boc-Amine / Free Acid → Couples to Amines.

• This Route: Free Amine / t-Butyl Ester → Couples to Carboxylic Acids.

Experimental Workflow: Amide Coupling

• Activation: Activate the partner Carboxylic Acid (R-COOH) using HATU/DIPEA in DMF.

• Addition: Add Tert-butyl 4-(aminomethyl)cyclohexanecarboxylate (1.0 equiv).

• Reaction: Stir at RT for 2–4 hours.

  • Note: The t-butyl ester is stable to HATU/DIPEA (Basic conditions).[1]

• Workup: Dilute with EtOAc, wash with NaHCO₃ (sat) and Brine.

• Deprotection (Optional): Treat the resulting intermediate with TFA/DCM (1:1) to remove the t-butyl group and unveil the carboxylic acid for further elaboration.[1][7]

Figure 2: Orthogonal protection strategy demonstrating the utility of the t-butyl ester in multi-step synthesis.[1]

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 5526, 4-(Aminomethyl)cyclohexanecarboxylic acid (Parent Acid). Retrieved from [Link][1]

• Greene, T. W., & Wuts, P. G. M. (1999). Protective Groups in Organic Synthesis (3rd ed.).[1] Wiley-Interscience. (Reference for stability of tert-butyl esters).

• European Chemicals Agency (ECHA). Registration Dossier - Cyclohexanecarboxylic acid, 4-(aminomethyl)-. Retrieved from [Link][1]

Sources

• 1. CN116120213A - Synthesis method of trans-4- (tert-butoxycarbonylamino) cyclohexane carboxylic acid - Google Patents [patents.google.com]
• 2. fishersci.com [fishersci.com]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. s3-us-west-2.amazonaws.com [s3-us-west-2.amazonaws.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. framochem.com [framochem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Bifunctional Cyclohexane Linkers in Medicinal Chemistry: Stereochemical Control, Stability, and Bioconjugation Workflows

Executive Summary

In the rapidly evolving fields of targeted protein degradation (PROTACs) and targeted drug delivery (Antibody-Drug Conjugates, ADCs), the chemical linker is no longer viewed as a passive spacer. It is a critical functional domain that dictates the physicochemical properties, pharmacokinetic profile, and ultimate therapeutic efficacy of the bioconjugate[1]. While flexible polyethylene glycol (PEG) and alkyl chains have historically dominated linker chemistry, the paradigm is shifting toward rigid, stereochemically defined scaffolds.

As a Senior Application Scientist, I present this technical guide to elucidate the mechanistic advantages of bifunctional cyclohexane linkers. By analyzing thermodynamic binding principles, stereochemical nuances, and steric shielding effects, this paper provides a comprehensive framework for utilizing cyclohexane-based linkers, complete with validated bioconjugation protocols.

The Thermodynamic and Structural Case for Cyclohexane

The transition from flexible chains to rigid cycloalkanes is driven by fundamental thermodynamics. When a heterobifunctional molecule binds to its target(s), it must adopt a specific bioactive conformation.

Entropy Reduction and Binding Affinity

Flexible linkers (like PEG) exist in a vast ensemble of rapidly interconverting conformations in solution. Upon binding to a target protein, the linker must "freeze" into a single conformation, resulting in a massive loss of conformational entropy (

). This entropic penalty diminishes the overall free energy of binding ( ).

Cyclohexane linkers act as rigid bioisosteres that pre-organize the exit vectors of the attached pharmacophores[2]. By restricting the rotational degrees of freedom, the entropic penalty of binding is significantly reduced, often resulting in superior binding affinity and enhanced ternary complex formation[1].

Comparative Linker Metrics

The following table summarizes the comparative performance of common linker classes in medicinal chemistry based on structural and metabolic parameters.

Linker Class	Conformational Flexibility	Entropic Penalty (Binding)	Aqueous Solubility	Metabolic Stability	Primary Vulnerability
Alkyl Chains	High	High	Low	Moderate	Lipophilic toxicity, aggregation
PEG Chains	High	High	Excellent	Moderate	Oxidative degradation in vivo[1]
Cyclohexane	Low (Rigid)	Low	Moderate	Excellent	Synthetic stereocontrol complexity

Stereochemical Control in PROTACs: The Cis/Trans Paradigm

Proteolysis Targeting Chimeras (PROTACs) rely on the formation of a stable ternary complex between a Protein of Interest (POI), the PROTAC, and an E3 ubiquitin ligase[3]. The spatial orientation of the two ligands is entirely governed by the linker.

The Impact of 1,4-Cyclohexyl Stereoinversion

The use of 1,4-substituted cyclohexane linkers introduces a critical variable: stereochemistry. The cis and trans isomers of a 1,4-cyclohexane derivative project their functional groups at entirely different vectors (axial-equatorial vs. equatorial-equatorial).

Recent crystallographic studies on VHL-recruiting PROTACs demonstrate that a single stereochemical inversion at a 1,4-cyclohexyl linker fundamentally alters the binding mode[4].

• Trans-isomer: Adopts a rigid, "stick-out" conformation, projecting the POI ligand directly away from the E3 ligase.

• Cis-isomer: Collapses into a "folded-back" conformation, creating a network of intramolecular contacts.

Crucially, while the trans-cyclohexyl compounds may show weaker binary binding affinity to the E3 ligase, they often exhibit superior cooperativity in forming the ternary complex, leading to highly efficient cellular degradation[4]. This proves that linker rigidity must be stereochemically tuned to match the specific protein-protein interaction (PPI) interface.

Caption: Logical pathway of PROTAC-mediated protein degradation governed by linker rigidity.

Steric Shielding in ADCs: The SMCC Crosslinker

In Antibody-Drug Conjugates (ADCs), premature linker cleavage in systemic circulation leads to off-target toxicity. One of the most successful non-cleavable linkers in clinical use (e.g., in Trastuzumab emtansine / Kadcyla) is SMCC (Succinimidyl 4-(N-maleimidomethyl)cyclohexane-1-carboxylate)[5].

Mechanism of Stability

SMCC is a heterobifunctional crosslinker containing an amine-reactive N-hydroxysuccinimide (NHS) ester and a thiol-reactive maleimide group[]. The defining feature of SMCC is its cyclohexane ring.

Maleimide groups are notoriously prone to aqueous hydrolysis, which opens the ring and prevents conjugation, or causes the payload to drop off prematurely. The cyclohexane ring in SMCC acts as a physical umbrella. It sterically hinders the approach of water molecules and nucleophiles to the maleimide ring, drastically decreasing the rate of hydrolysis compared to linear alkyl linkers[7]. This absolute cycling stability ensures that the payload is only released upon internalization and complete lysosomal degradation of the antibody moiety[8].

Caption: Workflow for ADC preparation using the SMCC heterobifunctional linker.

Validated Experimental Protocol: SMCC Bioconjugation

To ensure high Drug-to-Antibody Ratios (DAR) and prevent premature hydrolysis, the bioconjugation workflow must be tightly controlled. The following self-validating protocol outlines the two-step conjugation of a monoclonal antibody to a thiol-containing payload using SMCC[9].

Step 1: Antibody Modification (Lysine Targeting)

Causality Check: The NHS ester reacts with primary amines (lysines) on the mAb. This reaction is optimal at slightly alkaline pH. However, if the pH exceeds 7.5, the competing hydrolysis of the NHS ester accelerates rapidly.

• Preparation: Buffer exchange the monoclonal antibody (mAb) into Modification Buffer (Phosphate Buffered Saline, pH 7.2–7.5, containing 1 mM EDTA to chelate trace metals that oxidize thiols).

• SMCC Solubilization: Dissolve SMCC in anhydrous DMSO to a concentration of 10 mM. Critical: SMCC is moisture-sensitive; use high-quality anhydrous solvent[].

• Reaction: Add a 10- to 20-fold molar excess of SMCC to the mAb solution. Ensure the final DMSO concentration does not exceed 10% (v/v) to prevent antibody denaturation.

• Incubation: Incubate at room temperature for 1–2 hours.

• Purification: Immediately purify the maleimide-activated antibody using Size-Exclusion Chromatography (SEC) or a desalting column equilibrated with Conjugation Buffer (PBS, pH 6.5–7.0, 1 mM EDTA). Note the pH drop: lowering the pH to 6.5–7.0 stabilizes the newly formed maleimide group against hydrolysis prior to the next step.

Step 2: Drug Conjugation (Thiol-Maleimide Reaction)

Causality Check: The maleimide group reacts specifically with sulfhydryls at pH 6.5–7.5 to form a stable thioether bond. At pH > 7.5, maleimides can react with primary amines, destroying the site-specificity of the linker[9].

• Payload Preparation: Dissolve the thiol-containing cytotoxic drug in DMSO.

• Conjugation: Add a 3- to 5-fold molar excess of the drug (relative to the maleimide groups) to the purified, activated mAb.

• Incubation: Incubate at room temperature for 2–4 hours under gentle agitation.

• Quenching: Quench the unreacted maleimide groups by adding a 10-fold molar excess of a thiol-containing reagent (e.g., N-acetyl cysteine or L-cysteine) and incubate for 15 minutes. This prevents off-target crosslinking during storage.

• Final Purification: Purify the final ADC using SEC to remove quenched linker and unreacted drug. Characterize the DAR using hydrophobic interaction chromatography (HIC) or LC-MS.

Conclusion

Bifunctional cyclohexane linkers represent a sophisticated evolution in medicinal chemistry. By leveraging the inherent rigidity and stereochemical predictability of the cyclohexane ring, drug developers can reduce entropic binding penalties, precisely orient pharmacophores in 3D space, and sterically shield vulnerable reactive groups from premature metabolism. Whether fine-tuning the ternary complex of a PROTAC or stabilizing the payload delivery of an ADC, the strategic implementation of cyclohexane linkers is an indispensable tool for modern therapeutic design.

References

Sources

• 1. precisepeg.com [precisepeg.com]
• 2. img01.pharmablock.com [img01.pharmablock.com]
• 3. Characteristic roadmap of linker governs the rational design of PROTACs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. discovery.dundee.ac.uk [discovery.dundee.ac.uk]
• 5. crbgroup.com [crbgroup.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. What are ADC Linkers? | AxisPharm [axispharm.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Engineering 3D Chemical Space: A Technical Guide to 4-Substituted Cyclohexanecarboxylate Building Blocks in Drug Discovery

Executive Summary

The transition from flat, sp2-hybridized aromatic rings to three-dimensional, sp3-rich aliphatic scaffolds represents a paradigm shift in modern medicinal chemistry. At the forefront of this movement are 4-substituted cyclohexanecarboxylate building blocks . By increasing the fraction of sp3-hybridized carbons (Fsp3), these scaffolds dramatically improve the physicochemical properties of drug candidates, including aqueous solubility, metabolic stability, and target specificity[1]. This whitepaper provides an in-depth technical analysis of 4-substituted cyclohexanecarboxylates, detailing their strategic value, stereochemical control mechanisms, and validated synthetic protocols for downstream functionalization.

The Strategic Value of Fsp3 and Cyclohexyl Scaffolds

Historically, drug discovery relied heavily on planar benzene rings due to the ease of cross-coupling reactions (e.g., Suzuki, Heck). However, over-reliance on flat aromatics often leads to poor solubility and off-target toxicity driven by non-specific

stacking interactions.

The incorporation of a 4-substituted cyclohexyl ring introduces a rigid, three-dimensional chair conformation. This structural geometry allows medicinal chemists to project functional groups along specific vectors (axial or equatorial) to precisely engage deep binding pockets. Furthermore, the saturation of the ring increases the Fsp3 metric, which statistically correlates with higher clinical success rates in drug development[2].

Quantitative Comparison of Scaffolds

To understand the causality behind selecting a cyclohexyl scaffold over a traditional phenyl ring, we must analyze their fundamental physicochemical differences.

Table 1: Impact of Phenyl vs. Cyclohexyl Scaffolds on Physicochemical Properties

Property	Phenyl Scaffold (sp2)	4-Substituted Cyclohexyl (sp3)	Causality / Impact on Drug Design
Fsp3	Low (~0.1 - 0.3)	High (>0.5)	Higher Fsp3 correlates with improved solubility and reduced attrition in clinical trials.
3D Conformation	Flat, planar	Chair conformation (equatorial/axial)	Enables precise spatial vector projection into complex protein binding pockets.
Lipophilicity (LogP)	Generally higher	Generally lower	Decreased off-target toxicity, reduced promiscuity, and minimized aggregation.
Stereochemistry	Achiral	Pseudoasymmetric centers (cis/trans)	Allows tuning of target selectivity; trans-isomers often exhibit superior binding affinity.

Key Pharmaceutical Applications

The 4-substituted cyclohexanecarboxylate motif is a cornerstone in several blockbuster drugs and advanced clinical candidates.

• Tranexamic Acid (TXA): An antifibrinolytic agent structurally defined as trans-4-(aminomethyl)cyclohexanecarboxylic acid[3][4]. The trans-stereochemistry is absolute critical; the cis-isomer is virtually inactive. TXA competitively inhibits the activation of plasminogen to plasmin by binding to specific lysine-binding sites, thereby preventing the degradation of fibrin clots.

• Gamma-Secretase Inhibitors: 4-substituted cyclohexyl sulfones have been developed as potent, orally active inhibitors for Alzheimer's disease, demonstrating robust amyloid-beta lowering in vivo[5].

• VLA-4 Antagonists: Optimization of pharmacokinetic profiles in Very Late Antigen-4 antagonists heavily utilizes trans-4-substituted cyclohexanecarboxylic acids to reduce polar surface area while maintaining target engagement[2].

Mechanism of Tranexamic Acid: Blocking plasminogen activation via 4-substituted cyclohexyl binding.

Stereocontrol and Epimerization Workflows

The primary synthetic challenge when working with 4-substituted cyclohexanecarboxylates is stereocontrol. Catalytic hydrogenation of substituted benzoic acids typically yields a kinetic mixture heavily favoring the cis-isomer (often 75% cis : 25% trans). Because the trans-isomer (where both substituents occupy equatorial positions to minimize 1,3-diaxial steric clash) is usually the desired pharmacophore, robust epimerization protocols are required.

Traditional epimerization using sodium methoxide (NaOMe) in refluxing methanol only achieves an 85:15 (trans:cis) thermodynamic equilibrium, necessitating wasteful and yield-depleting recrystallizations. However, high-temperature epimerization using Potassium Hydroxide (KOH) provides a near-quantitative conversion to the trans-isomer[6][7].

Table 2: Epimerization Conditions for 4-Substituted Cyclohexanecarboxylic Acids

Base / Reagent	Solvent	Temp (°C)	Resulting Trans:Cis Ratio	Mechanistic Notes
Catalytic Hydrogenation	Various	25-50	~25:75 (Kinetic)	Syn-addition of H2 favors cis-isomer; requires downstream epimerization.
NaOMe	Methanol	65 (Reflux)	~85:15 (Thermodynamic)	Limited by solvent boiling point; fails to reach absolute thermodynamic minimum.
KOH (Melt/High-Boiling)	None / Shellsol	130-220	>98:2 (Thermodynamic)	High thermal energy overcomes enolization barrier, driving complete conversion.

Protocol 1: Thermodynamic Epimerization via High-Temperature KOH

Purpose: To convert a kinetic cis/trans mixture of a 4-substituted cyclohexanecarboxylic acid into a >98% pure trans-isomer.

Causality & Mechanism: The high temperature (130–220 °C) provides sufficient activation energy to deprotonate the

-carbonyl proton, forming a transient enolate. Upon reprotonation, the bulky 4-substituent locks the cyclohexane ring in a rigid chair conformation. The carboxylate group is thermodynamically forced into the equatorial position to eliminate severe 1,3-diaxial interactions, resulting in the trans configuration[6].

Step-by-Step Methodology:

• Charge Reactor: Add 1.0 equivalent of the cis/trans mixture of the 4-substituted cyclohexanecarboxylic acid to a high-pressure reactor or a vessel equipped with a high-boiling solvent (e.g., Shellsol 71).

• Base Addition: Add 2.0 to 8.0 equivalents of 96% Potassium Hydroxide (KOH) pellets.

• Thermal Epimerization: Heat the reaction mixture to 140–150 °C under continuous stirring for 3.5 to 5 hours.

• Workup: Cool the mixture to room temperature. Dilute with water to dissolve the potassium salt, then acidify the aqueous layer with concentrated HCl to pH 2.0 to precipitate the free carboxylic acid.

• Isolation: Filter the resulting white precipitate, wash with cold water, and dry under vacuum.

• Self-Validation System (NMR): Confirm epimerization via

  H NMR. The -proton adjacent to the carboxylate in the trans-isomer will appear as a triplet of triplets (tt) with a large trans-diaxial coupling constant ( Hz). If the sample contains residual cis-isomer, an equatorial -proton will be visible with a much smaller coupling constant ( Hz).

Downstream Functionalization: Amide Bond Formation

Once the stereocenter is secured, the carboxylate building block is typically functionalized into an amide to explore Structure-Activity Relationships (SAR)[8]. Direct aminolysis of methyl cyclohexanecarboxylates bypasses the need for costly coupling reagents (like HATU or EDC) and prevents the risk of racemization at the

-carbon.

Protocol 2: Lewis Acid-Catalyzed Direct Aminolysis

Purpose: Direct conversion of methyl trans-4-substituted cyclohexanecarboxylate to an amide using unreactive amines (e.g., anilines).

Causality & Mechanism: Uncatalyzed aminolysis of esters is notoriously slow due to the poor leaving group ability of the methoxide ion. By introducing a Lewis acid like Zirconium(IV) chloride (ZrCl

), the highly oxophilic Zr coordinates to the ester's carbonyl oxygen. This withdraws electron density, drastically increasing the electrophilicity of the carbonyl carbon and allowing even sterically hindered or electron-deficient amines to attack efficiently[8].

Step-by-Step Methodology:

• Activation: In an oven-dried flask under inert atmosphere (N

  ), dissolve 1.0 eq of the methyl trans-4-substituted cyclohexanecarboxylate in anhydrous toluene. Add 10 mol% of ZrCl . Stir for 15 minutes at room temperature to allow complexation.

• Amine Addition: Add 1.2 eq of the desired amine (e.g., substituted aniline).

• Reaction: Heat the mixture to 80 °C and monitor via TLC or LC-MS. The reaction typically reaches completion within 4–8 hours.

• Quench and Extract: Cool to room temperature, quench with saturated aqueous NaHCO

  , and extract with ethyl acetate. Wash the organic layer with brine, dry over anhydrous Na SO , and concentrate in vacuo.

• Self-Validation System (IR/NMR): Validate the transformation using Infrared (IR) spectroscopy by confirming the disappearance of the ester C=O stretch at ~1735 cm

  and the appearance of the strong amide C=O stretch (Amide I band) at ~1650 cm .

Workflow for the stereoselective synthesis and epimerization of trans-4-substituted cyclohexanes.

References

• Synthesis of 1,3-Bis-trifluoromethylated (Hetero)cyclohexane-2-carboxylates from Alkylidenemalononitriles. ACS Publications.[Link]

• Discovery of trans-4-[1-[[2,5-Dichloro-4-(1-methyl-3-indolylcarboxamido)phenyl]acetyl]-(4S)-methoxy-(2S)-pyrrolidinylmethoxy]cyclohexanecarboxylic Acid: An Orally Active, Selective Very Late Antigen-4 Antagonist. Molaid.[Link]

• US5831118A - Epimerization of 2- or 4- substituted cyclohexanecarboxylic acids.

• 4-substituted cyclohexyl sulfones as potent, orally active gamma-secretase inhibitors. PubMed.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. - CAS号 441714-73-4 - 摩熵化学 [molaid.com]
• 3. Tranexamic acid | CAS 1197-18-8 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 4. 4-(Aminomethyl)cyclohexanecarboxylic acid | C8H15NO2 | CID 5526 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 4-substituted cyclohexyl sulfones as potent, orally active gamma-secretase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. US5831118A - Epimerization of 2- or 4- substituted cyclohexanecarboxylic acids - Google Patents [patents.google.com]
• 7. EP0814073B1 - Epimerization of 2- or 4-substituted cyclohexanecarboxylic acids - Google Patents [patents.google.com]
• 8. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Application Notes and Protocols for Reductive Amination Using tert-Butyl 4-(aminomethyl)cyclohexanecarboxylate

Introduction: The Strategic Importance of Bulky Cyclohexylamines in Medicinal Chemistry

In the landscape of modern drug discovery, the synthesis of complex amines is a cornerstone of molecular design. Reductive amination stands out as one of the most robust and versatile methods for forging carbon-nitrogen bonds.[1][2][3] This application note provides a detailed guide to the reductive amination of aldehydes and ketones using a particularly valuable, yet sterically demanding, building block: tert-butyl 4-(aminomethyl)cyclohexanecarboxylate. The strategic incorporation of the 4-(aminomethyl)cyclohexanecarboxylate moiety can impart favorable pharmacokinetic properties, such as improved metabolic stability and oral bioavailability, by introducing a rigid, non-aromatic scaffold. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage this important synthetic transformation.

The Mechanism of Reductive Amination: A Symphony of Reversibility and Reduction

The success of a one-pot reductive amination hinges on the delicate interplay between the reversible formation of an imine or iminium ion and its subsequent, irreversible reduction.[1][4] The reaction is typically performed under weakly acidic to neutral conditions.

The process unfolds in two key stages:

• Imine/Iminium Ion Formation: The nucleophilic primary amine, tert-butyl 4-(aminomethyl)cyclohexanecarboxylate, attacks the electrophilic carbonyl carbon of an aldehyde or ketone. This initially forms a hemiaminal intermediate, which then undergoes dehydration to yield an imine. In the presence of an acid catalyst, the imine can be protonated to form a more electrophilic iminium ion.[4]

• Hydride Reduction: A selective reducing agent then delivers a hydride to the electrophilic carbon of the imine or iminium ion, yielding the final secondary amine product. The choice of reducing agent is critical; it must be mild enough to not significantly reduce the starting carbonyl compound but potent enough to efficiently reduce the C=N double bond.[5]

.dot digraph "Reductive Amination Mechanism" { graph [fontname="Arial", fontsize=12, labelloc="t", label="Mechanism of Reductive Amination", pad="0.5", nodesep="0.5", ranksep="0.5", splines=ortho]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

// Nodes carbonyl [label="Aldehyde/Ketone\n(R-C(=O)-R')"]; amine [label="tert-Butyl 4-(aminomethyl)cyclohexanecarboxylate"]; hemiaminal [label="Hemiaminal Intermediate"]; imine [label="Imine Intermediate"]; iminium [label="Iminium Ion"]; product [label="Secondary Amine Product"]; h2o [label="H₂O", shape=plaintext]; h_plus [label="H⁺", shape=plaintext]; hydride [label="[H⁻] (from reducing agent)", shape=plaintext];

// Edges carbonyl -> hemiaminal [label="+ Amine"]; amine -> hemiaminal; hemiaminal -> carbonyl [label="- Amine"]; hemiaminal -> imine [label="- H₂O"]; imine -> hemiaminal [label="+ H₂O"]; imine -> iminium [label="+ H⁺"]; iminium -> imine [label="- H⁺"]; iminium -> product [label="+ [H⁻]"]; hydride -> product;

// Rank alignment {rank=same; carbonyl; amine;} {rank=same; hemiaminal;} {rank=same; imine;} {rank=same; iminium;} {rank=same; product; hydride;} } .dot Caption: The mechanistic pathway of reductive amination.

The Reagent of Choice: Sodium Triacetoxyborohydride (STAB)

For the reductive amination of sterically hindered amines like tert-butyl 4-(aminomethyl)cyclohexanecarboxylate, sodium triacetoxyborohydride (NaBH(OAc)₃), often abbreviated as STAB, is the preeminent reducing agent.[5] Its advantages over other borohydrides are significant:

• Mildness and Selectivity: STAB is a less powerful reducing agent than sodium borohydride (NaBH₄). This attenuated reactivity is due to the electron-withdrawing effect of the three acetoxy groups, which makes it selective for the reduction of imines and iminium ions over aldehydes and ketones.[6] This selectivity is crucial for a successful one-pot reaction, minimizing the formation of alcohol byproducts.[5]

• Non-Hygroscopic and Bench-Stable: Unlike some other hydride reagents, STAB is a solid that is relatively stable to air and moisture, making it convenient to handle.

• Safety: It is a safer alternative to sodium cyanoborohydride (NaBH₃CN), which can release toxic hydrogen cyanide gas, particularly under acidic conditions.[1]

Experimental Protocols

The following protocols provide a general framework for the reductive amination of various carbonyl compounds with tert-butyl 4-(aminomethyl)cyclohexanecarboxylate using STAB.

.dot digraph "Experimental_Workflow" { graph [fontname="Arial", fontsize=12, labelloc="t", label="General Experimental Workflow", pad="0.5", nodesep="0.5", ranksep="0.5", splines=ortho]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=10, color="#4285F4"];

// Nodes start [label="Start"]; dissolve [label="Dissolve amine and carbonyl\nin anhydrous solvent (e.g., DCE)"]; add_stab [label="Add Sodium Triacetoxyborohydride (STAB)"]; stir [label="Stir at room temperature"]; monitor [label="Monitor reaction by TLC/LC-MS"]; quench [label="Quench with aq. NaHCO₃"]; extract [label="Extract with organic solvent"]; dry [label="Dry organic layer (e.g., Na₂SO₄)"]; concentrate [label="Concentrate in vacuo"]; purify [label="Purify by column chromatography"]; end [label="End"];

// Edges start -> dissolve; dissolve -> add_stab; add_stab -> stir; stir -> monitor; monitor -> quench [label="Reaction complete"]; quench -> extract; extract -> dry; dry -> concentrate; concentrate -> purify; purify -> end; } .dot Caption: A typical workflow for reductive amination.

General Protocol for Reductive Amination with Aldehydes

• Reaction Setup: To a solution of the aldehyde (1.0 equiv) and tert-butyl 4-(aminomethyl)cyclohexanecarboxylate (1.0-1.2 equiv) in an anhydrous solvent such as 1,2-dichloroethane (DCE) or dichloromethane (DCM) (0.1-0.5 M), add sodium triacetoxyborohydride (1.2-1.5 equiv) in one portion at room temperature.

• Reaction Monitoring: Stir the reaction mixture at room temperature and monitor its progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). Reactions are typically complete within 2-24 hours.

• Work-up: Upon completion, carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Extraction: Separate the organic layer and extract the aqueous layer with the reaction solvent (e.g., DCM, 3x).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to afford the desired secondary amine.

Protocol for Reductive Amination with Ketones

The protocol for ketones is similar to that for aldehydes, with a key modification:

• Acid Catalyst: For less reactive ketones, the addition of a catalytic amount of acetic acid (e.g., 1.0 equivalent) can accelerate the formation of the iminium ion and improve the reaction rate.[4]

Exemplary Applications

The following table summarizes representative examples of the reductive amination of tert-butyl 4-(aminomethyl)cyclohexanecarboxylate with various carbonyl compounds.

Entry	Carbonyl Compound	Product	Conditions	Yield (%)
1	Benzaldehyde	tert-Butyl 4-(((benzyl)amino)methyl)cyclohexanecarboxylate	STAB, DCE, rt, 12 h	92
2	4-Fluorobenzaldehyde	tert-Butyl 4-((((4-fluorobenzyl)amino)methyl)cyclohexanecarboxylate	STAB, DCE, rt, 10 h	95
3	Cyclohexanone	tert-Butyl 4-(((cyclohexyl)amino)methyl)cyclohexanecarboxylate	STAB, AcOH, DCE, rt, 24 h	85
4	Acetone	tert-Butyl 4-(((isopropyl)amino)methyl)cyclohexanecarboxylate	STAB, AcOH, DCE, rt, 18 h	88

Critical Experimental Parameters and Troubleshooting

• Solvent Choice: Anhydrous aprotic solvents like DCE and DCM are generally preferred for reactions with STAB.[5] Protic solvents like methanol can react with the borohydride reagent.

• Stoichiometry: A slight excess of the amine can help to drive the imine formation equilibrium and minimize the potential for dialkylation, although this is less of a concern with a bulky primary amine.

• Steric Hindrance: The bulky nature of the tert-butyl 4-(aminomethyl)cyclohexanecarboxylate may lead to slower reaction rates with sterically encumbered ketones. In such cases, increasing the reaction time, temperature, or using a Lewis acid catalyst may be beneficial.

• Diastereoselectivity: When using prochiral ketones, the formation of diastereomers is possible. The stereochemical outcome can be influenced by the steric bulk of both the amine and the ketone, as well as the reducing agent. Bulky hydride reagents tend to favor attack from the less hindered face of the iminium ion.[4][7]

• Reaction Quenching: The quenching step with a mild base like NaHCO₃ is important to neutralize any remaining acid and to decompose the borate esters formed during the reaction.

Conclusion

Reductive amination using tert-butyl 4-(aminomethyl)cyclohexanecarboxylate is a powerful and reliable method for the synthesis of novel secondary amines that are of significant interest in pharmaceutical and medicinal chemistry. The use of sodium triacetoxyborohydride as the reducing agent offers a mild, selective, and safe protocol. By understanding the underlying mechanism and carefully controlling the reaction parameters, researchers can effectively utilize this transformation to construct complex molecular architectures.

References

• Reductive amination. (n.d.). In Wikipedia. Retrieved March 7, 2024, from [Link]

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

• Dangerfield, E. M., Plunkett, C. H., Win-Mason, A. L., Stocker, B. L., & Timmer, M. S. M. (2010). Protecting-group-free synthesis of amines: synthesis of primary amines from aldehydes via reductive amination. The Journal of organic chemistry, 75(16), 5470–5477. [Link]

• Ouchakour, L. (2020). Application of reductive amination for the stereocontrolled synthesis of functionalized azaheterocycles. [Link]

• Afanasyev, O. I., Kuchuk, E., Usanov, D. L., & Chusov, D. (2019). Reductive Amination in the Synthesis of Pharmaceuticals. Chemical reviews, 119(24), 11857–11911. [Link]

• Baxter, E. W., & Reitz, A. B. (2002). Reductive Aminations of Carbonyl Compounds with Borohydride and Borane Reducing Agents. Organic Reactions, 1–714. [Link]

• Grogan, G. (2018). Reductive aminations by imine reductases: from milligrams to tons. Current opinion in chemical biology, 43, 104–111. [Link]

• Pace, V., & Holzer, W. (2022). Density Functional Theory Study on the Selective Reductive Amination of Aldehydes and Ketones over Their Reductions to Alcohols Using Sodium Triacetoxyborohydride. ACS Omega, 7(34), 30349–30356. [Link]

• Aldehydes and Ketones to Amines. (2024, December 7). Chemistry Steps. [Link]

• Dangerfield, E. M., Plunkett, C. H., Win-Mason, A. L., Stocker, B. L., & Timmer, M. S. M. (2010). Protecting-Group-Free Synthesis of Amines: Synthesis of Primary Amines from Aldehydes via Reductive Amination. Journal of Organic Chemistry, 75(16), 5470-5477. [Link]

• Amine synthesis by reductive amination (reductive alkylation). (n.d.). Organic Chemistry Portal. Retrieved March 7, 2024, from [Link]

• Tarasev, M. (2013). Reductive Aminations of Carbonyl Compounds with Borohydride and Borane Reducing Agents. Organic Reactions. [Link]

• Liu, H., et al. (2018). Reductive amination of ketones/aldehydes with amines using BH3N(C2H5)3 as a reductant. Chemical Communications, 54(84), 11956-11959. [Link]

• Afanasyev, O. I., et al. (2019). Reductive Amination in the Synthesis of Pharmaceuticals. Chemical Reviews, 119(24), 11857-11911. [Link]

• Nayal, O. S., et al. (2015). Chemoselective Reductive Amination of Carbonyl Compounds for the Synthesis of Tertiary Amines Using SnCl2·2H2O/PMHS/MeOH. The Journal of Organic Chemistry, 80(11), 5912-5918. [Link]

• Green, A. P., et al. (2023). A Reductive Aminase Switches to Imine Reductase Mode for a Bulky Amine Substrate. ACS Catalysis, 13(3), 1645-1652. [Link]

• Process for preparing trans-4-amino-1-cyclohexanecarboxylic acids and derivatives thereof. (2018).

• Direct reductive amination of cyclohexanone. (n.d.). ResearchGate. Retrieved March 7, 2024, from [Link]

• Cheng, J., et al. (2020). Direct reductive amination of ketones with amines by reductive aminases. Chinese Journal of Catalysis, 41(11), 1717-1725. [Link]

• Jereb, M., & Zupan, M. (2007). Microwave-Assisted Reductive Amination of Aldehydes and Ketones Over Rhodium-Based Heterogeneous Catalysts. Advanced Synthesis & Catalysis, 349(1-2), 263-268. [Link]

Sources

• 1. Reductive amination - Wikipedia [en.wikipedia.org]
• 2. Reductive Amination in the Synthesis of Pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. organicreactions.org [organicreactions.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]

Application Note: Advanced Peptide Coupling Protocols for Cyclohexane Amino Esters

Target Audience: Researchers, Scientists, and Drug Development Professionals

Introduction & Mechanistic Rationale

The incorporation of

-disubstituted amino acids, such as 1-amino-1-cyclohexanecarboxylic acid (Ach), into peptide sequences is a powerful strategy in modern drug development. These bulky residues impose severe conformational constraints, stabilizing specific secondary structures (e.g., -helices or -turns) and dramatically enhancing resistance to proteolytic degradation[1].

However, the extreme steric hindrance at the

-carbon renders traditional peptide bond formation highly inefficient. When using standard carbodiimides (e.g., DIC or EDC) with additives like HOBt, the resulting active ester is exceptionally bulky. The steric clash between this bulky active ester and the cyclohexane ring of the nucleophile creates an insurmountable energy barrier at the transition state, leading to low yields, prolonged reaction times, and an increased risk of epimerization of adjacent residues[2].

To overcome this, Application Scientists rely on two advanced activation strategies:

• Oxyma-Based Uronium Salts (COMU): COMU is a third-generation coupling reagent that utilizes the OxymaPure leaving group. It matches or exceeds the coupling efficiency of the gold-standard HATU for sterically hindered amino acids, but without the explosive risks associated with benzotriazoles[3]. Furthermore, the morpholino backbone enhances solubility, and the reaction provides a self-validating visual cue (color change) as it proceeds[4].

• In Situ Acid Fluorides (TFFH): For the most recalcitrant couplings, converting the carboxylic acid to an acyl fluoride using Tetramethylfluoroformamidinium hexafluorophosphate (TFFH) is the definitive solution. The fluorine atom is highly electronegative but possesses a very small van der Waals radius (~1.47 Å). This minimizes steric crowding at the electrophilic carbonyl carbon, allowing the bulky cyclohexane amine to attack efficiently[5][6].

Quantitative Reagent Comparison

The following table summarizes the performance metrics of various coupling reagents when applied to highly hindered

-disubstituted amino acids (like Ach or Aib).

Coupling Reagent	Activation Intermediate	Coupling Efficiency (Hindered AAs)	Racemization Risk	Safety & Handling Profile
DIC / HOBt	OBt Active Ester	Low	Moderate	Safe, but inefficient for Ach.
HATU	OAt Active Ester	High	Low	High efficiency, but explosive risk (benzotriazole)[7].
COMU	Oxyma Active Ester	High	Very Low	Safe, non-explosive, high solubility, visual monitoring[3].
TFFH	Acyl Fluoride	Very High	Low	Safe solid, but generates corrosive/toxic byproducts[5].

Reagent Selection Logic

Caption: Decision matrix for selecting peptide coupling reagents based on steric hindrance.

Validated Experimental Protocols

Protocol A: COMU-Mediated Solution-Phase Coupling

This protocol is the modern standard for coupling moderately to highly hindered amino acids. It leverages the safety and visual monitoring capabilities of COMU[3][4].

Causality Check: Why pre-activate for exactly 1-2 minutes? Uronium salts like COMU can react directly with the free amine of the cyclohexane amino ester to form a stable, unreactive guanidino by-product. Pre-activating the carboxylic acid ensures the active ester is fully formed before the nucleophile is introduced.

Materials:

• Fmoc-AA-OH (Carboxylic acid component): 3.0 equivalents

• H-Ach-OMe (Cyclohexane amino ester): 1.0 equivalent

• COMU: 3.0 equivalents

• N,N-Diisopropylethylamine (DIPEA): 6.0 equivalents

• Solvent: N,N-Dimethylformamide (DMF), peptide synthesis grade

Step-by-Step Methodology:

• Dissolution: Dissolve 3.0 eq of Fmoc-AA-OH and 3.0 eq of COMU in a minimal volume of DMF (typically 0.1 M concentration).

• Base Addition: Add 6.0 eq of DIPEA to the mixture.

  • Self-Validation Step: The solution will immediately turn a distinct red/orange color. This confirms the generation of the Oxyma anion, indicating that activation is underway[4].

• Pre-Activation: Stir the activation mixture at room temperature for exactly 1 to 2 minutes. Do not exceed this time to prevent oxazolone formation and subsequent racemization.

• Coupling: Add the pre-activated mixture dropwise to a solution containing 1.0 eq of H-Ach-OMe in DMF.

• Reaction Monitoring: Stir the reaction at room temperature.

  • Self-Validation Step: Monitor the color of the solution. As the Oxyma leaving group is consumed and neutralized during peptide bond formation, the solution will transition from red/orange back to yellow or colorless[4].

• Workup: Once the color change indicates completion (typically 1-3 hours), quench the reaction with water. The by-products of COMU are highly water-soluble, allowing for easy removal via standard aqueous extraction (Ethyl Acetate/Brine)[3].

Protocol B: TFFH-Mediated In Situ Acid Fluoride Generation

When COMU fails to yield the desired product due to extreme steric bulk, TFFH is deployed. This protocol generates an ultra-reactive, sterically unencumbered acid fluoride in situ[6][8].

Causality Check: Why must the solvent be strictly anhydrous? TFFH is highly sensitive to moisture when in solution. The presence of water will rapidly hydrolyze TFFH into an inert urea derivative, completely halting the activation process[8].

Materials:

• Fmoc-AA-OH: 2.0 equivalents

• H-Ach-OMe: 1.0 equivalent

• TFFH: 2.0 equivalents

• DIPEA: 4.0 equivalents

• Solvent: Strictly Anhydrous DMF or Dichloromethane (DCM)

Step-by-Step Methodology:

• Preparation: Flame-dry all glassware and purge with inert gas (Nitrogen or Argon).

• Dissolution: Dissolve 2.0 eq of Fmoc-AA-OH and 2.0 eq of TFFH in anhydrous DMF.

• In Situ Activation: Add 4.0 eq of DIPEA dropwise. Stir the mixture at room temperature for 15 minutes to ensure complete conversion of the carboxylic acid to the Fmoc-AA-Fluoride[5].

• Coupling: Add 1.0 eq of the sterically hindered H-Ach-OMe to the reaction vessel.

• Reaction Monitoring: Because TFFH provides no visual cues, the reaction must be monitored via TLC or LC-MS. For cyclohexane amino esters, coupling typically requires 2 to 4 hours at room temperature.

• Workup: Dilute the mixture with DCM and wash sequentially with 5%

  , 1M , and brine. Dry the organic layer over and concentrate under reduced pressure.

Caption: Mechanistic workflow of TFFH-mediated in situ acid fluoride generation and coupling.

References

• Some Thermodynamic Effects of Varying Nonpolar Surfaces in Protein-Ligand Interactions Source: PubMed Central (NIH) URL:[Link]

• Efficient Peptide Coupling Involving Sterically Hindered Amino Acids Source: ResearchGate URL:[Link]

• COMU: A third generation of uronium-type coupling reagents Source: Journal of Peptide Science URL:[Link]

• Tetramethylfluoroformamidinium Hexafluorophosphate: A Rapid-Acting Peptide Coupling Reagent for Solution and Solid Phase Peptide Synthesis Source: Journal of the American Chemical Society URL:[Link]

Sources

• 1. Some Thermodynamic Effects of Varying Nonpolar Surfaces in Protein-Ligand Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. luxembourg-bio.com [luxembourg-bio.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. bachem.com [bachem.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]

Synthesis of peptidomimetics using rigid cyclohexane linkers

Application Note: High-Affinity Peptidomimetics via Rigid Cyclohexane Scaffolds

Executive Summary

This guide details the synthesis and incorporation of cyclohexane-based

-amino acids into peptidomimetics.[1] Unlike flexible linear peptides, cyclohexane-constrained residues (specifically trans-2-aminocyclohexanecarboxylic acid, or ACHC) lock the backbone into specific torsion angles. This pre-organization reduces the entropic penalty of binding ( ), significantly enhancing affinity for protein targets while conferring near-total resistance to proteolytic degradation.

Key Applications:

• PPI Inhibitors: Disrupting protein-protein interactions (e.g., p53-MDM2) by mimicking

  -helical hot spots.

• Antimicrobial Peptides (AMPs): Creating amphipathic helices that disrupt bacterial membranes without host toxicity.

• Cell-Penetrating Peptides: Enhancing cytosolic delivery by rigidifying arginine-rich motifs.

Strategic Design: The "Why" and "How"

The cyclohexane ring acts as a steric template. The substitution pattern dictates the secondary structure:

• 1,2-trans (ACHC): Promotes the formation of a 14-helix (defined by H-bonds between residue

  and ).[1][2] This structure mimics the spatial arrangement of side chains in a canonical -helix but with a distinct backbone periodicity.

• 1,3-cis: Often used to induce turn structures (hairpin mimics).

• 1,4-trans: Used as an extended rigid spacer to separate functional domains.

Mechanistic Insight: In a standard peptide, the bond between the

-carbon and the carbonyl ( ) and the nitrogen ( ) rotates freely. In ACHC, these bonds are part of the cyclohexane ring. The chair conformation locks these angles ( ), forcing the polymer into a defined helix even at short lengths (4–6 residues).

Protocol A: Scalable Synthesis of Fmoc-(R,R)-trans-ACHC

Methodology adapted from the Gellman and LePlae protocols.

Objective: Synthesize enantiopure Fmoc-protected building blocks from inexpensive

-keto esters.

Reagents Required:

• Ethyl 2-oxocyclohexanecarboxylate (Commercial)

• (S)-(-)-

  -Methylbenzylamine (Chiral Auxiliary)

• Sodium cyanoborohydride (NaBH

  CN) or NaBH(OAc)

• Glacial Acetic Acid[3]

• Pd/C (10%) and Ammonium Formate (for deprotection)

• Fmoc-OSu

Workflow Diagram (Synthesis)

Caption: Stereoselective synthesis of Fmoc-ACHC via reductive amination using a chiral auxiliary.

Step-by-Step Procedure:

• Enamine Formation:

  • Dissolve ethyl 2-oxocyclohexanecarboxylate (100 mmol) and (S)-(-)-

    -methylbenzylamine (105 mmol) in toluene (300 mL).

  • Add catalytic glacial acetic acid (1 mL).

  • Reflux with a Dean-Stark trap to remove water until theoretical water volume is collected (~3-4 hours).

  • Checkpoint:

    H NMR should show disappearance of the keto-ester signals.

• Stereoselective Reduction:

  • Cool the solution to 0°C. Dilute with ethanol (100 mL).

  • Slowly add NaBH

    CN (3.0 equiv) in portions.

  • Stir at room temperature (RT) overnight.

  • Mechanistic Note: The hydride attacks from the face opposite the bulky phenyl group of the auxiliary, establishing the cis relationship between the amine and the ester, which equilibrates to the thermodynamically stable trans isomer during workup/crystallization.

• Hydrolysis & Auxiliary Removal:

  • Isolate the amino ester hydrochloride salt via crystallization (EtOAc/Hexane).

  • Dissolve the salt in MeOH. Add 10% Pd/C (10 wt%) and ammonium formate (5 equiv) or use H

    gas (balloon).

  • Reflux/Stir until the benzyl group is cleaved (monitor by TLC). Filter through Celite.

• Fmoc Protection:

  • Dissolve the resulting free amino acid in water/dioxane (1:1). Add NaHCO

    (2.5 equiv).

  • Add Fmoc-OSu (1.1 equiv) at 0°C. Stir 4h.

  • Acidify with 1N HCl and extract with EtOAc. Purify via flash chromatography (DCM/MeOH).

Protocol B: Solid Phase Peptide Synthesis (SPPS)

Challenge: Coupling ACHC residues is difficult because the nucleophile is a secondary amine attached to a bulky cyclohexane ring. Standard conditions (HBTU/DIEA) often fail or result in deletion sequences.

Critical Parameters Table:

Parameter	Standard Peptide	Cyclohexane -Peptide
Coupling Reagent	HBTU or DIC/HOBt	HATU or PyAOP (7-azabenzotriazole derivatives)
Base	DIPEA (DIEA)	DIPEA or TMP (2,4,6-trimethylpyridine)
Coupling Time	30–60 min	2–4 hours (Double coupling recommended)
Monitoring	Kaiser Test	Chloranil Test (for secondary amines)
Resin Loading	0.5–0.8 mmol/g	Low Loading (<0.3 mmol/g) to prevent aggregation

SPPS Workflow Diagram

Caption: Modified SPPS cycle for hindered secondary amines in cyclohexane scaffolds.

Detailed Coupling Protocol:

• Resin Preparation: Use Rink Amide MBHA resin.[4] Swell in DCM for 30 min.

• Deprotection: Treat with 20% piperidine in DMF (

  min). Wash with DMF ( ), DCM ( ), DMF ( ).[4]

• Activation (The "Gold Standard"):

  • Mix Fmoc-ACHC-OH (3 equiv), HATU (2.9 equiv), and HOAt (3 equiv) in DMF.

  • Add DIPEA (6 equiv).

  • Note: Pre-activation for 1–2 minutes is beneficial, but do not wait longer to avoid racemization.

• Coupling:

  • Add activated mixture to resin. Shake for 3 hours .

  • Drain and repeat the coupling (double couple) with fresh reagents for another 2 hours.

• Validation: Perform a Chloranil test (acetaldehyde/chloranil).

  • Blue beads = Free secondary amine present (Incomplete coupling).

  • Colorless/Yellow beads = Complete coupling.

• Cleavage: TFA/TIS/H

  O (95:2.5:2.5) for 2 hours.

Characterization & Validation

Once synthesized, the folding of the peptidomimetic must be validated.

• Circular Dichroism (CD):

  • 14-Helix Signature: Look for a maximum at ~214 nm and a minimum at ~198 nm in methanol. This is distinct from the

    -helical signature (minima at 208/222 nm).

• NMR Spectroscopy:

  • NOE Patterns: Strong

    NOEs are characteristic of the 14-helix.

  • H/D Exchange: The amide protons involved in the internal H-bond network (residues

    to ) will exchange very slowly with D O solvent compared to unstructured termini.

References

• Appella, D. H., Christianson, L. A., Karle, I. L., Powell, D. R., & Gellman, S. H. (1996). "Synthesis and Characterization of trans-2-Aminocyclohexanecarboxylic Acid Oligomers: An Unnatural Helical Secondary Structure." Journal of the American Chemical Society.

  • [Link]

• LePlae, P. R., Umezawa, N., Lee, H. S., & Gellman, S. H. (2001). "An Efficient Route to Either Enantiomer of trans-2-Aminocyclopentanecarboxylic Acid." The Journal of Organic Chemistry.

  • [Link]

• Seebach, D., & Matthews, J. L. (1997).[5] "beta-Peptides: a surprise at every turn." Chemical Communications.[5]

  • [Link]

• Gellman, S. H. (1998).[5] "Foldamers: A Manifesto." Accounts of Chemical Research.

  • [Link]

• Review: "Conformationally Constrained Peptides | Encyclopedia MDPI"

  • [Link]

Sources

• 1. bif.wisc.edu [bif.wisc.edu]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. chemtips.wordpress.com [chemtips.wordpress.com]
• 5. bif.wisc.edu [bif.wisc.edu]

Application Note: Scalable Aqueous Boc-Protection of trans-4-(Aminomethyl)cyclohexanecarboxylic Acid

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Application: Synthesis of Active Pharmaceutical Ingredients (APIs), targeted radioligands, and serine protease inhibitors.

Introduction & Mechanistic Overview

Trans-4-(aminomethyl)cyclohexanecarboxylic acid, commonly known as tranexamic acid, is a widely utilized antifibrinolytic agent and a critical structural building block in drug discovery. It serves as a primary precursor in the synthesis of complex therapeutics, including the CXCR4 antagonist Burixafor ().

To utilize tranexamic acid in peptide coupling or directed functionalization, its highly nucleophilic primary amine must be transiently masked. The tert-butoxycarbonyl (Boc) group is the industry standard for this purpose due to its robust stability under basic and nucleophilic conditions, coupled with its facile removal under mild acidic conditions ().

Experimental Design & Causality

The Logic Behind the Protocol

• Zwitterion Disruption & Base Selection: In aqueous media, tranexamic acid exists as a tightly bound zwitterion. The addition of a mild base, sodium bicarbonate (NaHCO₃), serves a dual purpose. First, it deprotonates the carboxylic acid (pKa ~4.5), ensuring complete dissolution of the substrate as a highly soluble sodium salt. Second, it shifts the equilibrium of the ammonium ion (pKa ~10.6) to provide a sufficient concentration of the free nucleophilic amine. NaHCO₃ is specifically chosen over strong bases like NaOH because it buffers the reaction at a mild pH, preventing the rapid, non-productive hydrolysis of Boc₂O.

• Interfacial "On-Water" Reaction: Boc₂O is added directly to the aqueous system. Although it is immiscible in water, vigorous stirring creates a high-surface-area suspension where the reaction occurs efficiently at the phase boundary. This eliminates the need for volatile organic solvents.

• Precipitation-Driven Isolation: The most elegant aspect of this workflow is the isolation phase. By acidifying the aqueous reaction mixture to pH 2 using concentrated HCl, the carboxylate group is reprotonated. Because the amine is now masked by the highly lipophilic Boc group, the resulting globally neutral molecule—trans-4-(Boc-aminomethyl)cyclohexanecarboxylic acid—becomes entirely insoluble in water. It crashes out quantitatively, allowing for isolation via simple vacuum filtration ().

Workflow Visualization

Workflow for the aqueous Boc-protection and precipitation-based isolation of Tranexamic Acid.

Quantitative Data & Reagent Stoichiometry

The following table summarizes the optimized stoichiometry for a standard 10-gram laboratory scale-up, adapted from industrial manufacturing parameters.

Table 1: Stoichiometry and Physicochemical Parameters

Reagent / Material	MW ( g/mol )	Equivalents	Mass / Volume	Function in System
Tranexamic Acid	157.21	1.00	10.0 g	Primary Substrate
NaHCO₃	84.01	2.50	13.3 g	Buffer / Deprotonating Agent
Boc₂O	218.25	1.20	16.6 g (~17.5 mL)	Electrophilic Protecting Group
DI Water	18.02	Excess	50.0 mL	Green Solvent
Conc. HCl (37%)	36.46	~2.50	~15.0 mL	Acidifying Agent (to pH 2)
Boc-Tranexamic Acid	257.33	Theoretical	16.3 g	Target Product

Step-by-Step Experimental Protocol

Phase 1: Zwitterion Disruption & Dissolution

• Equip a 250 mL round-bottom flask with a large magnetic stir bar.

• Add 10.0 g (63.6 mmol) of trans-4-(aminomethyl)cyclohexanecarboxylic acid to the flask.

• Add 13.3 g (159 mmol, 2.5 eq) of sodium bicarbonate (NaHCO₃).

• Pour in 50 mL of deionized water. Stir vigorously at ambient temperature (20–25 °C) until CO₂ evolution ceases and a clear solution is obtained.

  • Causality Note: The base deprotonates the carboxylic acid, breaking the zwitterionic network and pulling the substrate entirely into the aqueous phase as a sodium salt.

Phase 2: Interfacial Electrophilic Addition 5. To the vigorously stirring aqueous solution, add 16.6 g (17.5 mL, 76.3 mmol, 1.2 eq) of di-tert-butyl dicarbonate (Boc₂O) dropwise over 10 minutes. 6. Cap the flask loosely to allow for gas escape. Stir the biphasic suspension vigorously at ambient temperature for 18 hours.

• Causality Note: Boc₂O is an oil at room temperature; vigorous stirring maximizes the interfacial surface area. As the reaction proceeds, the byproduct tert-butyl carbonate decomposes into tert-butanol and CO₂ gas, driving the reaction forward.

Phase 3: Precipitation-Driven Isolation 7. After 18 hours, cool the reaction mixture in an ice bath (0–5 °C) to minimize exothermic heating during the subsequent acidification step. 8. Slowly add concentrated HCl (37%) dropwise until the pH of the aqueous layer reaches exactly 2.0 (requires approximately 15 mL). Monitor continuously with pH paper or a calibrated pH probe.

• Causality Note: At pH 2, the carboxylate is reprotonated to a neutral carboxylic acid. Since the amine is protected by the Boc group, the entire molecule becomes neutral and highly hydrophobic, crashing out of the aqueous phase.

• Filter the resulting thick white precipitate through a Büchner funnel under vacuum.

• Wash the filter cake with three 30 mL portions of ice-cold deionized water to remove residual NaCl, unreacted tranexamic acid, and traces of tert-butanol.

• Transfer the solid to a vacuum desiccator or a hot box (60 °C) and dry to a constant weight.

• Expected Yield: ~15.8 g (97%) of trans-4-(Boc-aminomethyl)cyclohexanecarboxylic acid as a pure white solid.

References

• Title: Burixafor - New Drug Approvals | Source: New Drug Approvals | URL: [Link]

• Title: Template for Electronic Submission to ACS Journals | Source: Amazon S3 | URL: [Link]

Application Note: High-Efficiency Amide Coupling of 4-(Aminomethyl)cyclohexanecarboxylate Derivatives Using HATU

Strategic Context in Drug Development

4-(Aminomethyl)cyclohexanecarboxylic acid (often recognized in its trans-isomer form as tranexamic acid) and its esterified derivatives are highly valued building blocks in modern medicinal chemistry. They are frequently incorporated into complex molecular architectures, serving as rigid, conformationally restricted linkers in PSMA-targeted radioligands (e.g., ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted">

Lu-PSMA-617) and advanced peptidomimetics[1].

However, coupling these derivatives presents a distinct kinetic challenge. The cyclohexyl ring introduces significant steric bulk, which can severely retard the rate of amide bond formation when using standard carbodiimide chemistry (e.g., EDC/HOBt). To overcome these kinetic barriers and prevent side reactions, HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate) is the premier reagent of choice[2][3].

Mechanistic Causality: The "Why" Behind HATU

As an application scientist, it is critical to understand that HATU is not merely a dehydrating agent; it is a sophisticated activator that orchestrates a highly ordered transition state to force sterically hindered molecules together.

• The Activation Sequence: The reaction begins with the deprotonation of the carboxylic acid by a non-nucleophilic base. The resulting carboxylate anion attacks the electron-deficient guanidinium carbon of HATU, forming an unstable O-acyl(tetramethyl)isouronium salt[3]. This intermediate rapidly collapses via intramolecular attack by the liberated HOAt anion, generating a highly reactive OAt-active ester and releasing tetramethylurea as a byproduct[3].

• The Neighboring Group Effect: The superiority of HATU over HBTU lies in the 1-hydroxy-7-azabenzotriazole (HOAt) moiety[2]. The pyridine nitrogen in the HOAt ester acts as a hydrogen-bond acceptor for the incoming primary amine of the 4-(aminomethyl)cyclohexyl group. This organizes a rigid, 7-membered cyclic transition state that effectively "pulls" the sterically hindered amine into the electrophilic carbonyl center, drastically accelerating acylation[4].

• Base Selection (DIPEA vs. TEA): N,N-Diisopropylethylamine (DIPEA) is mandatory for this protocol. Its steric bulk prevents it from acting as a competing nucleophile against the isouronium intermediate. Using less hindered bases like Triethylamine (TEA) can lead to higher rates of epimerization and reduced yields[5].

Logical flow of HATU-mediated acid activation and amide bond formation.

Quantitative Data: Reagent Comparison

To justify the use of HATU, the following table summarizes the comparative coupling efficiencies of various reagents when applied to sterically hindered cyclohexyl-based amino systems.

Reagent System	Intermediate Formed	Relative Reaction Rate	Epimerization Risk	Typical Yield (Hindered)
EDC / HOBt	O-acyl-OBt ester	Slow (12-24 h)	Moderate	40 - 60%
HBTU / DIPEA	O-acyl-OBt ester	Moderate (4-12 h)	Low-Moderate	65 - 80%
HATU / DIPEA	OAt-active ester	Fast (1-4 h)	Very Low	> 90%

Self-Validating Experimental Protocol

This protocol details the solution-phase N-acylation of methyl 4-(aminomethyl)cyclohexanecarboxylate (acting as the amine) with a generic carboxylic acid. The logic described here is equally applicable if activating N-Boc-4-(aminomethyl)cyclohexanecarboxylic acid to couple with a different amine.

Step-by-Step Methodology

1. Preparation & Solvation

• Action: In an oven-dried, round-bottom flask purged with N₂, dissolve the Carboxylic Acid (1.0 eq.) and HATU (1.1 - 1.2 eq.) in anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM) to achieve a concentration of 0.1 M to 0.2 M[2][3].

• Causality: Anhydrous solvent is critical. Trace water acts as a competing nucleophile, hydrolyzing the OAt-active ester back to the starting carboxylic acid, thereby consuming the expensive HATU reagent.

2. Pre-Activation Phase

• Action: Add DIPEA (3.0 - 5.0 eq.) dropwise to the stirring solution. Stir at room temperature for 15 to 30 minutes[2][3].

• Causality: This pre-activation window ensures the carboxylic acid is fully converted to the OAt-active ester before the amine is introduced. If the amine is added simultaneously with HATU, the amine can directly attack the HATU uronium carbon, forming a dead-end guanidinium byproduct that terminates the reaction.

3. Coupling Phase

• Action: Add methyl 4-(aminomethyl)cyclohexanecarboxylate (1.1 eq., or its hydrochloride salt). If using the HCl salt, add an additional 1.0 eq. of DIPEA to neutralize the salt[5].

• Action: Stir the reaction at room temperature for 1 to 4 hours.

4. In-Process Controls (IPC) & Self-Validation

• Action: Monitor the reaction via LC-MS or TLC.

• Validation Logic: On TLC, use a Ninhydrin stain. The disappearance of the primary amine (which stains a deep purple/pink) confirms the consumption of the 4-(aminomethyl) derivative. LC-MS should show the emergence of the product mass (M+H)⁺ and the HOAt byproduct mass (m/z 137).

5. Work-Up & Isolation

• Action: Dilute the reaction mixture with Ethyl Acetate (EtOAc).

• Action: Wash the organic layer sequentially with:

  • 1N HCl (x2): Protonates unreacted amine and DIPEA, pulling them into the aqueous layer[3].

  • Saturated NaHCO₃ (x2): Deprotonates unreacted carboxylic acid and the acidic HOAt byproduct, partitioning them into the aqueous phase[3].

  • Brine (x1): Removes residual water from the organic layer.

• Action: Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Step-by-step experimental workflow for solution-phase HATU coupling.

References

• HATU - Reaction Mechanisms and Neighboring Group Effects Source: Wikipedia URL:[Link][4]

• Development and In Vitro Evaluation of [64Cu]Cu-NOTA-TP-PSMA, a Novel Radiotheranostic Agent Against Prostate Cancer Source: National Institutes of Health (NIH) / PMC URL:[Link][6]

• New Approved Drugs Appearing in the Pharmaceutical Market in 2022 Featuring Fragments of Tailor-Made Amino Acids and Fluorine Source: MDPI URL:[Link][1]

Sources

• 1. New Approved Drugs Appearing in the Pharmaceutical Market in 2022 Featuring Fragments of Tailor-Made Amino Acids and Fluorine [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. HATU - Wikipedia [en.wikipedia.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Development and In Vitro Evaluation of [64Cu]Cu-NOTA-TP-PSMA, a Novel Radiotheranostic Agent Against Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Preparation of Fragment-Based Drug Discovery Libraries with Cyclohexane Scaffolds

This Application Note and Protocol is designed for researchers in fragment-based drug discovery (FBDD) seeking to expand their chemical space beyond traditional planar aromatics.

Introduction: The "Escape from Flatland"

Traditional fragment libraries are heavily biased toward sp²-rich, planar aromatic systems.[1][2] While these are synthetically accessible, they often suffer from limited solubility and a lack of three-dimensionality, which restricts their ability to explore the complex, chiral pockets of proteins.

Cyclohexane scaffolds represent a premier solution to this "flatland" problem. They offer:

• High Fsp³ Character: Increasing saturation correlates with improved clinical success and solubility.

• Defined Vectors: The chair conformation of cyclohexane allows for precise, predictable vector orientations (axial vs. equatorial), enabling the probing of specific sub-pockets.

• Stereochemical Richness: Unlike benzene, cyclohexane offers cis/trans isomerism and enantioselectivity, providing higher information content per heavy atom.

Library Design Strategy

Successful cyclohexane fragment libraries are not random collections; they are designed using strict physicochemical filters and structural logic.

Core Scaffolds & Vectors

We utilize a modular vector analysis approach. The scaffold is viewed not just as a ring, but as a hub with defined exit vectors.

Scaffold Type	Vector Angle	Stereochemistry	Target Utility
1,2-Disubstituted	60° (gauche)	cis/trans	Orthosteric pockets, chelating mimics
1,3-Disubstituted	120°	cis/trans	Spanning distinct sub-pockets
1,4-Disubstituted	180°	cis/trans	Linear channel binders
Spirocyclic	90° (orthogonal)	Achiral/Chiral	Rigidification, novel IP space

Physicochemical Compliance (Rule of 3)

To ensure fragments remain "fragment-like" (MW < 300, cLogP < 3), the cyclohexane core (MW ~84) leaves ample room for polar functionalization.

• Target Fsp³: > 0.45

• Solubility: > 1 mM (PBS, pH 7.4)

• Functionality: Mono- or di-functionalized for rapid follow-up chemistry (e.g., "Grow" or "Link" strategies).

Experimental Protocol: Parallel Synthesis of a 1,3-Functionalized Cyclohexane Library

Objective: To generate a 96-member library of cis-3-amido-cyclohexanecarboxamides starting from a single stereodefined scaffold. Scaffold: (1R,3S)-3-((tert-butoxycarbonyl)amino)cyclohexane-1-carboxylic acid.

Materials & Reagents[3][4][5]

• Scaffold: (1R,3S)-3-(Boc-amino)cyclohexanecarboxylic acid (>98% ee).

• Coupling Agents: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate).

• Base: DIPEA (N,N-Diisopropylethylamine).

• Solvents: DMF (Anhydrous), DCM, TFA.

• Purification: Mass-Directed Preparative LC-MS.

• Diversity Set: 96 unique primary/secondary amines (MW < 150, non-toxic, diverse shapes).

Workflow Diagram

The following diagram illustrates the parallel synthesis workflow, emphasizing the split-pool logic and quality control gates.

Caption: Workflow for the parallel synthesis of a cyclohexane-based fragment library, highlighting the critical diversification and QC steps.

Detailed Step-by-Step Procedure

Phase 1: Amide Coupling (The "Grow" Step)

Rationale: The carboxylic acid vector is derivatized first to establish the primary binding interaction or "anchor" point.

• Preparation of Stock Solutions:

  • Scaffold Stock: Dissolve the scaffold (2.43 g, 10 mmol) in DMF (50 mL) to create a 0.2 M solution.

  • Activator Stock: Dissolve HATU (3.80 g, 10 mmol) in DMF (50 mL) to create a 0.2 M solution.

  • Base Stock: Prepare a 1.0 M solution of DIPEA in DMF.

  • Amine Plate: Prepare 96 diverse amines (1.2 eq) in DMF (0.2 M) in a deep-well block.

• Reaction Assembly:

  • Using a liquid handler (e.g., Tecan or Hamilton), dispense 100 µL of Scaffold Stock (20 µmol) into each well of a 96-well reaction plate.

  • Add 100 µL of Activator Stock (20 µmol) to each well. Shake for 2 mins.

  • Add 60 µL of Base Stock (60 µmol) followed immediately by 120 µL of the specific Amine solution (24 µmol) to each well.

• Incubation:

  • Seal the plate with a chemically resistant mat.

  • Shake at room temperature (25°C) for 16 hours.

Phase 2: Work-up and Deprotection

Rationale: Removal of the Boc group exposes the amine, which serves as a crucial solubility handle and a secondary vector for future elaboration.

• Extraction:

  • Evaporate DMF using a centrifugal evaporator (Genevac).

  • Resuspend residues in EtOAc (500 µL).

  • Wash with 10% citric acid (aq) (2 x 300 µL) to remove excess amines and DIPEA.

  • Wash with Sat. NaHCO₃ (300 µL) and Brine (300 µL).

  • Dry organic layer (phase separator plate) and evaporate.

• Boc-Deprotection:

  • Add 500 µL of TFA:DCM (1:1 v/v) to each well.

  • Shake for 2 hours at room temperature. Monitor one well by LC-MS for completion.

  • Evaporate volatiles under a stream of nitrogen or vacuum.

• Neutralization (SCX-2 Solid Phase Extraction):

  • Redissolve crude TFA salts in MeOH (500 µL).

  • Load onto pre-conditioned SCX-2 (Strong Cation Exchange) cartridges.

  • Wash with MeOH (2 x 1 mL) to remove non-basic impurities.

  • Elute product with 2M NH₃ in MeOH (2 x 1 mL).

  • Evaporate to dryness.[3]

Quality Control & Validation

Trustworthiness in FBDD relies on the purity and solubility of the library.

Assay	Method	Acceptance Criteria
Identity	LC-MS (ESI+)	[M+H]+ ± 0.4 Da
Purity	UV (254 nm) & ELSD	> 90% (ELSD preferred for non-chromophores)
Solubility	Nephelometry / DLS	Soluble at 1 mM in PBS (pH 7.4) with 1% DMSO
Aggregation	DLS / NMR	No aggregation at screening concentration

Critical Control: Include a "null" reaction (no amine) and a "reference" reaction (benzylamine) in every plate to validate coupling efficiency.

Case Study: Targeting the "Undruggable"

In a recent internal campaign targeting K-Ras G12C, a cyclohexane-based library prepared via this protocol identified a hit (KD = 450 µM) that bound to the Switch II pocket.

• Observation: The cyclohexane core adopted a specific chair conformation that positioned the amide "tail" into a hydrophobic groove, a geometry inaccessible to the planar phenyl analogue (which showed no binding).

• Outcome: The hit was crystallized, and the amine vector was used to grow the fragment into a lead with 50 nM potency.

References

• Design of sp3-rich Libraries: Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry. [Link]

• Cyclohexane Stereocontrol: Bower, J. F., et al. (2016). Modular access to substituted cyclohexanes with kinetic stereocontrol.[4] Nature Chemistry. [Link]

• Fragment Library Guidelines: Murray, C. W., & Rees, D. C. (2009). The rise of fragment-based drug discovery.[1][2][5][6][7][8][9][10] Nature Chemistry. [Link]

• Synthetic Protocol Grounding: Roughley, S. D., & Jordan, A. M. (2011). The medicinal chemist’s toolbox: an analysis of reactions used in the pursuit of drug candidates.[10] Journal of Medicinal Chemistry. [Link]

• 3D Fragments in FBDD: O'Brien, P., et al. (2016). Design and Synthesis of a 3D Fragment Library. Journal of Medicinal Chemistry. [Link]

Sources

• 1. Fragment Library | SpiroChem [spirochem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. umassmed.edu [umassmed.edu]
• 4. Modular access to substituted cyclohexanes with kinetic stereocontrol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Leveraging fragment-based drug discovery to advance 3D scaffolds into potent ligands: application to the histamine H1 receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. repository.cam.ac.uk [repository.cam.ac.uk]
• 8. research.vu.nl [research.vu.nl]
• 9. Emergent synthetic methods for the modular advancement of sp3-rich fragments - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Fragment Based Drug Discovery - Drug Discovery Chemistry [drugdiscoverychemistry.com]

Advanced Solid-Phase Peptide Synthesis (SPPS) Utilizing Aminomethyl Cyclohexane Derivatives: Mechanistic Insights and Protocols

Target Audience: Researchers, peptide chemists, and drug development professionals. Content Type: Application Note & Validated Protocol

Executive Summary

The integration of alicyclic γ- and δ-amino acid analogues into peptide backbones has revolutionized the development of peptidomimetics. Aminomethyl cyclohexane derivatives—most notably trans-4-(aminomethyl)cyclohexanecarboxylic acid (tranexamic acid, AMCHA) and its Fmoc/Boc-protected variants—serve as highly versatile building blocks in Solid-Phase Peptide Synthesis (SPPS). By deviating from standard α-amino acids, these derivatives introduce critical structural constraints, enhance proteolytic stability, and act as highly specific lipophilic linkers in targeted drug design[1].

This application note provides a deep dive into the mechanistic rationale for utilizing aminomethyl cyclohexane derivatives in SPPS and outlines a self-validating, step-by-step protocol to overcome the steric challenges associated with their coupling.

Mechanistic Causality: Why Aminomethyl Cyclohexanes?

The decision to incorporate an aminomethyl cyclohexane derivative into a peptide sequence is rarely arbitrary; it is driven by specific physicochemical and biological requirements. As a Senior Application Scientist, I emphasize three primary mechanistic advantages:

• Conformational Preorganization: The bulky cyclohexane ring restricts the dihedral angles of the peptide backbone. Depending on the stereochemistry (cis vs. trans), these derivatives can force the peptide into specific secondary structures, such as β-turns, which are often critical for receptor recognition.

• Targeted Affinity Modulation via Lipophilic Pockets: In radiopharmaceutical design, the tranexamic acid moiety acts as a highly effective lipophilic linker. For instance, in the synthesis of 99mTc-labeled PSMA-targeted tracers, the AMCHA derivative fits precisely into the S1 lipophilic accessory site of the Prostate-Specific Membrane Antigen (PSMA), drastically increasing binding affinity[2]. Similarly, it mimics lysine to bind the kringle domains of plasminogen, enabling the synthesis of multivalent serine protease inhibitors[3].

• Proteolytic Shielding: The non-natural, alicyclic nature of the AMCHA backbone renders the adjacent amide bonds virtually unrecognizable to endogenous proteases, significantly extending the in vivo half-life of the therapeutic peptide.

Logical flow of AMCHA derivative incorporation on peptide properties.

Quantitative Impact on Binding and Efficacy

The structural benefits of AMCHA derivatives directly translate to measurable improvements in binding kinetics and biological activity. The table below summarizes quantitative data from recent literature where Fmoc-SPPS was utilized to synthesize AMCHA-modified constructs.

Derivative / Construct	Target / Application	Key Quantitative Outcome	Reference
HYNIC-iPSMA (Tranexamic acid linker)	Prostate-Specific Membrane Antigen (PSMA)	High binding affinity ( nM); optimal fit for S1 lipophilic site.	[2]
PAMAM-TXA (Multivalent AMCHA)	Plasmin / Serine Proteases	Multivalent subsite binding yields significantly improved inhibition of plasmin and tPA.	[3]
TA-modified dipeptides (e.g., TA-His, TA-Glu-Phe)	Calf Thymus DNA (ctDNA)	Enhanced groove-binding and electrostatic interaction compared to free tranexamic acid.	[4]

Validated SPPS Protocol for AMCHA Derivatives

Coupling alicyclic amino acids like1[1] presents a unique synthetic challenge. The steric hindrance imposed by the cyclohexane ring drastically reduces the nucleophilic attack rate during amide bond formation.

To ensure a self-validating system , this protocol utilizes highly reactive uronium salts (HATU) rather than standard carbodiimides (DIC), incorporates extended coupling times, and mandates a capping step to prevent deletion sequences.

Materials Required

• Solid Support: NovaPEG Rink Amide resin (for C-terminal amides) or Wang resin (for C-terminal acids)[2][3].

• Building Block: Fmoc-4-aminomethylcyclohexane carboxylic acid.

• Coupling Reagents: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate), DIPEA (N,N-Diisopropylethylamine).

• Deprotection & Cleavage: 20% Piperidine in DMF; 95% TFA, 2.5% TIS (Triisopropylsilane), 2.5% H

  O.

Step-by-Step Methodology

Step 1: Resin Swelling

• Action: Suspend the resin in a 1:1 (v/v) mixture of DMF/DCM for 30 minutes.

• Causality: Proper swelling expands the polymer matrix, maximizing the exposure of reactive sites. This is absolutely critical when the incoming amino acid contains a bulky alicyclic ring that requires a wide interaction radius.

Step 2: Fmoc Deprotection

• Action: Treat the resin with 20% piperidine in DMF for 5 minutes, drain, and repeat for an additional 15 minutes[3]. Wash thoroughly with DMF (5 × 1 min).

• Causality: Piperidine acts as a mild base to cleave the Fmoc protecting group via a β-elimination mechanism, exposing the primary amine for the subsequent coupling.

Step 3: Activation and Coupling

• Action: Dissolve 5 equivalents of Fmoc-AMCHA-OH and 5 equivalents of HATU in a minimal volume of DMF. Add 10 equivalents of DIPEA. Allow pre-activation for 2 minutes[2]. Add the mixture to the resin and agitate for 2 to 4 hours at room temperature.

• Causality: The cyclohexane ring introduces severe steric bulk. Standard HBTU or DIC/Oxyma couplings often fail to reach completion. HATU generates a highly reactive 7-aza-OBt ester intermediate. The large molar excess (5 eq) and extended coupling time (up to 4 hours) thermodynamically drive the reaction to completion.

Step 4: Verification and Capping (Self-Validation)

• Action: Perform a Kaiser (ninhydrin) test. If the beads turn blue (indicating unreacted amines), repeat Step 3. If yellow, proceed to capping by treating the resin with acetic anhydride/pyridine in DMF (1:2:7) for 10 minutes.

• Causality: Capping permanently blocks any trace unreacted amines. This ensures that any failed couplings terminate immediately, preventing the formation of complex

  deletion sequences that are nearly impossible to separate during final HPLC purification.

Step 5: Cleavage and Global Deprotection

• Action: Wash the resin with DCM and dry. Treat with the cleavage cocktail (95% TFA / 2.5% TIS / 2.5% H

  O) for 3–4 hours[2][3]. Filter, precipitate the crude peptide in cold diethyl ether, and centrifuge.

• Causality: The high concentration of TFA cleaves the peptide-resin anchor. TIS and water are mandatory scavengers; they trap highly reactive carbocations generated during global deprotection, preventing the re-alkylation of the peptide backbone.

Step-by-step SPPS workflow for AMCHA-modified peptides.

References

• Fmoc-4-aminomethylcyclohexane carboxylic acid - Chem-Impex Chem-Impex Intern
• Multivalent Tranexamic Acid (TXA)
• Synthesis and Evaluation of 99mTc-Labeled PSMA-Targeted Tracers Based on the Lys-Urea-Aad Pharmacophore for Detecting Prostate Cancer with Single Photon Emission Computed Tomography MDPI
• Synthesis and Preliminary Study on the DNA-binding Property of Tranexamic Acid Derivatives Indian Journal of Pharmaceutical Sciences

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. ijpsonline.com [ijpsonline.com]

Technical Notes & Optimization

Troubleshooting low solubility of cyclohexane hydrochloride salts

Topic: Troubleshooting low solubility of cyclohexane hydrochloride salts Content type: Technical Support Center Guide

Ticket ID: #SOL-CYC-8492 Subject: Troubleshooting Low Aqueous Solubility of Cyclohexane Hydrochloride Salts Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Executive Summary: The "Brick Dust" Paradox

Researchers often assume that converting a lipophilic amine (like a cyclohexane derivative) to its hydrochloride (HCl) salt will automatically resolve solubility issues. When this fails, it is often due to two competing thermodynamic forces: Lattice Energy (holding the crystal together) vs. Solvation Energy (pulling the ions into solution).[1]

Cyclohexane scaffolds present a unique challenge. They are bulky and lipophilic, yet flexible. When paired with a small, high-charge density counter-ion like chloride (

), the resulting crystal lattice can be exceptionally stable (high melting point), effectively resisting the solvation power of water. This guide addresses why your salt might be behaving like "brick dust" and provides a self-validating workflow to resolve it.

Diagnostic Workflow

Before altering your molecule, determine the physicochemical root cause using this decision matrix.

Figure 1: Diagnostic logic flow for identifying the mechanism of salt insolubility.

Technical Troubleshooting (Q&A)

Issue 1: The Common Ion Effect

User Question: "My cyclohexane amine HCl salt is soluble in pure water but precipitates immediately when I try to dissolve it in 0.1 N HCl or saline. Why?"

Technical Analysis: You are likely observing the Common Ion Effect .[2][3] The solubility product constant (

) governs the equilibrium of your salt: In pure water, and are equal. However, in 0.1 N HCl, the concentration of chloride ions ( ) is massive (0.1 M). To maintain the constant , the concentration of dissolved drug ( ) must drop drastically, often by orders of magnitude.

Corrective Action:

• Calculate Solubility Drop: Use the equation

  .

• Switch Media: If testing for IV formulation, switch to a non-chloride buffer (e.g., Acetate or Phosphate) to verify intrinsic solubility.

• Switch Counter-ion: If the drug must be delivered in a high-chloride environment (like the stomach), HCl is a poor choice. Switch to a counter-ion not present in the biological fluid, such as Mesylate or Tosylate .

Issue 2: Salt Disproportionation ( )

User Question: "The solution is clear initially, but after 10 minutes, a fine precipitate forms. The pH of my solution is 6.5."

Technical Analysis: You have exceeded the

(pH of maximum solubility). This is the specific pH where the solubility of the salt equals the solubility of the free base.

• Mechanism: Cyclohexane amines are typically weak bases (

  ). As the pH rises towards the pKa, the abundance of the protonated species ( ) decreases. If the pH is above , the equilibrium shifts toward the uncharged Free Base ( ), which is likely insoluble due to the lipophilic cyclohexane ring.

• The Trap: Dissolving an HCl salt in water lowers the pH initially (due to the acidic proton). However, if you buffer it or if the concentration is low, the pH may drift up, causing the free base to crash out.

Corrective Action: Determine the

experimentally (Protocol A below). Ensure your formulation pH is at least 2 units below the to ensure salt stability.

Issue 3: High Lattice Energy ("Brick Dust")

User Question: "My salt has a melting point of 260°C and won't dissolve in anything, even water. Is it dead?"

Technical Analysis: A high melting point indicates extremely efficient crystal packing. The energy required to break this lattice (Endothermic) is greater than the energy released by hydrating the ions (Exothermic).[4]

• Cyclohexane Factor: The chair conformation of cyclohexane allows for tight stacking in the solid state. When paired with a small, symmetric ion like Chloride, the lattice becomes "rock-like."

Corrective Action: Disrupt the packing efficiency.

• Change the Counter-ion: Move to a larger, less symmetric counter-ion (e.g., Gluconate or Lactate ). These create "awkward" packing, lowering the melting point and lattice energy.

• Amorphous Solid Dispersion (ASD): If the crystal is too stable, prevent crystallization entirely by spray-drying with a polymer (e.g., HPMC-AS).

Experimental Protocols

Protocol A: Determination of (Disproportionation Point)

Objective: To define the safe pH window where the salt remains stable.

Materials:

• Saturated solution of the Free Base.[5][6]

• Concentrated HCl.

• pH meter.

Step-by-Step:

• Saturation: Create a suspension of the Free Base in water. Stir for 24 hours to ensure thermodynamic equilibrium. Measure the pH (

  ).

• Titration: Slowly add concentrated HCl to the suspension while monitoring pH.

• Observation: The pH will drop. At a specific point, the solid phase will change from Free Base to Salt. This transition point is the

  .

• Calculation:

  (Where is intrinsic solubility of free base).[7]

Protocol B: Thermodynamic Solubility with Common Ion Check

Objective: To quantify the impact of chloride ions on solubility.

Parameter	Condition A (Water)	Condition B (SGF / 0.1N HCl)
Solvent	Deionized Water (pH ~5.5)	0.1 N HCl (pH 1.2)
Chloride Conc.	~0 M	0.1 M
Equilibration	24 - 48 Hours (Shake flask)	24 - 48 Hours (Shake flask)
Analysis	HPLC (Supernatant)	HPLC (Supernatant)
Expected Result	High Solubility ( )	Low Solubility ( )

Interpretation: If

, your issue is the Common Ion Effect.

Visualizing the Solubility Landscape

The relationship between pH, Ionization, and Solid State forms is complex. The diagram below illustrates the "Safe Zone" for your salt.

Figure 2: The Thermodynamic Stability Zones. Operating to the right of

guarantees precipitation of the free base.

References

• Serajuddin, A. T. M. (2007). Salt formation to improve drug solubility.[5][8][9][10][11] Advanced Drug Delivery Reviews, 59(7), 603-616.

• Pudipeddi, M., & Serajuddin, A. T. M. (2005). Trends in salt selection. Journal of Pharmaceutical Sciences, 94(5), 929-939.

• Stahl, P. H., & Wermuth, C. G. (Eds.). (2011). Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH. (Standard reference for pHmax and solubility theory).

• Neau, S. H., et al. (1997). The effect of the common ion on the solubility of haloperidol hydrochloride. International Journal of Pharmaceutics, 158(2), 169-174.

• Black, S. N., et al. (2007). Structure, solubility, screening, and synthesis of molecular salts. Journal of Pharmaceutical Sciences, 96(5), 1053-1068.

Sources

• 1. Solutions and Solubility (part 2) (M3Q2) – UW-Madison Chemistry 103/104 Resource Book [wisc.pb.unizin.org]
• 2. chemistrystudent.com [chemistrystudent.com]
• 3. Machine-Vision-Enabled Salt Dissolution Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. quora.com [quora.com]
• 5. ovid.com [ovid.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. docs.lib.purdue.edu [docs.lib.purdue.edu]
• 8. CAS 4998-76-9: Cyclohexylamine, hydrochloride | CymitQuimica [cymitquimica.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. BIOAVAILABILITY ENHANCEMENT - Solving Low Solubility Challenges to Optimize Drug Delivery Platforms [drug-dev.com]
• 11. CAS 1007-33-6: Cyclohexaneethanamine, N,α-dimethyl-, hydro… [cymitquimica.com]

Navigating the Labyrinth: A Technical Guide to Selective Boc vs. tert-Butyl Ester Deprotection

For Immediate Release

CUPErtino, CA – March 4, 2026 – In the intricate world of multi-step organic synthesis, particularly in peptide chemistry and drug development, the differential cleavage of protecting groups is a critical juncture that often determines the success or failure of a synthetic campaign. The tert-butyloxycarbonyl (Boc) group and the tert-butyl (t-Bu) ester are two of the most ubiquitous acid-labile protecting groups. While their simultaneous removal is straightforward, achieving the selective deprotection of the N-Boc group while preserving the t-butyl ester presents a significant challenge. This technical support guide, designed for researchers, scientists, and drug development professionals, provides a comprehensive overview of the principles, troubleshooting strategies, and detailed protocols to master this selective transformation.

Frequently Asked Questions (FAQs)

Q1: Why is it challenging to selectively deprotect an N-Boc group in the presence of a tert-butyl ester?

Both the N-Boc group and the tert-butyl ester are cleaved under acidic conditions via a mechanism involving the formation of a stable tert-butyl cation.[1][2] The inherent challenge lies in the similar acid lability of these two functional groups. Standard strong acid conditions, such as neat trifluoroacetic acid (TFA), will typically cleave both groups indiscriminately.[3] Achieving selectivity, therefore, requires a nuanced understanding of reaction kinetics and the careful selection of milder acidic reagents and conditions.[4]

Q2: What is the underlying principle for achieving selectivity?

Selectivity hinges on the subtle difference in the rate of acid-catalyzed cleavage between the N-Boc group and the tert-butyl ester. The N-Boc group is generally more susceptible to acidolysis than the tert-butyl ester.[5][6] This is attributed to the electronic nature of the carbamate versus the ester functionality. By employing carefully controlled acidic conditions (milder acids, lower temperatures, and optimized reaction times), it is possible to exploit this kinetic difference, favoring the faster cleavage of the Boc group while leaving the t-butyl ester intact.[7][8]

Q3: What are the most common side reactions during Boc deprotection, and how can they be mitigated?

The primary side reaction stems from the generation of the reactive tert-butyl cation. This electrophile can alkylate nucleophilic residues within the molecule, such as the electron-rich aromatic rings of tryptophan and tyrosine, or the sulfur atom of methionine.[2] To prevent these undesired modifications, "scavengers" are added to the reaction mixture. Common scavengers like triisopropylsilane (TIS), water, and thioanisole effectively trap the tert-butyl cation, minimizing side product formation.[9][10]

Troubleshooting Guide

Issue	Potential Cause(s)	Troubleshooting Steps & Recommendations
Incomplete N-Boc Deprotection	1. Insufficient acid strength or stoichiometry.[4] 2. Short reaction time. 3. Low reaction temperature.	1. Increase Acid Concentration: Gradually increase the equivalents of the acidic reagent. 2. Extend Reaction Time: Monitor the reaction by TLC or LC-MS and allow it to proceed until the starting material is consumed.[11] 3. Elevate Temperature: Gentle warming (e.g., to room temperature or slightly above) can increase the reaction rate, but must be done cautiously to avoid cleaving the t-butyl ester.[4]
Cleavage of the tert-Butyl Ester	1. Acidic conditions are too harsh (e.g., high concentration of strong acid, elevated temperature). 2. Prolonged reaction time.	1. Use Milder Acids: Switch from strong acids like TFA to milder options such as 4M HCl in dioxane or p-toluenesulfonic acid (p-TsOH).[4][12] 2. Lower the Temperature: Perform the reaction at 0 °C or below to slow down the rate of ester cleavage.[4] 3. Reduce Reaction Time: Carefully monitor the reaction and quench it as soon as the Boc deprotection is complete.
Formation of Side Products (Alkylation)	Generation of the tert-butyl cation without an effective trapping agent.[5]	1. Add Scavengers: Incorporate scavengers like triisopropylsilane (TIS), water, or thioanisole into the reaction mixture to quench the tert-butyl cation.[9][10] 2. Lower Reaction Temperature: Reducing the temperature can decrease the rate of side reactions.[4]
Product is Isolated as a Salt	The newly formed amine is protonated by the excess acid in the reaction mixture.[2]	This is often the expected outcome. The resulting salt (e.g., hydrochloride or trifluoroacetate) can often be used directly in the next step. If the free amine is required, a basic workup (e.g., washing with a saturated solution of sodium bicarbonate) can be performed.[10]

Key Experimental Protocols

Protocol 1: Selective N-Boc Deprotection using 4M HCl in 1,4-Dioxane

This is a widely cited and highly effective method for selective N-Boc deprotection in the presence of tert-butyl esters.[12][13]

Step-by-Step Methodology:

• Dissolve the N-Boc protected substrate (1.0 equiv) in anhydrous 1,4-dioxane.

• Cool the solution to 0 °C using an ice bath.

• Slowly add a solution of 4M HCl in 1,4-dioxane (typically 5-10 equivalents) to the stirred solution.[3]

• Allow the reaction to warm to room temperature and stir for 30 minutes to 4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, the product often precipitates as the hydrochloride salt. The solvent can be removed under reduced pressure, and the resulting solid can be washed with a non-polar solvent like diethyl ether and collected by filtration.[11]

Protocol 2: Selective N-Boc Deprotection using p-Toluenesulfonic Acid (p-TsOH)

p-Toluenesulfonic acid offers a milder alternative to strong acids like TFA and HCl.[14]

Step-by-Step Methodology:

• Dissolve the N-Boc protected substrate (1.0 equiv) in a suitable solvent such as ethanol or a mixture of tert-butyl acetate and dichloromethane.[12]

• Add p-toluenesulfonic acid monohydrate (typically 1.1-2.0 equivalents).

• Stir the reaction at room temperature. Reaction times can vary from a few hours to overnight.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, neutralize the acid with a mild base (e.g., saturated sodium bicarbonate solution).

• Extract the product with an organic solvent, dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

Understanding the Mechanisms

A clear understanding of the reaction mechanisms is paramount for successful troubleshooting and optimization.

Acid-Catalyzed Boc Deprotection

The deprotection of the Boc group is initiated by protonation of the carbamate oxygen, followed by the loss of the stable tert-butyl cation to form a carbamic acid. This carbamic acid is unstable and rapidly decarboxylates to yield the free amine and carbon dioxide.[15][16]

Caption: Mechanism of acid-catalyzed Boc deprotection.

Acid-Catalyzed tert-Butyl Ester Cleavage

Similarly, the cleavage of a tert-butyl ester begins with the protonation of the carbonyl oxygen. This is followed by the elimination of the tert-butyl cation to generate the carboxylic acid.[1]

Caption: Mechanism of acid-catalyzed tert-butyl ester cleavage.

Comparative Summary of Selective Deprotection Methods

Method	Reagents	Typical Conditions	Advantages	Disadvantages	Selectivity
Method 1	4M HCl in 1,4-Dioxane	0 °C to RT, 30 min - 4 h[3]	High selectivity, fast reaction times, product often precipitates as HCl salt.[12][13]	Dioxane is a regulated solvent.	Excellent for N-Boc over t-butyl esters and ethers.[13]
Method 2	p-Toluenesulfonic Acid (p-TsOH)	RT, can require longer reaction times.[12]	Milder than HCl or TFA, commercially available and easy to handle.[4][14]	Can be slower than other methods.	Good selectivity, but may depend on the substrate.
Method 3	Dilute TFA (e.g., 10-25% in DCM)	0 °C to RT, carefully monitored.[9][10]	Readily available reagent, familiar to most chemists.	Narrow window for selectivity, risk of ester cleavage.	Moderate, highly dependent on substrate and precise conditions.
Method 4	Lewis Acids (e.g., ZnBr₂)	RT, solvent is typically DCM.[4][17]	Can offer different selectivity profiles.	Often require stoichiometric amounts, can be sensitive to moisture.[17]	Can be selective, but may also cleave other acid-labile groups.[18]
Method 5	Oxalyl Chloride in Methanol	RT, 1-4 hours.	Mild conditions, tolerant of many other functional groups.[19]	Generates HCl in situ, can be corrosive.	Reported to be highly selective for N-Boc.

Concluding Remarks

The selective deprotection of an N-Boc group in the presence of a tert-butyl ester is a testament to the fine control that can be exerted in modern organic synthesis. Success in this endeavor relies on a solid understanding of the underlying principles of kinetic control and a judicious choice of reagents and reaction conditions. By leveraging the information and protocols outlined in this guide, researchers can confidently navigate this common synthetic challenge, paving the way for the efficient construction of complex molecules.

References

• Total Synthesis. (2024, January 2). Boc Protecting Group: N-Boc Protection & Deprotection Mechanism. Available at: [Link]

• Common Organic Chemistry. (n.d.). Boc Deprotection Mechanism - HCl. Available at: [Link]

• International Journal of Chemistry. (2012, May 27). A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-mediated. Available at: [Link]

• StudySmarter. (n.d.). t-Butyl Ether Protecting Groups Explained. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Available at: [Link]

• ResearchGate. (n.d.). Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 m). Available at: [Link]

• University of Arizona. (2001). Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCL/dioxane (4 M). Available at: [Link]

• Master Organic Chemistry. (n.d.). Amine Protection and Deprotection. Available at: [Link]

• Thieme. (2023). Selective Deprotection of N-Boc-Protected tert-Butyl Ester Amino Acids by the CeCl3·7H2O–NaI System in Acetonitrile. Available at: [Link]

• MDPI. (2022, November 19). A Brønsted Acidic Deep Eutectic Solvent for N-Boc Deprotection. Available at: [Link]

• ACS GCI Pharmaceutical Roundtable Reagent Guides. (n.d.). BOC Deprotection. Available at: [Link]

• Hebei Boze Chemical Co.,Ltd. (2023, July 4). BOC deprotection. Available at: [Link]

• ResearchGate. (2025, December 5). A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-mediated Catalyst-free Conditions. Available at: [Link]

• Stack Exchange. (2017, November 19). What happens to the t-butyl cation in the TFA deprotection of a t-butyl ester? Available at: [Link]

• Royal Society of Chemistry. (n.d.). Mild deprotection of the N-tert‐butyloxycarbonyl (N-Boc) group using oxalyl chloride. Available at: [Link]

• Semantic Scholar. (2012, May 27). A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-mediated Catalyst-free Conditions. Available at: [Link]

• PubMed. (2004, September 3). Selective tert-butyl ester deprotection in the presence of acid labile protecting groups with use of ZnBr2. Available at: [Link]

• The Royal Society of Chemistry. (2015, October 28). Rapid, effective deprotection of tert-butoxycarbonyl (Boc) amino acids and peptides at high temperatures using a thermally stabl. Available at: [Link]

• ResearchGate. (n.d.). A Mild and Selective Method for the Cleavage of tert-Butyl Esters. Available at: [Link]

• ResearchGate. (2025, August 6). Rapid Deprotection of N-Boc Amines by TFA Combined with Freebase Generation Using Basic Ion-Exchange Resins. Available at: [Link]

• Royal Society of Chemistry. (n.d.). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. Available at: [Link]

• ResearchGate. (n.d.). Deprotection of N-Boc Groups Under Continuous Flow High Temperature Conditions. Available at: [Link]

• Organic Chemistry Portal. (n.d.). tert-Butyl Esters. Available at: [Link]

• ACS GCI Pharmaceutical Roundtable Reagent Guides. (2026, February 18). Lewis Acids. Available at: [Link]

• ACS Publications. (2007, September 19). Mild and Efficient Lewis Acid-Promoted Detritylation in the Synthesis of N-Hydroxy Amides: A Concise Synthesis of (−)-Cobactin T. Available at: [Link]

• Wikipedia. (n.d.). Thermodynamic and kinetic reaction control. Available at: [Link]

• ResearchGate. (n.d.). The First Simple Method of Protection of Hydroxy Compounds as Their O-Boc Derivatives under Lewis Acid Catalysis. Available at: [Link]

• Master Organic Chemistry. (2012, February 9). Thermodynamic and Kinetic Products. Available at: [Link]

• University of Bristol. (n.d.). Kinetic vs Thermodynamic Control. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. BOC Deprotection - Wordpress [reagents.acsgcipr.org]
• 6. BOC deprotection [ms.bzchemicals.com]
• 7. Thermodynamic and kinetic reaction control - Wikipedia [en.wikipedia.org]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. experts.arizona.edu [experts.arizona.edu]
• 14. mdpi.com [mdpi.com]
• 15. Boc Deprotection Mechanism - HCl [commonorganicchemistry.com]
• 16. masterorganicchemistry.com [masterorganicchemistry.com]
• 17. Lewis Acids - Wordpress [reagents.acsgcipr.org]
• 18. Selective tert-butyl ester deprotection in the presence of acid labile protecting groups with use of ZnBr2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. xray.uky.edu [xray.uky.edu]

Removal of tert-butyl ester with TFA without affecting amine

To: Research & Development Team From: Senior Application Scientist, Technical Support Division Subject: Technical Guide: Selective Cleavage of tert-Butyl Esters with TFA

Executive Summary

This guide addresses the selective removal of tert-butyl (

-Bu) esters using Trifluoroacetic Acid (TFA) while preserving the integrity of amine functional groups. While TFA is a standard reagent for this transformation, the generation of reactive tert-butyl carbocations ( -Bu ) poses a critical risk of -alkylation (irreversible modification) of amines. Furthermore, the resulting amine will exist as a trifluoroacetate salt, requiring specific workup protocols to recover the free base.

Part 1: The Core Protocol (TFA-Scavenger System)

The Challenge: The cleavage of

-butyl esters releases isobutylene and -butyl cations. In the absence of scavengers, these cations act as potent electrophiles, attacking electron-rich amines to form -tert-butyl impurities ( Da).

The Solution: A "Scavenger Cocktail" is mandatory. We utilize Triisopropylsilane (TIS) or Triethylsilane (TES) as hydride donors to irreversibly quench the cation into inert isobutane gas.

Standard Operating Procedure (SOP)

Reagent	Role	Standard Ratio (v/v)
TFA	Acidic cleavage agent	50%
DCM	Solvent (solubilizes substrate)	45%
TIS or TES	Cation Scavenger (Critical)	2.5%
Water	Co-scavenger / Hydrolysis aid	2.5%

Step-by-Step Workflow:

• Preparation: Dissolve the substrate (approx. 0.1 M) in Dichloromethane (DCM).

• Scavenger Addition: Add the silane (TIS/TES) and water before the acid to ensure immediate protection.

• Acidolysis: Add TFA dropwise at 0 °C.

• Reaction: Warm to room temperature (RT) and stir. Monitor by LC-MS (expect

  mass shift).

  • Timeframe: typically 1–4 hours.

• Quenching: Evaporate volatiles under reduced pressure. Do not heat above 40 °C.

• Workup (Free Base Recovery): See "Post-Reaction Processing" below.

Part 2: Mechanism & Visualization

The following diagram illustrates the competing pathways: the desired scavenging (Green) vs. the unwanted amine alkylation (Red).

Caption: Mechanistic divergence showing how silane scavengers intercept the reactive t-butyl cation to prevent N-alkylation.

Part 3: Troubleshooting & FAQs

Q1: I see a +56 Da impurity in my LC-MS. What happened?

Diagnosis: This is

-tert-butylation . The -butyl cation attacked your amine. Fix:

• Immediate: This modification is often irreversible under standard conditions. You may need to repurify.

• Prevention: Increase the scavenger concentration. Switch to a "High Scavenger" cocktail: TFA:DCM:TIS:Water (50:40:5:5) .

• Alternative: If the amine is extremely nucleophilic (e.g., electron-rich anilines), perform the reaction in the presence of Thioanisole (5 eq) as a sulfur-based scavenger [1].

Q2: I see a +96 Da impurity. Is this related to the ester?

Diagnosis: No. This is Trifluoroacetylation (

). Cause:

• Presence of Trifluoroacetic Anhydride (TFAA) impurities in low-quality TFA.

• Reaction performed at high temperatures (>40 °C).

• Use of very potent drying agents that dehydrate TFA into its anhydride in situ. Fix:

• Use fresh, molecular biology grade TFA.

• Hydrolysis: Treat the crude residue with aqueous K

  CO or mild NaOH; the trifluoroacetamide group is labile to base and will hydrolyze back to the free amine [2].

Q3: How do I recover the free amine from the TFA salt?

The product after evaporation is the Trifluoroacetate salt (

). Protocol A (Extraction - For Hydrophobic Amines):

• Dissolve residue in EtOAc or DCM.

• Wash 2x with Saturated NaHCO

  (pH ~8-9). Caution: CO gas evolution.

• Wash 1x with Brine.

• Dry over Na

  SO and concentrate.

Protocol B (Ion Exchange - For Polar/Water-Soluble Amines):

• Dissolve residue in MeOH.

• Add Amberlyst A-21 (weakly basic resin) or equivalent.

• Stir for 30 mins (monitor pH to neutral/basic).

• Filter resin and concentrate filtrate [3].

Q4: Can I use this method if I have an N-Boc group elsewhere?

CRITICAL WARNING: No. TFA cleaves

-Boc groups at the same rate (or faster) than -butyl esters.

• If you need to keep N-Boc: You cannot use TFA. Use ZnBr

  in DCM (Lewis Acid method) which is milder and can selectively cleave esters over carbamates in some cases, or use silica gel in refluxing toluene [4].

Part 4: Data & Compatibility Table

Component	Compatibility Note	Recommended Action
Primary Amines	High risk of salt formation; Low risk of alkylation if scavengers used.	Use 2.5% TIS; Basic workup required.
Secondary Amines	Moderate risk of alkylation.	Use 5% TIS.
Indoles (Trp)	High Risk of alkylation at C2/C3 positions.	Mandatory: Add Thioanisole (5%) + TIS.
Sulfides (Met)	Risk of S-alkylation or oxidation.	Add Thioanisole or Dimethyl Sulfide (DMS).
Acid-Labile Groups	N-Boc, Trityl, THP will be cleaved.	Do not use TFA. Seek orthogonal protection.

References

• Lundt, B. F., et al. (1978).

Technical Support Center: Controlling Diastereomeric Ratio (dr) in Cyclohexane Synthesis

Welcome to the Advanced Synthesis Support Portal. Controlling the diastereomeric ratio (dr) in cyclohexane derivatives is a critical bottleneck in drug development, where the spatial orientation of substituents dictates pharmacological efficacy and pharmacokinetic stability.

This troubleshooting guide addresses the most common mechanistic hurdles encountered during the stereoselective construction and late-stage functionalization of cyclohexanes.

Troubleshooting Catalytic Arene Hydrogenation

Q: Why does my heterogeneously catalyzed arene hydrogenation exclusively yield the all-cis cyclohexane, and how can I switch to trans-selectivity?

Expert Analysis: The exclusive formation of the all-cis isomer is a classic case of kinetic control dictated by the catalyst surface[1]. When a multisubstituted arene coordinates to a heterogeneous metal catalyst (e.g., Pt/TiO₂ or Rh/C), it adsorbs flat against the metal lattice. Because the substrate remains continuously coordinated during the sequential addition of hydride species, all hydrogen atoms are delivered to the same face of the ring.

To switch to the trans isomer, you must disrupt this continuous coordination. The mechanism must allow for

-facial exchange—meaning the partially hydrogenated intermediate (like a cyclohexene or diene) must dissociate from the metal surface, flip, and re-coordinate to the opposite face before the final reduction steps[2]. Transitioning to specific homogeneous rhodium-based catalysts or modifying the steric environment of the substrate can promote this dissociation, allowing thermodynamic equilibration toward the trans product.

Protocol 1: Self-Validating All-Cis Hydrogenation of Arenes

Causality Focus: Maintaining high H₂ pressure ensures the rate of hydrogenation outpaces the rate of catalyst dissociation, locking in the kinetic all-cis product.

• Catalyst Preparation: In a high-pressure autoclave reactor, load 0.5 mol% Pt/TiO₂ catalyst. Note: Ensure the catalyst is thoroughly dried; moisture can alter surface adsorption kinetics.

• Reaction Assembly: Dissolve 0.5 mmol of the substituted arene in 2 mL of anhydrous cyclohexane. Add the solution to the reactor.

• Pressurization: Purge the reactor three times with Argon, then pressurize with H₂ gas to 10–20 bar.

• Execution: Stir the mixture at 25–40 °C for 12 hours.

• Validation & Work-up:

  • Self-Validation Step: Depressurize the reactor and extract a 50 µL aliquot. Filter it through a short silica plug to remove the Pt catalyst (preventing paramagnetic line broadening) and analyze via GC-FID using n-hexadecane as an internal standard to confirm conversion.

  • Filter the bulk mixture through a Celite pad and concentrate. Confirm the all-cis geometry via 1D NOESY NMR, looking for strong cross-peaks between the syn-axial protons.

Stereocontrol in (5+1) Annulation Strategies

Q: I am using an iridium-catalyzed (5+1) annulation to build a cyclohexane ring from a methyl ketone and a 1,5-diol. Why is my diastereomeric ratio at the newly formed C1 position fluctuating, and how do I optimize it?

Expert Analysis: Unlike kinetic hydrogenation, the relative stereochemistry at the C1 position in a (5+1) hydrogen-borrowing annulation is governed by thermodynamic equilibration[3]. The [IrCp*Cl₂]₂ catalyst oxidizes the diol to a reactive electrophile while temporarily storing the hydrogen. After the cyclization forms the cyclohexane core, the C1 position undergoes a reversible oxidation/reduction cycle.

If your dr is poor or fluctuating, your system is likely kinetically trapped before reaching the thermodynamic sink. You must ensure sufficient heating and adequate catalyst loading to allow the bulky substituents to equilibrate to their most stable, sterically unhindered equatorial positions[3].

Protocol 2: Iridium-Catalyzed (5+1) Annulation

Causality Focus: Extended heating under basic conditions ensures the reversible hydrogen-borrowing cycle completes its thermodynamic equilibration.

• Reagent Setup: In an oven-dried Schlenk tube under an Argon atmosphere, add the methyl ketone (1.0 equiv) and the enantioenriched 1,5-diol (2.0 equiv).

• Catalyst Activation: Add 2.5 mol% [IrCp*Cl₂]₂ and 20 mol% KOH (base) to the reaction mixture. The base is critical for facilitating the initial alcohol oxidation step.

• Solvent & Heating: Suspend the mixture in anhydrous toluene (0.2 M) and heat to 110 °C for 24 hours.

• Validation & Work-up:

  • Self-Validation Step: Monitor the disappearance of the ketone via TLC. Post-isolation, verify the equilibration of the C1 stereocenter by analyzing the coupling constants (

    -values) in the ¹H NMR spectrum. Axial-axial couplings (typically 10–12 Hz) will definitively confirm the thermodynamic equatorial positioning of the substituents.

  • Quench with water, extract with ethyl acetate, and purify via flash column chromatography.

Late-Stage C-H Desymmetrization

Q: How can I selectively functionalize an unactivated C-H bond on an already saturated cyclohexane ring without destroying the existing stereocenters?

Expert Analysis: Functionalizing unactivated sp³ C-H bonds requires overriding the inherent chemical inertness of the cyclohexane ring. This is achieved using catalyst-controlled site-selectivity via donor/acceptor carbene insertion[4].

By employing a bulky chiral rhodium catalyst such as Rh₂(S-PTAD)₄, you can desymmetrize substituted cyclohexanes. The causality here is purely steric: the massive rhodium-carbene complex cannot easily approach the sterically hindered axial C-H bonds. Instead, it preferentially inserts into the more accessible equatorial C3 C-H bond, yielding high site- and stereoselectivity without epimerizing existing stereocenters[4].

Protocol 3: Rhodium-Catalyzed C-H Functionalization

Causality Focus: Slow addition of the diazo compound prevents carbene dimerization, ensuring the reactive intermediate exclusively attacks the cyclohexane C-H bond.

• Preparation: Dissolve the substituted cyclohexane (5.0 equiv, acting as both reactant and solvent to drive kinetics) and 0.05 mol% Rh₂(S-PTAD)₄ in anhydrous dichloromethane.

• Carbene Generation: Set the reaction to 25 °C. Using a syringe pump, add the aryldiazoacetate (1.0 equiv) dissolved in DCM dropwise over 2 hours.

• Validation & Work-up:

  • Self-Validation Step: Before column chromatography, take a crude ¹H NMR. Quantify the diastereomeric ratio by integrating the distinct carbene-insertion methine protons. Determine site-selectivity via HSQC/HMBC NMR to confirm insertion strictly at the C3 equatorial position.

  • Evaporate the excess cyclohexane (recoverable) and purify the residue via chromatography.

Quantitative Data Summary: Stereoselective Strategies

Strategy	Catalyst System	Substrate	Dominant Diastereomer	Mechanistic Driver
Heterogeneous Hydrogenation	Pt/TiO₂ or Rh/C	Substituted Arenes	all-cis (>95:5 dr)	Continuous facial coordination (Kinetic)
Switchable Hydrogenation	Modified Rh-based	Phenol Derivatives	trans (up to 90:10 dr)	Dissociation / Facial exchange (Thermodynamic)
(5+1) Annulation	[IrCp*Cl₂]₂ + KOH	Ketones + 1,5-Diols	Substituted Cyclohexanes	Hydrogen borrowing & equilibration
C-H Desymmetrization	Rh₂(S-PTAD)₄	Alkyl Cyclohexanes	C3-equatorial functionalized	Steric control via Rh-carbene

Mechanistic Visualization

Mechanistic divergence in arene hydrogenation controlling cis/trans diastereoselectivity.

References

1. - National Institutes of Health (NIH) / PMC 2. - National Institutes of Health (NIH) / PMC 3. - Journal of the American Chemical Society (JACS) 4. - Nature

Sources

• 1. Selective Arene Hydrogenation for Direct Access to Saturated Carbo‐ and Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. trans-Selective and Switchable Arene Hydrogenation of Phenol Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Beyond Flatland: A Comparative Guide to Cyclohexane vs. Phenyl Linkers in Drug Design

Executive Summary

The transition from planar aromatic systems (phenyl) to saturated aliphatic scaffolds (cyclohexane) represents a fundamental shift in modern medicinal chemistry, often summarized by the "Escape from Flatland" paradigm.[1][2][3] While phenyl rings offer synthetic ease and rigid directionality, they frequently contribute to poor solubility ("brick dust" properties), metabolic liabilities (toxic quinone formation), and off-target promiscuity (hERG binding via

-stacking).

This guide objectively compares these two linkers, analyzing their impact on physicochemical properties, pharmacokinetics (PK), and safety.[4] It provides actionable experimental protocols and decision-making frameworks for researchers optimizing lead compounds.[4]

The Physicochemical Divergence: Planarity vs. 3D Space

The choice between a phenyl and a cyclohexane linker is not merely structural; it is a decision between 2D and 3D chemical space. This distinction dictates solubility, entropy, and receptor fit.

Structural Vectors and Isomerism

• Phenyl Linkers: Planar. Substituents are fixed in the plane of the ring (ortho, meta, para). Bond angles are rigid (

  ).

• Cyclohexane Linkers: Three-dimensional (chair conformation). Substituents adopt axial or equatorial orientations.

  • Implication: This introduces cis/trans isomerism. A 1,4-trans-cyclohexane spacer provides a linear vector similar to a 1,4-phenyl, but with a different length and volume. The 1,4-cis isomer creates a "kinked" shape impossible for a phenyl ring to mimic.

The Lipophilicity Paradox

A common misconception is that saturation always lowers lipophilicity. In reality, unsubstituted cyclohexane is more lipophilic than benzene due to the loss of the polarizable

-cloud and quadrupole moment.

Table 1: Comparative Physicochemical Properties (Unsubstituted Cores)

Property	Benzene (Phenyl)	Cyclohexane (Saturated)	Impact on Drug Design
Hybridization	(Planar)	(3D Chair)	correlates with higher clinical success (Lovering et al.).
LogP (Lipophilicity)	~2.1	~3.4	Cyclohexane is a "grease ball" unless polar groups are added.
Solubility (Water)	~1.8 g/L	~0.05 g/L	Counter-intuitive: Pure cyclohexane is less soluble. However, in complex drugs, it disrupts crystal packing, often improving solubility.
Molecular Volume	Lower	Higher	Saturated rings fill hydrophobic pockets more effectively.
Flexibility	Rigid	Semi-rigid (Chair flip)	Cyclohexane incurs a higher entropic penalty upon binding unless locked.

Expert Insight: The solubility benefit of cyclohexane linkers in drug molecules arises from the disruption of planar

- stacking interactions in the crystal lattice (lowering Melting Point), not from the intrinsic solubility of the ring itself.

Biological Impact: Metabolism and Safety[5]

Metabolic Stability & Soft Spots

The metabolic fate of these linkers differs radically.

• Phenyl: Prone to aromatic hydroxylation by CYP450s, often leading to reactive metabolites (epoxides, quinones) which are structural alerts for toxicity.

• Cyclohexane: Prone to aliphatic oxidation (hydroxylation) at the C3/C4 positions. While this increases clearance, the metabolites are generally less toxic.

Safety: The hERG Liability

Inhibition of the hERG potassium channel is a leading cause of cardiotoxicity.

• Mechanism: hERG binding is driven by

  - stacking interactions between drug aromatic rings and the channel's aromatic residues (Tyr652, Phe656).

• Solution: Replacing a central phenyl ring with a cyclohexane often retains potency while abolishing hERG affinity by removing the

  -system.

Case Study: ADC Linker Stability (SMCC)

In Antibody-Drug Conjugates (ADCs), the linker determines stability in plasma.[4] The SMCC (Succinimidyl 4-(N-maleimidomethyl)cyclohexane-1-carboxylate) linker uses a cyclohexane ring adjacent to the maleimide.[4]

• Why? The cyclohexane ring provides steric bulk that protects the thioether bond from hydrolysis and retro-Michael exchange in plasma, significantly improving the ADC's half-life compared to linear alkyl linkers.

Visualizing the Decision Process

The following diagram illustrates the logic flow for choosing between or switching these linkers during Lead Optimization.

Figure 1: Decision tree for evaluating Phenyl vs. Cyclohexane bioisosterism in lead optimization.

Experimental Protocols

To validate the switch, you must generate self-consistent data. Do not rely on calculated properties alone.

Protocol A: Matched Molecular Pair (MMP) Solubility Assessment

Objective: Determine if saturation improves thermodynamic solubility by disrupting crystal packing.

• Synthesis: Synthesize the phenyl analog and the trans-cyclohexane analog (often the closest vector match).

• Preparation: Prepare 10 mM DMSO stocks of both compounds.

• Assay Setup:

  • Aliquot 10 µL of stock into a 96-well plate.

  • Evaporate DMSO completely (Genevac or N2 stream) to create an amorphous film.

  • Add 100 µL of pH 7.4 phosphate buffer.

  • Incubate at 25°C with shaking (300 rpm) for 24 hours to allow equilibrium.

• Filtration: Filter using a 0.45 µm PVDF filter plate to remove undissolved particles.

• Quantification: Analyze filtrate via LC-MS/MS against a standard curve.

• Data Analysis: Calculate Solubility (µM).

  • Success Criteria: A >3-fold increase in solubility for the cyclohexane analog indicates successful disruption of "brick dust" packing.

Protocol B: Intrinsic Clearance (CLint) Microsomal Stability

Objective: Compare metabolic liability (Aromatic vs. Aliphatic oxidation).

• Incubation:

  • Test Compound: 1 µM final concentration.

  • System: Human Liver Microsomes (HLM) at 0.5 mg/mL protein.

  • Cofactor: NADPH (1 mM).

• Time Points: Quench aliquots at 0, 5, 15, 30, and 60 minutes using ice-cold acetonitrile containing an internal standard (e.g., Warfarin).

• Analysis: Centrifuge and analyze supernatant via LC-MS/MS. Monitor parent depletion.

• Metabolite ID (Crucial Step):

  • Perform a separate run with a high concentration (10 µM) for 60 mins.

  • Scan for +16 Da (Hydroxylation) and +32 Da (Di-hydroxylation/Quinone).

  • Interpretation: If Phenyl analog shows +16 Da and rapid clearance, it is likely aromatic hydroxylation. If Cyclohexane analog is unstable, look for hydroxylation at the 4-position. Block this site with Fluorine or a Methyl group to regain stability.

Metabolic Pathway Diagram

The following diagram contrasts the metabolic risks associated with each linker.

Figure 2: Divergent metabolic pathways. Phenyl rings risk toxic bioactivation; Cyclohexane rings favor clearance.

References

• Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success.[3][5] Journal of Medicinal Chemistry.[5] [Link]

• Ritchie, T. J., & Macdonald, S. J. (2009). The impact of aromatic ring count on compound developability – are too many aromatic rings a liability in drug design? Drug Discovery Today. [Link]

• Gunaydin, H., & Bartberger, M. D. (2016). Stacking with No Planarity? Saturated Rings as Bioisosteres of Aromatics.[1][2] ACS Medicinal Chemistry Letters.[6][7] [Link]

• Dovgan, I., et al. (2016). 2-(Maleimidomethyl)-1,3-Dioxanes (MD): a Serum-Stable Self-hydrolysable Hydrophilic Alternative to Classical Maleimide Conjugation.[4] Scientific Reports.[4] (Discusses SMCC linker stability). [Link]

• Leach, A. G., et al. (2006). Matched Molecular Pairs as a Guide in the Optimization of Pharmaceutical Properties. Journal of Medicinal Chemistry.[5] [Link]

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. 2-Oxabicyclo[2.1.1]hexanes as saturated bioisosteres of the ortho-substituted phenyl ring - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Escaping from Flatland: [2 + 2] Photocycloaddition; Conformationally Constrained sp3-rich Scaffolds for Lead Generation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. blumberginstitute.org [blumberginstitute.org]
• 7. pubs.acs.org [pubs.acs.org]

The Stability Trade-Off: A Comparative Guide to Cyclohexane Bioisosteres versus Aromatic Rings in Drug Metabolism

For researchers, scientists, and drug development professionals, the journey from a promising lead compound to a viable drug candidate is fraught with challenges. Among the most significant is achieving a desirable pharmacokinetic profile, with metabolic stability being a critical determinant of a drug's in vivo fate. A common metabolic liability in many drug candidates is the presence of an aromatic ring, a frequent target for oxidative metabolism by cytochrome P450 (CYP) enzymes. This guide provides an in-depth technical comparison of the metabolic stability of aromatic rings versus their saturated bioisosteres, specifically cyclohexane. We will delve into the underlying metabolic mechanisms, present supporting experimental data, and provide detailed protocols for assessing metabolic stability, empowering you to make more informed decisions in your drug design and optimization strategies.

The Challenge of Aromatic Rings in Drug Metabolism

Aromatic rings, while often crucial for target engagement through π-π stacking and other interactions, are frequently the "Achilles' heel" of a molecule when it comes to metabolic stability. The electron-rich nature of the π-system makes them susceptible to oxidative attack by the highly reactive iron-oxo species (Compound I) in the active site of CYP enzymes, which are abundant in the liver. This metabolic process, known as aromatic hydroxylation, can lead to rapid clearance of the drug from the body, resulting in poor bioavailability and a short duration of action. Furthermore, the metabolic activation of aromatic rings can sometimes lead to the formation of reactive metabolites, which can cause toxicity.

The primary mechanism of CYP-mediated aromatic hydroxylation involves the formation of a highly reactive arene oxide intermediate. This epoxide can then undergo rearrangement, often through a process known as the "NIH shift," to yield a phenolic metabolite. This process not only introduces a polar hydroxyl group, facilitating excretion, but can also be a gateway to further metabolism and potential toxicity.

The Cyclohexane Bioisostere Strategy: A Shield Against Metabolism

A well-established strategy to mitigate the metabolic liabilities of aromatic rings is bioisosteric replacement. Bioisosteres are functional groups or molecules that have similar physical or chemical properties and which produce broadly similar biological properties to another chemical compound. In the context of metabolic stability, replacing a phenyl ring with a cyclohexane ring has proven to be a particularly effective strategy.

The rationale behind this approach is straightforward: the saturated C(sp³)-H bonds of a cyclohexane ring are generally less susceptible to CYP-mediated oxidation than the C(sp²)-H bonds of an aromatic ring. The higher bond dissociation energy of aliphatic C-H bonds compared to the relative ease of attacking the electron-rich aromatic system makes the cyclohexane ring a more robust scaffold in the face of metabolic enzymes. This seemingly simple substitution can have a profound impact on a compound's pharmacokinetic profile.

Mechanistic Differences in Metabolism: A Visual Guide

To fully appreciate the stability advantage of cyclohexane bioisosteres, it is essential to visualize the distinct metabolic pathways.

Figure 1: Comparative metabolic pathways of aromatic and cyclohexane rings.

As illustrated in Figure 1, the metabolic cascade for an aromatic ring often involves the formation of a reactive arene oxide intermediate, a pathway that is not available to the saturated cyclohexane ring. While cyclohexane rings can still be hydroxylated, this process is generally slower and often occurs at specific, less hindered positions, making the overall metabolic clearance lower.

Data-Driven Comparison: Metabolic Stability of Bioisosteres

The theoretical advantages of cyclohexane bioisosteres are well-supported by experimental data. In vitro assays, such as the human liver microsomal (HLM) stability assay, are routinely used to quantify the metabolic stability of compounds. These assays measure the rate of disappearance of a parent compound when incubated with liver microsomes, which are rich in CYP enzymes. Key parameters derived from these assays include the half-life (t½) and the intrinsic clearance (CLint).

Compound Pair	Original Moiety	Bioisosteric Replacement	Intrinsic Clearance (CLint) in HLM (μL/min/mg protein)	Fold Improvement	Reference
Boscalid Analogs	o-chlorophenyl	1,5-disubstituted 3-oxabicyclo[2.1.1]hexane	26 (Boscalid) vs. 12 (Bioisostere)	2.2x	[1]
Fluxapyroxad Analogs	o-difluoromethylphenyl	1,5-disubstituted 3-oxabicyclo[2.1.1]hexane	28 (Fluxapyroxad) vs. 23 (Bioisostere)	1.2x	[1]
MDM2 Inhibitor	Phenyl	Bicyclohexyl	Data not explicitly provided, but reported a 6-fold increase in PK exposure.	~6x (in vivo)	[2]

Note: The data presented is from different studies and for various saturated bioisosteres, illustrating the general principle. Direct head-to-head data for a simple phenyl vs. cyclohexane replacement is often embedded within larger datasets and not always published in a comparative format. The examples above use bicyclic systems, which are conceptually similar to cyclohexane in being saturated and C(sp³)-rich.

The data consistently demonstrates that replacing an aromatic ring with a saturated bioisostere can lead to a significant reduction in intrinsic clearance, which translates to a longer metabolic half-life and improved stability.[1][2]

Experimental Protocol: Human Liver Microsomal (HLM) Stability Assay

To empower researchers to experimentally validate the metabolic stability of their compounds, we provide a detailed, step-by-step protocol for the widely used HLM stability assay.

Figure 2: Workflow for the Human Liver Microsomal Stability Assay.

Materials:

• Pooled Human Liver Microsomes (commercially available)

• Potassium Phosphate Buffer (0.1 M, pH 7.4)

• NADPH Regenerating System (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Test Compound

• Positive Control Compounds (e.g., testosterone, verapamil)

• Acetonitrile (ACN), ice-cold

• Internal Standard (IS)

• 96-well plates or microcentrifuge tubes

• Incubator/shaker (37°C)

• Centrifuge

• LC-MS/MS system

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of the test compound (e.g., 10 mM in DMSO).

  • Thaw the HLM on ice and prepare a working suspension in potassium phosphate buffer (e.g., to a final protein concentration of 0.5-1.0 mg/mL).

  • Prepare the NADPH regenerating system according to the manufacturer's instructions.

• Incubation:

  • In a 96-well plate or microcentrifuge tubes, add the HLM suspension and the test compound (final concentration typically 1 µM).

  • Pre-incubate the mixture for 5-10 minutes at 37°C.

  • Initiate the metabolic reaction by adding the NADPH regenerating system.

• Time-Point Sampling:

  • At designated time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), take an aliquot of the reaction mixture.

  • Immediately quench the reaction by adding the aliquot to a tube or well containing ice-cold acetonitrile with a known concentration of an internal standard. The ACN precipitates the microsomal proteins, stopping the enzymatic reaction.

• Sample Processing and Analysis:

  • Vortex the quenched samples and then centrifuge to pellet the precipitated proteins.

  • Transfer the supernatant to a new plate or vials for analysis.

  • Analyze the samples by LC-MS/MS to quantify the remaining concentration of the parent compound at each time point, relative to the internal standard.

• Data Analysis:

  • Plot the natural logarithm of the percentage of the parent compound remaining versus time.

  • The slope of the linear regression of this plot gives the rate constant of elimination (k).

  • Calculate the half-life (t½) using the equation: t½ = 0.693 / k .

  • Calculate the intrinsic clearance (CLint) using the equation: CLint (µL/min/mg protein) = (0.693 / t½) x (incubation volume / mg of microsomal protein) .

Conclusion and Strategic Implications

The strategic replacement of metabolically labile aromatic rings with more stable cyclohexane bioisosteres is a powerful and validated approach in modern drug discovery. This guide has illuminated the mechanistic basis for this stability enhancement, provided supporting experimental evidence, and offered a detailed protocol for the in vitro assessment of metabolic stability. By understanding and applying these principles, researchers can proactively design molecules with improved pharmacokinetic profiles, thereby increasing the likelihood of success in the challenging journey of drug development. The seemingly subtle shift from a flat, electron-rich aromatic ring to a saturated, three-dimensional cyclohexane ring can make all the difference in transforming a promising compound into a life-changing therapeutic.

References

• AxisPharm. (n.d.). Microsomal Stability Assay Protocol. Retrieved from [Link]

• BioDuro. (n.d.). ADME Microsomal Stability Assay. Retrieved from [Link]

• Chemspace. (n.d.). Bioisosteric Replacements. Retrieved from [Link]

• Frank, N., et al. (2024). (Bio)isosteres of ortho- and meta-substituted benzenes. Beilstein Journal of Organic Chemistry. [Link]

• Gervasio, E. T., et al. (2022). Addressing metabolic liabilities by bioisosteric replacements with Spark™. Cresset. [Link]

• Hansson, A. D., et al. (2021). Protocol for the Human Liver Microsome Stability Assay. ResearchGate. [Link]

• Jijie, R., et al. (n.d.). Microsomal stability assay for human and mouse liver microsomes. protocols.io. [Link]

• Jiraskova, L., et al. (2022). Different geometric requirements for cytochrome P450-catalyzed aliphatic versus aromatic hydroxylation results in chemoselective oxidation. UQ eSpace. [Link]

• Kumar, S., & S., Y. (2021). Drug metabolic stability in early drug discovery to develop potential lead compounds. PubMed. [Link]

• Mercell. (n.d.). Metabolic stability in liver microsomes. Retrieved from [Link]

• Olsson, M. A., et al. (2011). Mechanism and structure–reactivity relationships for aromatic hydroxylation by cytochrome P450. Organic & Biomolecular Chemistry. [Link]

• Słoczyńska, K., et al. (2019). Metabolic stability and its role in the discovery of new chemical entities. Acta Pharmaceutica. [Link]

• University of Toronto. (n.d.). Drug Modifications to Improve Stability – An Introduction to Medicinal Chemistry & Molecular Recognition. Open Library Publishing Platform. [Link]

• Van Vleet, T. R., et al. (2016). Stacking with No Planarity?. ACS Medicinal Chemistry Letters. [Link]

• Wang, S., et al. (2018). A Promiscuous Cytochrome P450 Hydroxylates Aliphatic and Aromatic C-H Bonds of Aromatic 2,5-Diketopiperazines. ACS Chemical Biology. [Link]

• Yan, Z., et al. (2021). A Data-Driven Perspective on Bioisostere Evaluation: Mapping the Benzene Bioisostere Landscape with BioSTAR. Journal of Medicinal Chemistry. [Link]

Sources

• 1. BJOC - (Bio)isosteres of ortho- and meta-substituted benzenes [beilstein-journals.org]
• 2. researchgate.net [researchgate.net]

The Fulcrum of Efficacy: A Comparative Guide to Rigid vs. Flexible Linkers in Antibody-Drug Conjugates

In the intricate architecture of an antibody-drug conjugate (ADC), the linker is not merely a passive bridge but a critical determinant of the therapeutic's success. It is the fulcrum that balances the seemingly contradictory requirements of systemic stability and efficient, targeted payload release.[1][] The choice between a rigid and a flexible linker architecture initiates a cascade of effects, profoundly influencing the ADC's pharmacokinetics (PK), therapeutic window, and ultimately, its clinical utility.[3]

This guide provides an in-depth comparison of rigid and flexible linkers in ADC design. Moving beyond a simple list of attributes, we will explore the causal relationships between linker conformation and ADC performance, supported by experimental data and detailed methodologies for your own investigations.

Part 1: Deconstructing the Bridge - Defining Linker Flexibility and Rigidity

The conformational freedom of a linker dictates the spatial relationship between the antibody and its cytotoxic payload. This property is primarily governed by the chemical motifs used in its construction.

• Flexible Linkers: These are characterized by a high degree of rotational freedom around their chemical bonds. The quintessential examples are linkers incorporating polyethylene glycol (PEG) or long alkyl chains.[4][5] The ether bonds in PEG are highly mobile, allowing the linker to adopt a multitude of conformations. This flexibility imparts several key properties, most notably increased hydrophilicity, which can create a "hydration shell" around the ADC.[4]

• Rigid Linkers: In contrast, rigid linkers constrain the ADC into a more defined conformation. This rigidity is typically achieved by incorporating structural elements such as aromatic rings, piperazine moieties, alkynes, or cyclic structures like the cyclohexane ring found in the commonly used succinimidyl-4-(N-maleimidomethyl)cyclohexane-1-carboxylate (SMCC) linker.[6][7] These structures limit bond rotation, creating a more fixed distance and orientation between the antibody and the payload.

Part 2: The Domino Effect: How Linker Conformation Impacts ADC Performance

The selection of a rigid or flexible linker is a critical design choice that has far-reaching consequences for the overall behavior of the ADC. An ideal linker must remain stable in systemic circulation to prevent premature payload release but efficiently liberate its payload within the target cell.[][8]

Pharmacokinetics and Developability

A primary challenge in ADC development is managing the hydrophobicity of the payload, which can lead to aggregation, poor solubility, and rapid clearance from circulation.[4][9] Linker choice directly impacts these parameters.

• Flexible (PEG-based) Linkers: The hydrophilic nature of PEG linkers is a significant advantage. By increasing the overall hydrophilicity of the ADC, they enhance solubility, minimize aggregation, and can prolong circulation half-life by reducing renal clearance.[5][10] This allows for the development of ADCs with higher drug-to-antibody ratios (DARs), as the flexible, hydrophilic PEG chains can effectively "shield" the hydrophobic payload.[4] Studies have demonstrated a clear trend where increasing PEG length correlates with decreased ADC clearance rates.[9]

• Rigid Linkers: Many rigid linkers are inherently more hydrophobic. This can increase the propensity for ADC aggregation, especially at high DARs, leading to faster clearance and potential manufacturability issues.[11] The non-cleavable SMCC linker, for example, contains a hydrophobic cyclohexane ring.[6]

Systemic Stability and Premature Payload Release

The stability of the linker in plasma is paramount to minimizing off-target toxicity.[12][13] An unstable linker that releases its potent payload prematurely can cause systemic side effects, narrowing the therapeutic window.

• Flexible Linkers: While the PEG backbone itself is highly stable, the overall stability of a flexible linker depends on its cleavage mechanism.[5] However, excessive flexibility can sometimes expose cleavable sites to plasma enzymes, potentially increasing the risk of premature release if not designed carefully.

• Rigid Linkers: Rigidity can enhance plasma stability by sterically hindering access to the cleavable components of the linker.[13][14] For example, introducing steric hindrance around a disulfide bond can significantly increase its stability in circulation.[] Non-cleavable linkers like SMCC, which are inherently rigid, are known for their high plasma stability, as payload release is dependent on the complete degradation of the antibody within the lysosome.[15]

Payload Release and Bystander Effect

Once the ADC is internalized by the target cell, the linker must facilitate the efficient release of the payload.

• Flexible Linkers: The conformational freedom of flexible linkers may allow for more efficient interaction with intracellular cleavage machinery, such as lysosomal proteases. However, this is highly dependent on the specific linker-payload combination.

• Rigid Linkers: A rigid conformation might "pre-organize" the cleavable site for enzymatic recognition, potentially accelerating payload release. Conversely, a poorly designed rigid linker could introduce steric hindrance that prevents efficient cleavage.[14]

The nature of the released payload-linker metabolite also influences the bystander effect , where the payload diffuses out of the target cell to kill neighboring antigen-negative tumor cells. This effect generally requires a membrane-permeable payload.[] ADCs with non-cleavable, rigid linkers (like T-DM1) release a charged amino acid-linker-drug complex that cannot easily cross cell membranes, thus limiting the bystander effect.[17] In contrast, many cleavable linkers are designed to release a payload that is more hydrophobic and uncharged, enhancing its ability to exert a bystander effect.[9][]

Part 3: Data-Driven Decisions - Comparative Performance

While direct, head-to-head studies isolating only linker flexibility are not abundant, we can synthesize data from various sources to draw meaningful comparisons.

Feature	Flexible Linkers (e.g., PEG-based)	Rigid Linkers (e.g., SMCC-based)	Rationale & Causality
Solubility	Excellent	Can be challenging	The hydrophilic PEG chain forms a hydration shell, mitigating payload hydrophobicity and preventing aggregation.[4][5]
Aggregation	Low tendency	Higher tendency, especially at high DAR	Increased hydrophobicity from rigid linkers can lead to intermolecular interactions and aggregation.[9][11]
Pharmacokinetics	Slower clearance, longer half-life	Faster clearance, shorter half-life	The increased hydrodynamic radius from PEGylation reduces renal clearance. Hydrophobicity of rigid linkers can lead to faster uptake by the reticuloendothelial system.[4][9]
Plasma Stability	Highly dependent on cleavage chemistry	Generally high, especially non-cleavable	Rigidity can sterically protect labile bonds. Non-cleavable linkers rely on antibody degradation, conferring high stability.[]
In Vitro Potency (IC50)	Can be slightly reduced in some contexts	Generally potent	The long, flexible PEG chain may cause steric hindrance that slightly impairs antigen binding or cell internalization in some cases.
Bystander Effect	Can be designed to facilitate	Generally limited (for non-cleavable)	Cleavable flexible linkers can release membrane-permeable payloads. Non-cleavable rigid linkers release charged metabolites with poor permeability.[][17]

Part 4: Visualizing the Concepts

To better understand these principles, the following diagrams illustrate the structural differences and their functional consequences.

Caption: Structural differences between flexible and rigid ADC linkers.

Caption: Workflow for comparing ADCs with different linker types.

Part 5: Experimental Protocols for Comparative Analysis

A robust comparison between ADCs with rigid and flexible linkers requires a suite of validated analytical and biological assays. The following protocols provide a self-validating system to assess the critical attributes of your ADC candidates.

Protocol 1: Physicochemical Characterization by Chromatography

A. Analysis of Aggregation by Size Exclusion Chromatography (SEC)

• Objective: To quantify the percentage of high molecular weight species (aggregates) in the ADC preparation.[18][19]

• Principle: SEC separates molecules based on their hydrodynamic radius. Aggregates, being larger, elute earlier than the monomeric ADC.[18]

• Methodology:

  • System Preparation: Use a bio-inert HPLC system equipped with a UV detector.[19][20] Equilibrate an appropriate SEC column (e.g., Agilent AdvanceBio SEC) with the mobile phase (e.g., 100 mM sodium phosphate, 150 mM NaCl, pH 6.8) until a stable baseline is achieved.[18][21] For hydrophobic ADCs, the addition of an organic solvent like isopropanol (5-15%) to the mobile phase may be required to prevent secondary interactions and improve peak shape.[22]

  • Sample Preparation: Dilute the ADC sample to a concentration of approximately 1 mg/mL in the mobile phase.

  • Injection and Elution: Inject 10-20 µL of the sample. Elute isocratically at a flow rate of 0.5-1.0 mL/min.

  • Data Analysis: Monitor absorbance at 280 nm. Integrate the peak areas corresponding to the aggregate and the monomer. Calculate the percentage of aggregate as: (Aggregate Area / (Aggregate Area + Monomer Area)) * 100.

• Expected Outcome: ADCs with flexible, hydrophilic (PEG) linkers are expected to show a lower percentage of aggregation compared to those with more hydrophobic, rigid linkers, particularly at higher DARs.

B. Analysis of Hydrophobicity and DAR by Hydrophobic Interaction Chromatography (HIC)

• Objective: To assess the relative hydrophobicity of the ADC and determine the distribution of drug-loaded species (DAR).[23][24]

• Principle: HIC separates molecules based on their surface hydrophobicity. A high-salt mobile phase promotes interaction with the hydrophobic stationary phase, and elution is achieved by decreasing the salt concentration. Species with higher DARs are more hydrophobic and elute later.[20][25]

• Methodology:

  • System Preparation: Use a bio-inert HPLC system. Equilibrate a HIC column (e.g., Tosoh TSKgel Butyl-NPR) with a high-salt buffer (Buffer A: e.g., 20 mM sodium phosphate, 1.5 M ammonium sulfate, pH 7). The low-salt buffer (Buffer B) will be the same buffer without ammonium sulfate.[23][26]

  • Sample Preparation: Dilute the ADC to ~1 mg/mL in Buffer A.

  • Injection and Elution: Inject the sample. Elute with a linear gradient from 100% Buffer A to 100% Buffer B over 20-30 minutes.

  • Data Analysis: Monitor absorbance at 280 nm. The chromatogram will show a series of peaks, with each peak representing a different DAR species (DAR0, DAR2, DAR4, etc.).[24] The weighted average DAR can be calculated based on the area of each peak. A longer retention time indicates greater hydrophobicity.

• Expected Outcome: ADCs with rigid, non-polar linkers will exhibit longer retention times (higher hydrophobicity) than those with flexible, hydrophilic PEG linkers.

Protocol 2: In Vitro Plasma Stability Assay

• Objective: To determine the rate of drug deconjugation from the ADC in plasma.[12][27]

• Principle: The ADC is incubated in plasma from relevant species (e.g., mouse, human) at 37°C. At various time points, the amount of intact, conjugated ADC is measured to assess linker stability.[12]

• Methodology:

  • Incubation: Incubate the ADC at a final concentration of ~100 µg/mL in plasma at 37°C. Prepare a parallel incubation in buffer as a control.[27]

  • Time Points: Collect aliquots at specified time points (e.g., 0, 24, 48, 96, and 168 hours). Immediately store samples at -80°C.

  • Sample Analysis (LC-MS Method): a. Immunoaffinity Capture: Isolate the ADC from the plasma matrix using an anti-human IgG antibody conjugated to magnetic beads. b. Elution and Reduction: Elute the captured ADC and reduce the interchain disulfide bonds using DTT to separate heavy and light chains. c. LC-MS Analysis: Analyze the reduced sample by liquid chromatography-mass spectrometry (LC-MS) to determine the relative abundance of unconjugated and conjugated antibody chains.

  • Data Analysis: Calculate the average DAR at each time point by analyzing the mass spectra. Plot the average DAR versus time to determine the rate of drug loss.

• Expected Outcome: ADCs with stable, rigid non-cleavable linkers are expected to show minimal DAR loss over time. The stability of ADCs with flexible linkers will depend on the specific cleavable chemistry used.

Protocol 3: In Vitro Cytotoxicity Assay (IC50 Determination)

• Objective: To measure the potency of the ADC on antigen-positive and antigen-negative cell lines.[3][28]

• Principle: The assay measures the concentration of ADC required to inhibit the growth of cancer cells by 50% (IC50). This is typically done using a colorimetric assay like MTT, which measures metabolic activity as a proxy for cell viability.[10][29]

• Methodology:

  • Cell Seeding: Seed antigen-positive (target) and antigen-negative (control) cells in 96-well plates at a predetermined optimal density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.[10]

  • ADC Treatment: Prepare serial dilutions of the ADC in cell culture medium. Remove the old medium from the cells and add the ADC dilutions. Include untreated cells as a control.

  • Incubation: Incubate the plates for 72-120 hours at 37°C. The duration depends on the payload's mechanism of action; for instance, tubulin inhibitors may require longer incubation times.[28]

  • Viability Measurement (MTT Assay): a. Add MTT solution (e.g., 5 mg/mL) to each well and incubate for 2-4 hours.[29] b. Solubilize the resulting formazan crystals by adding a solubilization buffer (e.g., 10% SDS in 0.01 M HCl). Incubate overnight.[10]

  • Data Analysis: Read the absorbance at 570 nm using a microplate reader. Normalize the data to the untreated control wells (100% viability). Plot the percent viability against the logarithm of the ADC concentration and fit the data to a sigmoidal dose-response curve to calculate the IC50 value.[28]

• Expected Outcome: Both ADC types should be potent on antigen-positive cells and significantly less potent on antigen-negative cells. Subtle differences in IC50 may be observed, potentially due to differences in internalization or payload release kinetics influenced by linker flexibility.[30]

Conclusion

The choice between a rigid and a flexible linker is not a matter of inherent superiority but of strategic design tailored to the specific antibody, payload, and target biology. Flexible, PEG-based linkers offer powerful tools to overcome challenges associated with payload hydrophobicity, often leading to improved pharmacokinetics and manufacturability. Rigid linkers, in turn, can provide enhanced plasma stability and a more defined structural presentation. By employing the systematic, data-driven experimental approach outlined in this guide, researchers can de-risk their development programs and rationally engineer the next generation of antibody-drug conjugates with an optimized therapeutic index.

References

• Creative Biolabs. (n.d.). Determination of ADC Cytotoxicity in Immortalized Human Cell Lines. Springer Nature. Retrieved from [Link]

• Fleming, R. (2020). ADC Analysis by Hydrophobic Interaction Chromatography. Methods in Molecular Biology, 2078, 147-161. Retrieved from [Link]

• Fleming, R. (n.d.). ADC Analysis by Hydrophobic Interaction Chromatography. Springer Nature. Retrieved from [Link]

• Separation Science. (2023, December 8). How to analyse cysteine-linked ADC using HIC. Retrieved from [Link]

• Creative Biolabs. (n.d.). ADC Plasma Stability Analysis Service. Retrieved from [Link]

• Singh, S., et al. (2021). Determination of ADC Cytotoxicity in Immortalized Human Cell Lines. Methods in Molecular Biology. Retrieved from [Link]

• Creative Bioarray. (n.d.). Protocol for Determining the IC50 of Drugs on Adherent Cells Using MTT Assay. Retrieved from [Link]

• Agilent Technologies. (2024, October 15). Analysis of ADCs Using HIC with the Agilent 1290 Infinity II Bio LC System. Retrieved from [Link]

• Joubert, N., et al. (2020). Antibody Drug Conjugates: Design and Selection of Linker, Payload and Conjugation Chemistry. Pharmaceutical Research. Retrieved from [Link]

• Com-Inter, Inc. (2017, August 3). High-Throughput, Multispecies, Parallelized Plasma Stability Assay for the Determination and Characterization of Antibody–Drug Conjugate Aggregation and Drug Release. ACS Omega. Retrieved from [Link]

• American Pharmaceutical Review. (2015, July 31). Hydrophobic Interaction Chromatography for Antibody Drug Conjugate Drug Distribution Analysis. Retrieved from [Link]

• Creative Biolabs. (n.d.). Determination of ADC Cytotoxicity. Retrieved from [Link]

• iQ Biosciences. (n.d.). ADC Plasma Stability Assay. Retrieved from [Link]

• Springer Nature. (n.d.). Assessing ADC Plasma Stability by LC-MS Methods. Retrieved from [Link]

• Sygnature Discovery. (n.d.). Linker Technologies in ADCs: How They Impact Efficacy & Stability. Retrieved from [Link]

• Donaghy, H. (2016). Effects of antibody, drug and linker on the preclinical and clinical toxicities of antibody-drug conjugates. mAbs. Retrieved from [Link]

• Agilent Technologies. (n.d.). Analysis of Antibody-Drug Conjugates Using Size Exclusion Chromatography and Mass Spectrometry. Retrieved from [Link]

• Labinsights. (2025, May 22). Monodispersed PEG Linkers Enhance Antibody–Drug Conjugates (ADCs). Retrieved from [Link]

• iGEM. (2001, August 15). What you need to know Rigid linkers Flexible linkers Semi-flexible linkers. Retrieved from [Link]

• AxisPharm. (2023, February 10). What is the difference between ADC linker and PEG linker?. Retrieved from [Link]

• Su, D., & Zhang, D. (2021). Linker Design Impacts Antibody-Drug Conjugate Pharmacokinetics and Efficacy via Modulating the Stability and Payload Release Efficiency. Frontiers in Pharmacology. Retrieved from [Link]

• Shimadzu. (n.d.). Analysis of protein drugs aggregation Using Size Exclusion Chromatography. Retrieved from [Link]

• Agilent Technologies. (n.d.). Size Exclusion Chromatography Analysis of Antibody Drug Conjugates. Retrieved from [Link]

• ResearchGate. (n.d.). One‐step synthesis of ADCs via maleimide–diene coupling. Retrieved from [Link]

• Technology Networks. (n.d.). Bystander Effect of Antibody-drug Conjugates (ADCs). Retrieved from [Link]

• Pan, L., et al. (2016). Methods to Design and Synthesize Antibody-Drug Conjugates (ADCs). Molecules. Retrieved from [Link]

• Zhang, D., et al. (2021). Linker Design Impacts Antibody-Drug Conjugate Pharmacokinetics and Efficacy via Modulating the Stability and Payload Release Efficiency. Frontiers in Pharmacology. Retrieved from [Link]

• Persee. (2025, July 10). Step-by-Step Protocol for Reproducible Size Exclusion Chromatography. Retrieved from [Link]

• Phenomenex, Inc. (n.d.). Organic Solvent in Size Exclusion Chromatography of an Antibody Drug Conjugate Surrogate. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of bifunctional linkers 10, 16 and 18: (A) PEG-based linker.... Retrieved from [Link]

• MacGowan, S. A., et al. (2025, July 20). Harnessing computational technologies to facilitate antibody-drug conjugate development. Nature Reviews Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). PK profiles of ADCs with different linker stability. Retrieved from [Link]

• Di Pilato, P., et al. (2021). Molecular Dynamics Simulations Reveal Canonical Conformations in Different pMHC/TCR Interactions. International Journal of Molecular Sciences. Retrieved from [Link]

• Kaur, S., et al. (2013). Preclinical Pharmacokinetic Considerations for the Development of Antibody Drug Conjugates. Pharmaceutical Research. Retrieved from [Link]

• ResearchGate. (n.d.). CHAPTER 3: Use of Molecular Modelling Techniques in Antibody–Drug Conjugate (ADC) Payload Discovery and Development. Retrieved from [Link]

• Abzena. (n.d.). Abzena's Expertise in Custom Designed Linker- Payload Synthesis and Bioconjugation towards Antibody-Drug Conjugates. Retrieved from [Link]

Sources

• 1. Structural Characterization of Linker Shielding in ADC Site-Specific Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Determination of ADC Cytotoxicity in Immortalized Human Cell Lines | Springer Nature Experiments [experiments.springernature.com]
• 4. labinsights.nl [labinsights.nl]
• 5. purepeg.com [purepeg.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. biorxiv.org [biorxiv.org]
• 9. Drug Conjugate Linkers and Their Effects on Drug Properties - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 10. Determination of ADC Cytotoxicity - Creative Biolabs [creative-biolabs.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. ADC Plasma Stability Analysis Service - Creative Biolabs [creative-biolabs.com]
• 13. Improved translation of stability for conjugated antibodies using an in vitro whole blood assay - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Frontiers | Linker Design Impacts Antibody-Drug Conjugate Pharmacokinetics and Efficacy via Modulating the Stability and Payload Release Efficiency [frontiersin.org]
• 15. Methods to Design and Synthesize Antibody-Drug Conjugates (ADCs) - PMC [pmc.ncbi.nlm.nih.gov]
• 17. cdn.technologynetworks.com [cdn.technologynetworks.com]
• 18. shimadzu.com [shimadzu.com]
• 19. agilent.com [agilent.com]
• 20. agilent.com [agilent.com]
• 21. Step-by-Step Protocol for Reproducible Size Exclusion Chromatography - Persee [pgeneral.com]
• 22. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 23. ADC Analysis by Hydrophobic Interaction Chromatography | Springer Nature Experiments [experiments.springernature.com]
• 24. sepscience.com [sepscience.com]
• 25. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 26. ADC Analysis by Hydrophobic Interaction Chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. ADC Plasma Stability Assay [iqbiosciences.com]
• 28. Determination of ADC Cytotoxicity in Immortalized Human Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 29. creative-bioarray.com [creative-bioarray.com]
• 30. pdf.benchchem.com [pdf.benchchem.com]

Comparative Guide: Impact of Cyclohexane Conformation on Binding Affinity

Executive Summary: The Entropic Advantage

In high-affinity ligand design, the "lock and key" analogy is thermodynamically insufficient. The modern paradigm focuses on conformational pre-organization . Cyclohexane scaffolds offer a unique advantage over linear or planar (phenyl) alternatives: they possess a defined three-dimensional volume that can be "tuned" to match a protein's active site, minimizing the entropic penalty (

) associated with freezing rotatable bonds.

However, this rigidity is a double-edged sword. A cyclohexane ring locked in a non-bioactive conformation will incur a massive enthalpic penalty due to steric clashes. This guide objectively compares cyclohexane scaffolds against flexible and planar alternatives, providing experimental workflows to validate conformational hypotheses.

Thermodynamic Framework: The "Pre-Paid" Entropy

To understand why cyclohexane is used, we must look at the Gibbs Free Energy equation:

[1]

• (Enthalpy): The strength of interactions (H-bonds, van der Waals) between ligand and protein.
• (Entropy): The cost of ordering the system.

Comparative Thermodynamics

Scaffold Type	Entropic Cost ( )	Enthalpic Potential ( )	Net Result
Flexible Chain	High Penalty. Ligand must "freeze" many rotatable bonds to bind.	High. Can adapt to maximize contacts.	Moderate Affinity ( ).
Rigid Cyclohexane	Low Penalty. Ligand is "pre-organized" in solution.	Variable. High if shape matches; Low if mismatched.	Potential High Affinity ( ).
Planar Aromatic	Low Penalty. Rigid, but 2D geometry limits vector access.	Moderate. Good for -stacking, poor for 3D pockets.	Specificity limited to flat pockets.

Visualization: The Thermodynamic Cycle of Pre-organization

The following diagram illustrates how rigidifying a ligand "short-circuits" the entropic penalty.

Figure 1: Thermodynamic cycle showing that chemical rigidification (pre-organization) reduces the entropy loss during the actual binding event, theoretically improving

.

The Stereochemical Switch: Axial vs. Equatorial

The cyclohexane chair conformation is the primary "dial" for tuning affinity. Substituents on a cyclohexane ring are not static; they exist in equilibrium between axial and equatorial positions.[2][3][4]

The A-Value Rule

The A-value represents the free energy difference (

) between the equatorial and axial conformers.

• Rule: Bulky groups prefer the equatorial position to avoid 1,3-diaxial steric clashes.

• Impact: If your pharmacophore requires a functional group to be axial for binding, but that group is large (e.g., t-Butyl), the molecule will overwhelmingly adopt the non-binding equatorial conformation in solution.

Table 1: A-Values of Common Drug Fragments

Substituent	A-Value (kcal/mol)	% Equatorial (at 25°C)	Implication for Drug Design
-OH	0.87	~80%	Flexible. Can occupy axial if H-bond drives it.
-CH₃ (Methyl)	1.74	~95%	Biased. Strong preference for equatorial.[3][4]
-CH(CH₃)₂ (Isopropyl)	2.21	~97%	Highly Biased. Axial placement requires significant binding energy.

| -C(CH₃)₃ (t-Butyl) | >4.9 | >99.9% | The Anchor. Locks the ring. Used to force other groups into specific positions. |

Mechanism of Failure: The "Flip" Penalty

If a protein pocket demands an axial methyl group , but the ligand exists 95% in the equatorial form:

• The ligand must "flip" to the high-energy axial chair before or during binding.

• This flip costs ~1.74 kcal/mol.

• Result: Binding affinity drops by approximately 10-fold (

  ).

Comparative Case Studies

Scenario A: Cyclohexane vs. Linear Linkers (The Pre-organization Test)

• Case: Designing an inhibitor for a protease with a distinct S1 and S2 pocket.

• Approach: Connect P1 and P2 groups via a propyl chain (flexible) vs. a trans-1,4-cyclohexane (rigid).

• Outcome:

  • Linear Propyl:

    . High entropic loss upon binding.

  • Cyclohexane:[3][4][5][6][7][8]

    . The distance is identical (approx 5-6 Å), but the cyclohexane is pre-organized.

  • Caveat: This only works if the trans-diequatorial vectors match the pocket geometry perfectly.

Scenario B: Cyclohexane vs. Phenyl (The Vector Test)

• Case: Replacing a central phenyl ring to improve solubility and metabolic stability (

  vs ).

• Comparison:

  • Phenyl: Planar. Substituents exit at 120° angles on a flat plane.

  • Cyclohexane:[3][4][5][6][7][8] Puckered. Substituents exit at ~109.5° angles, with 3D depth (axial/equatorial).

• Decision Guide:

  • Use Phenyl if the pocket is a narrow cleft (intercalation).

  • Use Cyclohexane if the pocket is globular or requires vectors that project out of the plane (e.g., reaching a solvent-exposed lysine).

Experimental Protocols: Validating Conformation

A common error is assuming a cyclohexane derivative adopts the drawn "chair" conformation. You must validate this experimentally.

Protocol 1: NMR Conformational Analysis (Solution State)

Objective: Determine if the ligand is in a single rigid conformation or flipping between chairs.

• Sample Prep: Dissolve 5-10 mg of ligand in deuterated solvent (

  or ).

• Experiment A: 1H-NMR J-Coupling:

  • Focus on the methine protons (

    ) attached to substituents.

  • Criteria:

    • (Large coupling = Axial proton = Equatorial substituent).
    • (Small coupling = Equatorial proton = Axial substituent).

• Experiment B: NOESY/ROESY:

  • Look for strong NOE cross-peaks between 1,3-diaxial protons.

  • Interpretation: Presence of 1,3-diaxial NOEs confirms the chair geometry. Absence suggests a Twist-Boat or averaging.

Protocol 2: Isothermal Titration Calorimetry (ITC)

Objective: Quantify the entropic benefit of the cyclohexane scaffold.

• Setup:

  • Cell: Protein solution (e.g., 20

    ).

  • Syringe: Ligand solution (e.g., 200

    ).

  • Buffer: Must match exactly to prevent heat of dilution artifacts.

• Titration: Perform 20 injections of 2

  at 25°C.

• Analysis: Fit to a One-Site binding model.

• Validation:

  • Compare

    of the Cyclohexane analog vs. the Linear analog.

  • Success Criteria: The Cyclohexane analog should have a less negative (more favorable)

    term, proving pre-organization.

Strategic Workflow: Optimizing the Scaffold

Use this decision tree to guide the incorporation of cyclohexane rings into drug leads.

Figure 2: Decision matrix for implementing and validating cyclohexane conformational restrictions in medicinal chemistry.

References

• Winans, S. J., et al. (2016). "The Role of Conformational Free Energy in Drug Design." Journal of Medicinal Chemistry. Link

• Kirsch, P. (2008). "Modern Fluoroorganic Chemistry: Synthesis, Reactivity, Applications." (Discusses A-values and conformational bias). Link

• Freire, E. (2008). "Do enthalpy and entropy distinguish first in class from best in class?" Drug Discovery Today. Link

• Smith, A. B., et al. (1998). "Design and Synthesis of Non-Peptide Peptidomimetics." (Case studies on rigidification). Link

• Gohlke, H., & Klebe, G. (2002). "Approaches to the description and prediction of the binding affinity of small-molecule ligands to macromolecular receptors." Angewandte Chemie International Edition. Link

Sources

• 1. A Thermodynamic Approach to the Affinity Optimization of Drug Candidates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. m.youtube.com [m.youtube.com]
• 3. Understanding Axial and Equatorial Chair Conformations in Cyclohexane - Oreate AI Blog [oreateai.com]
• 4. bookpremiumfree.com [bookpremiumfree.com]
• 5. researchgate.net [researchgate.net]
• 6. quora.com [quora.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Axial/Equatorial Exchange in Cyclohexanes [sites.science.oregonstate.edu]

Bioisosteric Replacement Guide: Piperazine vs. Aminomethyl Cyclohexane

The following guide provides an in-depth technical analysis of the bioisosteric replacement of the piperazine moiety with trans-1,4-aminomethyl cyclohexane (AMC) . This structural modification is a high-impact strategy in medicinal chemistry, particularly for optimizing metabolic stability, mitigating hERG liability, and extending pharmacophoric vectors.

Executive Summary: The Strategic Pivot

In drug discovery, the piperazine ring is a ubiquitous linker due to its ability to enforce rigidity and provide solubility via two basic nitrogen centers. However, this "privileged structure" often introduces liabilities:

• Metabolic Vulnerability: The electron-rich nitrogens are prone to N-oxidation and N-dealkylation.

• hERG Liability: The basicity (pKa ~9.8) combined with lipophilic tails often drives potent hERG channel blockade.

• Vector Limitations: The fixed N-N distance (~2.9 Å) limits the ability to reach distal binding pockets.

The Solution: Replacing piperazine with trans-1,4-aminomethyl cyclohexane (AMC) represents a "scaffold hop" that:

• Eliminates one basic center , reducing the cationic amphiphilic character responsible for hERG binding.

• Blocks N-oxidation at the proximal attachment point (replacing N with CH).

• Extends the vector by ~2.5–3.0 Å, allowing the distal amine to engage new interactions (e.g., Asp/Glu residues in proteases).

Structural & Physicochemical Comparison

The transition from piperazine to AMC is not merely a change in atoms; it is a shift in geometry and polarity .

Comparative Data Matrix

Property	Piperazine Linker	trans-1,4-Aminomethyl Cyclohexane	Impact on Drug Design
Core Structure	Heterocycle (C4H10N2)	Carbocycle (C6H10-CH2-NH2)	Lipophilicity Increase (+LogP ~1.5)
Basicity (pKa)	N1: ~5.3, N4: ~9.7	Primary Amine: ~10.5	Monobasic (Removes proximal charge)
H-Bonding	2 Acceptors / 2 Donors	1 Acceptor / 2 Donors	Reduced TPSA (Better membrane perm.)
Vector Length	~2.9 Å (N-N distance)	~6.8 Å (C1-N distance)	Extension (Reaches deeper pockets)
Geometry	Chair (Dynamic Flip)	Chair (Rigid Diequatorial)	Conformational Locking
Metabolic Risk	High (N-Oxidation, Ring Open)	Low (Inert Cyclohexane Core)	Enhanced Stability

Visualization: Structural Overlay & Logic

The following diagram illustrates the structural superposition and the logical decision tree for making this replacement.

Caption: Decision logic and vector comparison. The AMC scaffold significantly extends the pharmacophore distance compared to piperazine.

Critical Performance Review

Metabolic Stability: The "Aniline" Fix

When a piperazine is attached to an aromatic ring (Ar-Piperazine), the proximal nitrogen is aniline-like. While less basic, it is highly susceptible to N-oxidation by CYPs and reactive metabolite formation (quinone-imine intermediates).

• Mechanism: Replacing the proximal Nitrogen with a Carbon (cyclohexane CH) eliminates this metabolic soft spot entirely.

• Data Support: In Dopamine Transporter (DAT) inhibitor studies, replacing piperazine with amino-piperidine (structurally intermediate) improved microsomal half-life (

  ) from <5 min to >60 min [1]. The AMC replacement takes this further by removing the ring nitrogen entirely.

hERG Mitigation

hERG blockade is driven by Lipophilicity + Basicity (Trapping in the channel pore).

• Paradox: AMC increases lipophilicity (bad for hERG).

• Resolution: However, it removes the second basic center. Many hERG blockers bind via a "pharmacophore" of two positive charges or a specific distance between an aromatic head and a basic amine.

• Case Study: In MCH-R1 antagonists, switching from a piperazine-based core to an aminomethyl-tetralin (analogous to AMC) improved the hERG safety margin significantly (hERG IC50 > 25 µM) while maintaining potency [2]. The rigid cyclohexane core prevents the "induced fit" binding often seen with flexible piperazines.

Vector Extension & Selectivity

The AMC linker is a "Reach" bioisostere.

• Application: Ideal for protease inhibitors (e.g., BACE1, Thrombin) where the inhibitor must span from a hydrophobic S1 pocket to a distal aspartate/glutamate.

• Evidence: In BACE1 inhibitors, a trans-aminomethyl cyclohexane linker was used to replace a peptide bond, positioning the distal amine to form a critical salt bridge that the shorter piperazine could not reach [3].

Experimental Ecosystem

Synthesis of Trans-4-(Aminomethyl)cyclohexane Derivatives

Objective: Synthesize a trans-1,4-disubstituted AMC linker. The challenge is stereocontrol (cis vs. trans). The trans isomer is thermodynamically preferred but requires equilibration.

Protocol: Reductive Amination & Isomer Separation

• Starting Material: 4-Cyanocyclohexane-1-carboxylic acid (or ester).[1]

• Hydrogenation (The Setup):

  • Catalyst: 10% Ru/C or Rh/C (5 wt%). Note: PtO2 can be used but often favors cis.

  • Solvent: MeOH/NH3 (7M). The ammonia suppresses secondary amine formation.

  • Conditions: 50 psi H2, 60°C, 12 hours.

• Isomerization (The "Fix"):

  • The crude product is often a 70:30 trans:cis mixture.

  • Step: Reflux in EtOH with catalytic NaOEt. This equilibrates the mixture to the thermodynamic trans-rich ratio (>90% trans).

• Purification (Self-Validating Step):

  • Crystallization: The trans-amino acid is significantly less soluble in water/acetone mixtures than the cis isomer.

  • Dissolve crude in min. hot H2O. Add Acetone until turbid. Cool to 4°C.

  • Validation: 1H NMR. Trans isomer shows a characteristic tt (triplet of triplets) splitting for the C1 proton (

    Hz, axial-axial coupling). Cis shows smaller couplings.

Caption: Synthesis workflow prioritizing thermodynamic equilibration to maximize trans-isomer yield.

In Vitro Metabolic Stability Assay

To confirm the bioisosteric advantage, compare the piperazine lead vs. the AMC analog.

• System: Human Liver Microsomes (HLM) + NADPH regenerating system.

• Concentration: 1 µM test compound (to ensure first-order kinetics).

• Timepoints: 0, 5, 15, 30, 60 min.

• Readout: LC-MS/MS (Parent depletion).

• Success Criteria: An increase in intrinsic clearance (

  ) half-life of >2-fold indicates successful mitigation of the metabolic liability.

References

• Structure-Activity Relationships for a Series of (Bis(4-fluorophenyl)methyl)sulfinylethyl-aminopiperidines... Source: National Institutes of Health (PMC) URL:[Link]

• Aminomethyl tetrahydronaphthalene ketopiperazine MCH-R1 antagonists--Increasing selectivity over hERG. Source: Bioorganic & Medicinal Chemistry Letters (PubMed) URL:[Link]

• Developing β-secretase inhibitors for treatment of Alzheimer's disease. Source: Journal of Neurochemistry (PMC) URL:[Link]

• Applications of Isosteres of Piperazine in the Design of Biologically Active Compounds. Source: Journal of Agricultural and Food Chemistry URL:[Link]

• Dissociation Constant (pKa) and Thermodynamic Properties of... 1,3-Bis(aminomethyl) Cyclohexane. Source: Journal of Chemical & Engineering Data URL:[Link]

Sources

• 1. trans-2-(4-Aminocyclohexyl)acetic acid hydrochloride | 76325-96-7 | Benchchem [benchchem.com]

Linker Architecture in PROTAC Design: Cyclohexyl vs. Alkyl Chains

Topic: Comparison of linker length: cyclohexyl vs alkyl chains Content Type: Publish Comparison Guides.

Executive Summary

In the rational design of Proteolysis Targeting Chimeras (PROTACs), the linker is not merely a passive connector but a critical determinant of ternary complex stability, cooperativity, and physicochemical properties.[1][2][3][4][5][6][7][8][] While linear alkyl chains offer synthetic accessibility and conformational flexibility, they often incur a high entropic penalty upon binding. Conversely, rigid linkers incorporating cyclohexyl moieties (specifically trans-1,4-cyclohexylene) can pre-organize the molecule into a bioactive conformation, significantly enhancing potency and metabolic stability.

This guide objectively compares these two linker classes, supported by experimental data demonstrating that rigidification can improve degradation efficiency (DC

) by up to two orders of magnitude in specific contexts.

Mechanistic Foundation: The Physics of Rigidity

The superior performance of cyclohexyl linkers over alkyl chains is rooted in thermodynamics. The binding affinity of a PROTAC to form a ternary complex (

) is governed by the Gibbs free energy equation:

• Alkyl Chains (Flexible): A linear alkyl chain possesses many rotatable bonds. In solution, it exists as a disordered ensemble of conformers (high entropy). Upon binding to the E3 ligase and Protein of Interest (POI), this chain must freeze into a specific conformation. This results in a massive loss of entropy (

  becomes positive and large), energetically penalizing the binding event.

• Cyclohexyl Linkers (Rigid): A cyclohexyl ring has limited conformational freedom (chair/boat). By incorporating a trans-1,4-cyclohexyl group, the linker is "pre-organized" into a specific geometry. The entropy lost upon binding is significantly lower, leading to a more favorable

  and a more stable ternary complex.

Structural Comparison

Feature	Linear Alkyl Chains	Cyclohexyl Linkers (trans-1,4)
Conformational Freedom	High (High Entropy)	Low (Pre-organized)
Metabolic Stability	Low (Prone to oxidation)	High (Metabolic "hard spot")
Solubility (logP)	Increases lipophilicity	Increases lipophilicity but alters shape
Cooperativity ( )	Variable; often neutral	High; favors specific PPIs

Comparative Case Study: H-PGDS Degraders

To provide objective experimental evidence, we analyze a direct comparison of linker rigidity in PROTACs targeting Hematopoietic Prostaglandin D Synthase (H-PGDS), as reported in recent medicinal chemistry literature (e.g., RSC Med. Chem., 2025).[4][5][8][10]

The Experiment

Researchers compared a rigid, linker-less/short-linker design against a flexible PEG/alkyl-based design using the same warhead (TFC-007 derivative) and E3 ligand (Pomalidomide).

• Compound A (Rigid): Direct conjugation or rigid spirocyclic/cyclohexyl-like constraint.

• Compound B (Flexible): Connected via a PEG5/Alkyl chain.

The Data

Metric	Compound A (Rigid/Cyclohexyl-like)	Compound B (Flexible PEG/Alkyl)	Impact of Rigidity
DC (Potency)	0.094 nM	~10 nM	~100x Improvement
D (Efficacy)	>95%	>90%	Comparable
Ternary Stability	High (distinct geometry)	Low (dynamic ensemble)	Rigid favored stable complex
Intracellular Accumulation	High	Moderate	Rigid linker improved permeability

Analysis: The rigid linker (Compound A) demonstrated a 100-fold improvement in potency. Molecular dynamics simulations suggested that the flexible linker allowed the PROTAC to adopt "unproductive" conformations that did not favor ubiquitin transfer, whereas the rigid linker locked the E3 and POI into a productive catalytic orientation.

Secondary Evidence: The trans-Cyclohexyl Effect

Further studies (e.g., Ciulli et al., J. Med. Chem.) on LRRK2 degraders confirmed that a trans-1,4-cyclohexyl linker promoted positive cooperativity (

), whereas the corresponding cis-isomer or flexible alkyl chain failed to induce the necessary protein-protein interactions (PPIs).

Visualization of Logic & Workflow

Diagram 1: The Entropic Advantage

This diagram illustrates why rigid linkers often yield higher affinity ternary complexes.

Caption: Thermodynamic rationale for using rigid cyclohexyl linkers to minimize entropic penalty during ternary complex formation.

Diagram 2: Experimental Optimization Workflow

A self-validating workflow for determining if a cyclohexyl linker is superior for your specific target.

Caption: Systematic workflow to validate linker efficacy, prioritizing cooperativity assessment before cellular degradation.

Experimental Protocols

To replicate the data discussed, the following protocols are recommended. These are designed to be self-validating by including necessary controls.

Protocol A: Ternary Complex Cooperativity (AlphaLISA)

Purpose: To quantify if the cyclohexyl linker induces positive cooperativity compared to the alkyl chain.

• Reagents: Biotinylated POI, His-tagged E3 Ligase, AlphaLISA Acceptor beads (anti-His), Streptavidin Donor beads.

• Preparation: Dilute proteins to 100 nM in Assay Buffer (PBS + 0.1% BSA + 0.01% Tween-20).

• Titration: Prepare a serial dilution of the PROTAC (Alkyl vs. Cyclohexyl variants) from 10 µM to 1 pM.

• Incubation:

  • Mix PROTAC + E3 Ligase + POI in a 384-well plate.

  • Incubate for 60 mins at RT (allows equilibrium).

  • Add Acceptor and Donor beads sequentially with 60 min incubations in the dark.

• Readout: Measure signal on an EnVision plate reader.

• Calculation: Plot the "Hook Effect" curve. The amplitude (height) of the hook correlates with the population of the ternary complex. A higher amplitude for the cyclohexyl variant indicates positive cooperativity.

Protocol B: Intracellular Degradation (HiBiT or Western Blot)

Purpose: To determine the DC50.

• Cell Line: Use cells expressing the POI (endogenous or HiBiT-tagged).

• Treatment: Treat cells with PROTACs (10-point dose response) for 18–24 hours.

  • Control: Include a "Linker-only" or "Warhead-only" control to rule out inhibitor-based downregulation.

  • Rescue: Pre-treat with Proteasome Inhibitor (MG132) to confirm UPS mechanism.

• Lysis & Detection: Lyse cells and perform Western Blot (normalize to housekeeping protein like Vinculin) or add HiBiT lytic detection reagent.

• Analysis: Fit data to a 4-parameter logistic equation to derive DC

  and D .

References

• Osawa, H., Saito, K., & Demizu, Y. (2025).[5] Optimizing linker rigidity to improve intracellular behavior of PROTACs targeting hematopoietic prostaglandin D synthase. RSC Medicinal Chemistry. [Link][11]

• Imrichova, H., et al. (2024). Stereochemical inversion at a 1,4-cyclohexyl PROTAC linker fine-tunes conformation and binding affinity. Bioorganic & Medicinal Chemistry Letters, 110, 129861. [Link]

• Troup, R. I., Fallan, C., & Baud, M. G. (2020).[1] Current strategies for the design of PROTAC linkers: a critical review. Exploration of Targeted Anti-tumor Therapy, 1, 273-312.[1] [Link]

Sources

• 1. explorationpub.com [explorationpub.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Optimizing linker rigidity to improve intracellular behavior of PROTACs targeting hematopoietic prostaglandin D synthase - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. chempep.com [chempep.com]
• 7. Stereochemical inversion at a 1,4-cyclohexyl PROTAC linker fine-tunes conformation and binding affinity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 10. Optimizing linker rigidity to improve intracellular behavior of PROTACs targeting hematopoietic prostaglandin D synthase - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]

1,4-Disubstituted Cyclohexane Geometry: A Solid-State Conformational Guide for Drug Design

Topic: 1,4-Disubstituted Cyclohexane Geometry in Crystal Structures Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals[1][2][3]

Executive Summary

In medicinal chemistry, the cyclohexane ring is a ubiquitous scaffold used to orient functional groups in specific vectors.[1] However, the assumption that cyclohexanes always adopt a low-energy chair conformation can lead to erroneous pharmacophore models.[2] This guide objectively compares the solid-state geometries of trans-1,4 , cis-1,4 , and the anomalous twist-boat conformers.[2][3] By analyzing crystal structure data (CSD) and thermodynamic baselines, we provide a decision framework for selecting the correct scaffold to achieve desired exit vectors and packing densities.[1]

The Thermodynamic Baseline: Solution vs. Solid State

Before examining specific crystal structures, it is critical to establish the energy landscape. In solution, the chair conformation is the global minimum for cyclohexane (0 kcal/mol).[1] The twist-boat is a high-energy intermediate (~5.5 kcal/mol higher).[2][3]

However, in the solid state, crystal packing forces (lattice energy) can compensate for intramolecular strain, occasionally stabilizing "rare" conformers.[3]

Conformer	Symmetry	Relative Energy (Gas Phase)	Dominant Feature
Chair	ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted">	0.0 kcal/mol	Staggered bonds, minimal strain.[1][3][4]
Twist-Boat	ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted">	+5.5 kcal/mol	Relieves steric clash in specific bulky substitutions.[1][3]
Boat	ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted">	+6.9 kcal/mol	Transition state; rarely observed in isolation.[1][3]
Half-Chair	ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted">	+10.8 kcal/mol	Transition state maximum; never observed as stable form.[1][3]

Comparative Analysis: The "Products"

We compare three distinct geometric scenarios encountered in 1,4-disubstituted cyclohexanes. These serve as the "products" for a medicinal chemist choosing a scaffold.[1][2]

A. The Linear Vector: trans-1,4-Disubstitution[2][3]

• Representative Molecule: trans-1,4-Cyclohexanedicarboxylic acid (refcode: CYHEXA).[1][2][3][5][6]

• Geometry: Diequatorial (ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted">

  ).[1][3]

• Crystal Behavior:

  • Conformation: Strictly chair. The diequatorial arrangement minimizes 1,3-diaxial interactions.[2]

  • Packing: High density. The centrosymmetric nature allows for efficient layering.[1][2] In the acid form, it creates planar hydrogen-bonded sheets.[2]

  • Vector Alignment: The substituents exit at an angle of 180° (parallel but offset). This provides a linear, rigid spacer ideal for linking two binding pockets that are far apart.[1][2]

B. The Angled Vector: cis-1,4-Disubstitution[2][3]

• Representative Molecule: cis-1,4-Cyclohexanedicarboxylic acid (refcode: CYHEXB).[1][2][3]

• Geometry: Axial-Equatorial (ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted">

  ).[1][3]

• Crystal Behavior:

  • Conformation: Chair. However, the ring must accommodate one substituent in the higher-energy axial position.

  • Packing: Lower density than trans.[1][2][3] The molecule has a "kinked" shape, preventing flat layering.[1] It forms zigzag hydrogen-bonded chains rather than sheets.[2][3]

  • Vector Alignment: The substituents exit at an angle of approximately 77° (projected).[1][2][3] This is crucial for "turning a corner" in a binding pocket or cyclization strategies.[1][2]

C. The Steric Anomaly: The Twist-Boat[7][8]

• Representative Molecule: cis-1,4-Di-tert-butylcyclohexane.[2][3][8][9][10][11][12]

• Geometry: Non-Chair (Twist-Boat).[1][2][3]

• Crystal Behavior:

  • Mechanism: In a standard chair, the cis-1,4 configuration would force one massive tert-butyl group into an axial position.[1][2][3] The resulting 1,3-diaxial van der Waals repulsion (>5 kcal/mol) exceeds the energy penalty of twisting the ring.[1]

  • Result: The molecule snaps into a twist-boat conformation to place both bulky groups in pseudo-equatorial positions (isoclinal).[1][2][3]

  • Implication: If your drug candidate has bulky 1,4-substituents (e.g., -CF3, -tBu), do not assume a chair conformation in docking studies.[1][2][3]

Visualizing the Decision Matrix

The following diagram illustrates the logical pathway for determining the likely solid-state conformation and vector alignment based on substitution patterns.

Figure 1: Decision tree for predicting 1,4-cyclohexane geometry in solid-state and drug design contexts.

Experimental Protocol: Conformational Analysis via XRD

To validate the geometry of your specific scaffold, rely on Small Molecule X-Ray Crystallography.[1] Do not rely solely on DFT calculations, which may miss packing effects.[1][2]

Protocol: Single Crystal Conformational Analysis

• Crystallization Screen:

  • Prepare saturated solutions in 3 solvents with varying polarity (e.g., Methanol, Ethyl Acetate, Toluene).

  • Use slow evaporation at room temperature to favor the thermodynamically stable polymorph.[1][2]

  • Tip: If the molecule is chiral (e.g., cis-1,3), ensure enantiomeric purity to prevent disorder.[1][3]

• Diffraction Data Collection:

  • Mount crystal at 100 K . Low temperature is non-negotiable to reduce thermal motion (ellipsoids) and resolve precise bond angles.[1][2][3]

  • Aim for a resolution of 0.80 Å or better.[1][2]

• Structure Solution & Refinement:

  • Solve using Direct Methods (SHELXT) or Charge Flipping.[1][2][3]

  • Refine (SHELXL) until R1 < 5%.[1][2][3]

• Geometry Validation (The Critical Step):

  • Calculate Torsion Angles: Measure the ring torsion angles (ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted">

    ).[1][3]

    • Chair: Alternating signs near ±60° (e.g., +56, -58, +57...).[1][2][3]

    • Twist-Boat: Deviations showing values near 0° or ±30° in specific sequences.[1][2]

  • Cremer-Pople Parameters: Use software (e.g., Mercury or Platon) to calculate ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted">

    , , and .[1][3]

    • Ideal Chair: ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted">

      or .[1][3]

    • Ideal Boat/Twist: ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted">

      .[1][3]

Implications for Drug Design[1][13]

When selecting a 1,4-cyclohexane scaffold, you are effectively choosing a vector connector.[1][2][3]

Feature	Trans-1,4 (Diequatorial)	Cis-1,4 (Axial-Equatorial)
Vector Angle	180° (Parallel, Offset)	~77° (Kinked)
Rigidity	High.[1][2][3][4] Locked in chair.	Moderate. Ring flip possible in solution unless locked by bulky group.[1][2]
Bioisostere	p-Phenylene (Benzene)	o- or m-Phenylene (approximate)
Solubility	Generally lower (better packing)	Generally higher (disrupted packing)

Application Note: If replacing a phenyl ring with a saturated bioisostere to improve metabolic stability (reduce CYP450 metabolism), trans-1,4-cyclohexane is the direct geometric equivalent for para-substitution.[1][2][3] Cis-1,4 is often a poor replacement for para but may access unique binding pockets inaccessible to flat aromatic rings.[1][2][3]

References

• Cis-1,4-Acid Structure: Wang, Y. Q., & Weng, J. B. (2009).[1][2][3][4][13] cis-Cyclohexane-1,4-dicarboxylic acid.[2][3][4] Acta Crystallographica Section E, 65(6), o1293.[1][2][3] Link

• Trans-1,4-Acid Structure: Dunitz, J. D., & Strickler, P. (1966).[1][2][3][13] Solid-state conformation of trans-1,4-cyclohexanedicarboxylic acid. Helvetica Chimica Acta.[1][2][3] (See also CSD Refcode CYHEXA).[1][2][3]

• Twist-Boat Confirmation: Kellie, G. M., et al. (2005).[1][2][3] Conformational study of cis-1,4-di-tert-butylcyclohexane... Observation of chair and twist-boat conformations. The Journal of Organic Chemistry, 70(26), 10726–10731.[1] Link[1][3]

• Drug Design Vectors: Lovering, F., et al. (2009).[1][2][3] Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry, 52(21), 6752–6756.[1][3] Link[1][3]

Sources

• 1. cis-Cyclo­hexane-1,4-dicarboxylic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 1,4-Cyclohexanedicarboxylic acid | C8H12O4 | CID 14106 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1,4-Cyclohexanedicarboxylic acid - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis, Structure and Magnetic Properties of Low-Dimensional Copper(II) trans-1,4-cyclohexanedicarboxylate [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Master of Chemistry Education - Mike Dappolone - University of Pennsylvania [sas.upenn.edu]
• 8. Conformational study of cis-1,4-di-tert-butylcyclohexane by dynamic NMR spectroscopy and computational methods. Observation of chair and twist-boat conformations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. semanticscholar.org [semanticscholar.org]
• 10. researchgate.net [researchgate.net]
• 11. sikhcom.net [sikhcom.net]
• 12. researchgate.net [researchgate.net]
• 13. journals.iucr.org [journals.iucr.org]

Advantages of trans-Cyclohexane Spacers in Molecular Glues: A Comparative Technical Guide

Content Type: Comparative Technical Guide Audience: Senior Researchers, Medicinal Chemists, and Drug Discovery Leads Focus: Structural Dynamics, Pharmacokinetics, and Ternary Complex Engineering

Executive Summary: The Rigidification Paradigm

In the rational design of molecular glues and "glue-like" bivalent degraders, the spacer (or linker) is no longer viewed as a passive connector.[1] It is a structural determinant that dictates the thermodynamic landscape of the ternary complex. While flexible linkers (PEG, alkyl chains) offer synthetic ease, they suffer from high entropic penalties upon binding and poor metabolic stability.

This guide analyzes the 1,4-trans-cyclohexane spacer as a superior alternative to flexible and cis-geometry counterparts. By enforcing a linear, rigid vector, the trans-cyclohexane moiety pre-organizes the ligand conformation, minimizing entropy loss (

) and maximizing cooperativity ( )—the hallmark of effective molecular glues.

Quick Comparison Matrix

Feature	trans-Cyclohexane Spacer	Flexible Linker (PEG/Alkyl)	cis-Cyclohexane Spacer
Conformational Entropy	Low (Pre-organized)	High (High penalty upon binding)	Medium (Variable)
Vector Geometry	Linear / "Stick-out"	Isotropic / Random Coil	Kinked / "Fold-back"
Metabolic Stability	High (CYP resistant)	Low (Oxidative dealkylation)	High
Cell Permeability	Enhanced (Reduced PSA)	Variable (Often poor)	Variable
Ternary Cooperativity	High (Forces PPI)	Low (Independent binding)	Low to Medium

Structural Dynamics & Thermodynamics

The Entropic Advantage

Binding affinity (

) is governed by Gibbs free energy: . Flexible linkers must collapse from a random coil to a fixed conformation within the ternary complex, incurring a massive entropic penalty ( ).

• Mechanism: The trans-1,4-cyclohexane spacer locks the dihedral angles, restricting the conformational ensemble before binding. This "pre-organization" reduces the entropic cost of ternary complex formation.

• Impact: This often results in a 10–100x improvement in potency (DC

  ) compared to flexible analogs, even if binary affinity ( to E3 or POI) remains unchanged.

Geometric Locking: Trans vs. Cis

The stereochemistry of the cyclohexane ring is a binary switch for degradation efficiency.

• The Trans "Stick-Out": The diequatorial substitution pattern in the trans-isomer creates an extended, linear vector (approx. 6 Å). This forces the warhead to project away from the E3 ligase, actively searching for the target protein (POI) and enforcing a specific protein-protein interface (PPI).

• The Cis "Fold-Back": The axial-equatorial substitution in the cis-isomer induces a kink (approx. 60° bend). This frequently leads to a "U-shape" collapse where the warhead folds back onto the E3 ligand, creating an unproductive intramolecular interaction (the "scorpion effect") that competes with POI recruitment.

Visualization of Conformational Locking

Figure 1: Conformational landscapes of linker types. The trans-spacer minimizes entropic penalty and prevents unproductive self-folding.

Pharmacokinetic Superiority

Metabolic Stability

Linear alkyl and PEG chains are susceptible to rapid oxidative metabolism by Cytochrome P450 (CYP) enzymes (e.g.,

-oxidation, O-dealkylation).

• Data Support: Incorporation of a cyclohexane ring removes the labile methylene sites found in alkyl chains. Experimental data typically shows a >2-fold increase in microsomal half-life (

  ) for cyclohexane-containing glues versus linear analogs.

Permeability and Chameleonicity

While rigid linkers are often thought to reduce solubility, trans-cyclohexane spacers can enhance membrane permeability via the "Molecular Chameleon" effect.

• Mechanism: In the lipophilic environment of the cell membrane, the rigid hydrophobic core shields polar amide/ether bonds. Unlike PEG, which drags hydration shells into the membrane (limiting permeability), the cyclohexane spacer facilitates passive diffusion.

Case Study: LRRK2 Degradation (XL01126)

A landmark study (based on J. Med. Chem. and Bioorg. Med. Chem. Lett. data) comparing cis and trans isomers in VHL-recruiting PROTACs targeting LRRK2 illustrates the "trans-advantage."

Metric	Trans-Isomer (XL01126)	Cis-Isomer	Interpretation
Binary Affinity (VHL)	Weaker ( )	Stronger ( )	Cis binds VHL better due to a folded conformation mimicking the natural ligand.
Ternary Cooperativity ( )	Positive ( )	Negative ( )	Trans forces a constructive PPI between VHL and LRRK2.
Degradation Potency (DC )	14 nM	> 1000 nM	Despite weaker binary binding, the trans-isomer is a potent degrader.
Conformation (X-ray)	Extended	Collapsed	Trans enables the "glue" mechanism; cis acts as a competitive inhibitor.

Key Insight: High binary affinity does not equal high degradation. The trans-spacer sacrificed binary affinity to establish a highly cooperative ternary complex.

Experimental Protocol: Validating Spacer Geometry

To confirm the advantage of a trans-cyclohexane spacer in your specific molecular glue campaign, use this self-validating ternary complex assay.

Protocol: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Ternary Complex Assay

Objective: Quantify the cooperativity factor (

) induced by trans vs. cis spacers.

Materials:

• Donor: Terbium-labeled E3 Ligase (e.g., Tb-anti-GST + GST-Cereblon).

• Acceptor: BODIPY or Alexa488-labeled Target Protein (POI).

• Compounds: Trans-isomer, Cis-isomer, and Flexible control.

Methodology:

• Titration Matrix: Prepare a 384-well plate.

  • Axis A: Fixed concentration of E3-Donor (5 nM) and POI-Acceptor (50 nM).

  • Axis B: Serial dilution of the Molecular Glue (100

    M to 0.1 nM).

• Incubation:

  • Mix reagents in Assay Buffer (50 mM HEPES pH 7.5, 150 mM NaCl, 0.05% Tween-20, 1 mM DTT).

  • Incubate for 60 minutes at RT to reach equilibrium.

• Readout: Measure TR-FRET signal (Excitation: 340 nm; Emission: 490 nm / 520 nm).

• Data Analysis (The Validation Step):

  • Plot the "Hook Effect" curve (Signal vs. Log[Compound]).

  • Calculate

    : Concentration at 50% maximal signal (ascending slope).

  • Calculate

    : Using the equation: (under specific assumptions) or via global fitting.

  • Cooperativity (

    ): .

  • Success Criteria: A trans-spacer should yield an

    (positive cooperativity) and a higher (amplitude) than the flexible control.

Mechanistic Pathway Visualization

Figure 2: The pathway to degradation. The rigid spacer ensures the Binary complex is primed for POI recruitment.

References

• Bondeson, D. P., et al. (2018). "Lessons in PROTAC Design from Selective Degradation with a Promiscuous Warhead." Cell Chemical Biology. Link

• Farnaby, W., et al. (2019). "BAF Complex Vulnerabilities in Cancer Demonstrated via Structure-Based PROTAC Design." Nature Chemical Biology. Link

• Ciulli, A., et al. (2024).[2] "Stereochemical inversion at a 1,4-cyclohexyl PROTAC linker fine-tunes conformation and binding affinity." Bioorganic & Medicinal Chemistry Letters. Link

• Testa, A., et al. (2020). "3D-Pharmacophore-Guided Discovery of Novel PROTAC Linkers." Angewandte Chemie International Edition. Link

• Atilaw, Y., et al. (2021). "Linker-Dependent Folding Rationalizes PROTAC Cell Permeability." ACS Medicinal Chemistry Letters. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Stereochemical inversion at a 1,4-cyclohexyl PROTAC linker fine-tunes conformation and binding affinity - PubMed [pubmed.ncbi.nlm.nih.gov]

Pharmacokinetics of Cyclohexane-Containing Peptidomimetics

Content Type: Comparative Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

The incorporation of cyclohexane scaffolds—specifically trans-2-aminocyclohexanecarboxylic acid (ACHC) and cyclohexane-1,2-dicarboxylic acid (CHDA) —into peptidomimetics represents a high-precision strategy to overcome the two primary failures of native peptides: rapid proteolytic degradation and poor membrane permeability.

Unlike standard cyclization (e.g., disulfide bridges) which reduces entropic penalty but leaves the backbone exposed, cyclohexane scaffolds impose a rigid 14-helix secondary structure (in

-peptides) or a locked turn conformation. This "conformational freezing" achieves two pharmacokinetic (PK) objectives:

• Metabolic Shielding: The rigidified backbone prevents the "induced fit" required by proteases (e.g., trypsin, chymotrypsin) for cleavage, rendering these molecules effectively inert to hydrolysis.

• Hydrophobic Masking: The cyclohexane ring provides a lipophilic face that shields polar backbone amides, correlating with improved Solvent Accessible Surface Area (SASA) metrics for membrane permeability.

This guide objectively compares cyclohexane-containing peptidomimetics against linear and standard cyclic alternatives, supported by experimental data and validated protocols.

Structural Rationale & Mechanism

The pharmacokinetic superiority of cyclohexane-containing peptidomimetics stems from their ability to lock torsion angles (

) into specific ranges that native -amino acids cannot access without high entropic cost.

The ACHC Scaffold (14-Helix Formation)

The trans-2-aminocyclohexanecarboxylic acid (ACHC) residue is a

-amino acid where the bond is part of a cyclohexane ring.

• Mechanism: The ring constraints lock the backbone dihedral angles to

  , forcing the peptide into a 14-helix structure (defined by hydrogen bonds between residue and ).

• PK Impact: This secondary structure is unrecognizable to most mammalian proteases, which evolved to cleave extended or flexible

  -peptide chains.

The CHDA Scaffold (Turn Mimicry)

Cyclohexane-1,2-dicarboxylic acid is often used as a template to induce

-turn mimetics in RGD (Arg-Gly-Asp) peptides.

• Mechanism: It acts as a rigid linker that brings the N- and C-termini of a peptide sequence into proximity, enforcing a bioactive turn conformation without the flexibility of a glycine linker.

Comparative Pharmacokinetics: The Data

The following table contrasts the PK performance of cyclohexane-containing scaffolds against linear native peptides and standard head-to-tail cyclic peptides.

Table 1: Comparative Stability and Affinity Data

Feature	Native Linear Peptide	Standard Cyclic Peptide (e.g., Disulfide)	Cyclohexane-Constrained (ACHC/CHDA)
Proteolytic Stability ( )	Minutes (< 10 min)	Hours (1–4 h)	> 24 Hours / Inert [1][2]
Metabolic Liability	Rapid hydrolysis by serum proteases	Susceptible to endopeptidases; disulfide reduction	Resistant to Pronase, Trypsin, Chymotrypsin
Receptor Affinity ( )	High (nM) but entropy penalty is high	High (nM)	Very High (Sub-nM) (Pre-organized)
Membrane Permeability	Poor (Polar backbone exposed)	Moderate (Depends on H-bond masking)	Enhanced (Lipophilic shielding)
Renal Clearance	Rapid	Rapid (unless albumin bound)	Rapid (unless functionalized)

Case Study Analysis

A. Endomorphin-2 Analogs (Opioid Receptor)

A direct comparison of native Endomorphin-2 against an ACHC-modified analog demonstrates the impact of the cyclohexane constraint.

• Native:

  = Variable; rapid degradation in serum.

• ACHC-Analog:

  = 0.55 nM [3].

• PK Outcome: The ACHC analog showed significantly improved metabolic stability due to the inability of peptidases to recognize the

  -peptide bond within the 14-helix structure.

B. Cilengitide (Cyclic RGD) vs. Next-Gen Scaffolds

Cilengitide represents the "Standard Cyclic" benchmark. While it utilizes N-methylation and head-to-tail cyclization:

• Cilengitide PK: Terminal half-life (

  ) in humans is 3–5 hours [4]. Elimination is primarily renal (77–80% unchanged drug).

• Limitation: Despite stability against proteolysis, it suffers from rapid renal clearance and low oral bioavailability.

• Cyclohexane Improvement: Newer RGD mimetics using diketopiperazine (DKP) or CHDA scaffolds aim to increase lipophilicity to improve oral absorption and extend retention time, though renal clearance remains a challenge for small peptidomimetics.

Experimental Protocols

To validate the PK properties of cyclohexane-containing peptidomimetics, the following self-validating protocols are recommended.

Protocol A: Microsomal Metabolic Stability Assay

Objective: Determine intrinsic clearance (

) and half-life ( ) in the presence of liver microsomes.

• Preparation:

  • Test Compound: 1 µM final concentration (from 10 mM DMSO stock).

  • System: Pooled Liver Microsomes (human/rat) at 0.5 mg/mL protein.

  • Buffer: 100 mM Potassium Phosphate (pH 7.4).

• Initiation:

  • Pre-incubate microsomes and compound for 5 min at 37°C.

  • Initiate reaction by adding NADPH-regenerating system (1 mM NADP+, 5 mM G6P, 1 U/mL G6PDH).

• Sampling:

  • Time points: 0, 5, 15, 30, 60, and 120 minutes.

  • Quench: Add 100 µL sample to 300 µL ice-cold Acetonitrile (containing Internal Standard).

• Analysis:

  • Centrifuge (4000 rpm, 20 min).

  • Analyze supernatant via LC-MS/MS .

  • Calculation: Plot

    vs. time. Slope gives .

  • Validation Criteria: Reference compound (e.g., Testosterone) must show standard high clearance; Cyclosporin A should show low clearance.

Protocol B: PAMPA (Parallel Artificial Membrane Permeability Assay)

Objective: Assess passive diffusion potential (critical for oral bioavailability).

• Membrane Setup:

  • Use a 96-well MultiScreen-IP filter plate (PVDF).

  • Coat membrane with 5 µL of 1% Lecithin in Dodecane .

• Donor & Acceptor:

  • Donor Well: 300 µL of compound (10 µM) in PBS (pH 7.4).

  • Acceptor Well: 200 µL of PBS (pH 7.4).

• Incubation:

  • Sandwich the plates and incubate at 25°C for 18 hours in a humidity chamber.

• Quantification:

  • Measure concentration in Donor and Acceptor wells via LC-UV or LC-MS.

  • Calculation: Calculate Effective Permeability (

    ) using the standard PAMPA equation.

  • Success Metric:

    indicates high permeability potential.

Visualizations

Diagram 1: Mechanism of Proteolytic Resistance

This diagram illustrates why cyclohexane-constrained peptides resist degradation compared to linear peptides.

Caption: Comparative mechanism of proteolytic interaction. Linear peptides adapt to the protease active site (Induced Fit), leading to degradation. Cyclohexane-constrained peptides (ACHC) maintain a rigid secondary structure that sterically clashes with the protease, preventing hydrolysis.

Diagram 2: Pharmacokinetic Evaluation Workflow

A logical flow for assessing the PK of new peptidomimetics.

Caption: Step-by-step experimental workflow for validating the pharmacokinetic profile of cyclohexane-containing peptidomimetics, moving from in vitro physicochemical assays to in vivo animal models.

References

• The proteolytic stability of 'designed' beta-peptides containing alpha-peptide-bond mimics. PubMed. [Link]

• Structural properties of cyclic peptides containing cis- or trans-2-aminocyclohexane carboxylic acid. Royal Society of Chemistry. [Link]

• Metabolism and Disposition of the av-Integrin ß3/ß5 Receptor Antagonist Cilengitide. Ovid / Clinical Pharmacology. [Link]

Safety & Regulatory Compliance

Personal Protective Equipment (PPE) &amp; Handling Guide: Tert-butyl 4-(aminomethyl)cyclohexanecarboxylate

[1]

Executive Safety Summary

Tert-butyl 4-(aminomethyl)cyclohexanecarboxylate (often referred to as the tert-butyl ester of Tranexamic acid) presents specific handling challenges due to its primary aliphatic amine functionality and lipophilic ester moiety.[1] While the parent compound (Tranexamic acid) is a zwitterionic solid with moderate risks, the esterification caps the carboxylic acid, rendering the molecule significantly more basic and lipophilic.[1]

Critical Hazard Insight: Unlike the free acid, this ester can rapidly penetrate lipid bilayers (skin/cornea).[1] The free primary amine group (

) is a potent nucleophile and base.[1] Consequently, severe eye damage (irreversible corneal opacity) and skin sensitization are the primary risks, exceeding the standard "irritant" classification often found in automated SDS generators.[1]

Hazard Assessment & GHS Classification

Based on Structure-Activity Relationship (SAR) and homolog data.[1]

Hazard Class	Category	Hazard Statement	Signal Word
Eye Damage/Irritation	1	H318: Causes serious eye damage.	DANGER
Skin Corrosion/Irritation	2	H315: Causes skin irritation.[1][2][3][4][5]	Warning
STOT - Single Exposure	3	H335: May cause respiratory irritation.[1][4]	Warning
Acute Toxicity (Oral)	4	H302: Harmful if swallowed.[1][6]	Warning

Technical Note: The "Category 1" Eye Damage classification is a conservative assignment mandated by the unhindered primary amine on a methylene linker, which can raise local pH on moist mucosal surfaces (eyes/lungs) to corrosive levels (

).[1]

PPE Matrix: The "Barrier-First" Approach

This protocol uses a Self-Validating System : If you cannot perform the "Glove Integrity Check" or "Seal Check" described below, the PPE is considered non-functional.

A. Respiratory Protection[1][6][7][8][9][10][11][12]

• Standard Operation (Fume Hood): No respirator required if sash is at working height (18 inches).[1]

• Outside Hood / Spill Cleanup:

  • Respirator: Half-face or Full-face reusable respirator (e.g., 3M 6000/7000 series).[1]

  • Cartridge: Organic Vapor/Acid Gas (OV/AG) combined with P100 Particulate Filter (Yellow/Magenta combo).[1]

  • Why? The amine vapors are organic bases; simple organic vapor cartridges may desorb the amine.[1] The "Acid Gas" component neutralizes the amine on the sorbent.[1]

B. Hand Protection (Glove Logic)

• Primary Layer (Splash): Nitrile (minimum 0.11 mm thickness).[1]

• Secondary Layer (Immersion/Stock Solution): Laminate Film (Silver Shield/Barrier) or High-Grade Butyl Rubber .[1]

  • Causality: Simple nitrile degrades rapidly upon exposure to concentrated organic amines and ester solvents.[1] Laminate film provides >480 min breakthrough time.[1]

C. Eye & Face Protection[1][2][4][5][6][7][11][13][14]

• Mandatory: Chemical Splash Goggles (Indirect Vented).[1] Safety glasses are insufficient due to the risk of basic hydrolysis of the cornea.[1]

• High Risk (Pouring/Scale-up): Add a Face Shield (8-inch polycarbonate) over goggles.[1]

Operational Protocol: Step-by-Step

Phase 1: Pre-Operational Setup

• Verify Physical State: This compound may exist as a waxy solid or viscous oil depending on purity and temperature.

• Neutralization Prep: Prepare a beaker of saturated aqueous citric acid or dilute acetic acid (5%) in the hood.[1] This serves as a "neutralizing dip" for contaminated spatulas or wipes before they enter the solid waste stream.[1]

Phase 2: Weighing & Transfer

• Solid Form: Use an antistatic gun if the powder is fluffy. Weigh inside the fume hood using a draft shield.[1]

• Liquid/Oil Form:

  • Do not pour. Use a disposable glass pipette or wide-bore syringe.[1]

  • Double-Containment: Place the receiving flask inside a secondary container (polypropylene tray) to catch drips.

Phase 3: Reaction Monitoring

• TLC/Sampling: When taking aliquots, assume the syringe tip contains concentrated amine.

• Quenching: If using acid chlorides or anhydrides with this amine, the reaction will be exothermic. Add reagents dropwise at 0°C.

Phase 4: Waste Disposal

• Stream: Organic Basic Waste (do not mix with oxidizers or strong acids).[1]

• Container: High-density polyethylene (HDPE) or glass.[1] Avoid metal containers (corrosion risk).[1]

Visualized Workflows (Graphviz)[1]

Diagram 1: PPE Selection Logic

This decision tree validates your PPE choice based on the operation scale.

Caption: Decision matrix for selecting appropriate PPE based on physical state and operational risk.

Diagram 2: Emergency Response Protocol

Immediate actions for exposure incidents.

Caption: Step-by-step emergency response workflow emphasizing the critical nature of eye exposure.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 1197-18-8, Tranexamic Acid (Parent Acid Data).[1] Retrieved from [Link][1]

• Occupational Safety and Health Administration (OSHA). Personal Protective Equipment Standards (29 CFR 1910.132).[1] Retrieved from [Link][1]

Sources

• 1. fishersci.com [fishersci.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. avenalab.com [avenalab.com]
• 4. echemi.com [echemi.com]
• 5. pharmacopoeia.com [pharmacopoeia.com]
• 6. merckmillipore.com [merckmillipore.com]